JW-65

Core Science & Biosynthesis

The Core Mechanism of JW-65 in Neurons: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JW-65 is a novel, selective, and potent small-molecule inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2][3][4] Emerging research has highlighted its significant therapeutic potential in neurological disorders characterized by neuronal hyperexcitability and calcium dyshomeostasis, notably epilepsy and Alzheimer's disease.[1][2][3][5] This technical guide provides an in-depth overview of the mechanism of action of JW-65 in neurons, summarizing key quantitative data, detailing experimental protocols from pivotal studies, and visualizing the associated signaling pathways.

Core Mechanism of Action: TRPC3 Inhibition

The primary mechanism of action of JW-65 is the inhibition of TRPC3 channels.[1][4] TRPC3 is a non-selective cation channel that plays a crucial role in regulating intracellular calcium levels, a fundamental process in neuronal signaling and excitability.[2][3] In pathological conditions such as epilepsy and Alzheimer's disease, the dysregulation of TRPC3 channel activity can lead to excessive calcium influx, contributing to neuronal hyperexcitability, excitotoxicity, and impaired synaptic function.[1][2][5] JW-65, by blocking these channels, effectively modulates calcium entry, thereby restoring neuronal homeostasis and conferring therapeutic effects.

In preclinical models of epilepsy, JW-65 has demonstrated dose-dependent antiseizure activity, both in preventing the onset of seizures and in mitigating their progression.[1][3] In the context of Alzheimer's disease, JW-65 has been shown to counteract the neurotoxic effects of soluble β-amyloid oligomers (AβOs).[2][5] AβOs have been found to upregulate TRPC3 expression in excitatory neurons, leading to calcium overload.[2][5] JW-65's neuroprotective effects are mediated by the restoration of impaired calcium/calmodulin-mediated signaling pathways.[2][5]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of JW-65.

Table 1: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value	Species	Dosage and Administration	Reference(s)
Maximum Plasma Concentration (Cmax)	156 ng/mL	C57BL/6 Mice	100 mg/kg, intraperitoneal (i.p.)	[1]
Time to Maximum Concentration (Tmax)	15-30 minutes	C57BL/6 Mice	100 mg/kg, i.p.	[1]
Plasma Half-life (t½)	3.1 hours	C57BL/6 Mice	100 mg/kg, i.p.	[1][2]
Brain to Plasma Ratio	~0.3	C57BL/6 Mice	100 mg/kg, i.p. (measured at 1 and 2 hours)	[1][2]

Table 2: Efficacy of JW-65 in Preclinical Seizure Models

Model	Treatment Protocol	Key Findings	Reference(s)
Pilocarpine-Induced Seizures	Pre-treatment with JW-65 before pilocarpine (B147212) injection.	Markedly impaired the initiation of behavioral seizures.	[1][3]
Pilocarpine-Induced Seizures	Post-treatment with JW-65 after seizure onset.	Mitigated the progression of behavioral and electrographic seizures.	[1]
Pentylenetetrazole (PTZ)-Induced Seizures	Pre-treatment with JW-65 (20 and 100 mg/kg, i.p.).	Substantially decreased susceptibility to seizures in a dose-dependent manner.	[1]

Signaling Pathways

JW-65's mechanism of action involves the modulation of critical intracellular signaling cascades downstream of calcium influx. In the context of Alzheimer's disease, its neuroprotective effects are linked to the restoration of the Ca²⁺/calmodulin-dependent signaling pathway.

JW-65 signaling pathway in neuroprotection.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on JW-65.

Pilocarpine-Induced Seizure Model in Mice

This model is used to assess the anticonvulsant efficacy of compounds in a model of temporal lobe epilepsy.

Workflow for the pilocarpine-induced seizure model.

Protocol Steps:

• Animal Preparation: Adult C57BL/6 mice are used.

• Scopolamine Administration: To mitigate the peripheral cholinergic effects of pilocarpine, mice are pre-treated with scopolamine methyl nitrate (B79036) (1 mg/kg, intraperitoneally).

• JW-65 Administration (Pre-treatment): For pre-treatment studies, JW-65 (at varying doses, e.g., 100 mg/kg) or vehicle is administered intraperitoneally 30 minutes after scopolamine.

• Pilocarpine Administration: Pilocarpine (300 mg/kg, i.p.) is administered to induce seizures.

• Behavioral Observation: Seizure activity is observed and scored for at least 2 hours using a modified Racine scale.

• EEG Monitoring: For electrographic seizure analysis, cortical electroencephalogram (EEG) is recorded.

• Data Analysis: Key endpoints for analysis include the latency to different seizure stages, the average and maximal seizure scores, the incidence of status epilepticus, and the survival rate.[1][6]

For post-treatment studies, JW-65 or vehicle is administered after the onset of behavioral seizures.

Pentylenetetrazole (PTZ)-Induced Seizure Model

This model is used to evaluate the efficacy of compounds against generalized seizures.

Workflow for the PTZ-induced seizure model.

Protocol Steps:

• Animal Preparation: Adult C57BL/6 mice are used.

• Drug Administration: Mice are pre-treated with JW-65 (20 and 100 mg/kg, i.p.), a positive control such as phenytoin (40 mg/kg, i.p.), or vehicle.

• PTZ Administration: After a set time (e.g., 30 minutes), a convulsant dose of pentylenetetrazole is administered.

• Observation: Animals are observed for the onset of different seizure types, typically myoclonic jerks and generalized tonic-clonic seizures.

• Data Analysis: The primary endpoints are the latencies to the first myoclonic jerk and the onset of a generalized tonic-clonic seizure.[1]

In Vitro AβO-Induced Neurotoxicity Model

This model is used to assess the neuroprotective effects of compounds against β-amyloid-induced toxicity.

Protocol Steps:

• Cell Culture: Primary rat hippocampal neurons are cultured.

• AβO Preparation: Soluble β-amyloid oligomers (AβOs) are prepared from synthetic Aβ peptides.

• Treatment: Cultured neurons are treated with AβOs to induce neurotoxicity.

• JW-65 Application: JW-65 is applied to the cultures to assess its ability to rescue the AβO-induced phenotype.

• Analysis: Endpoints for analysis can include cell viability assays, measurement of intracellular calcium levels, assessment of synaptic plasticity (e.g., long-term potentiation), and analysis of downstream signaling molecules (e.g., phosphorylated CaMKII).[2][5]

Conclusion

JW-65 represents a promising therapeutic candidate with a well-defined mechanism of action centered on the inhibition of the TRPC3 channel. Its ability to modulate neuronal calcium influx provides a strong rationale for its development in the treatment of epilepsy and potentially Alzheimer's disease. The data presented in this guide underscore the significant preclinical efficacy of JW-65 and provide a foundation for further investigation and clinical translation.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CaMKII and CaMKIV mediate distinct prosurvival signaling pathways in response to depolarization in neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The TRPC3 Inhibitor JW-65: A Technical Guide for Researchers

An In-depth Overview of a Novel Pyrazole (B372694) Compound for Neurological and Cardiovascular Research

JW-65, also known as compound 20, is a novel, potent, and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Developed as a metabolically stable analog of the earlier TRPC3 inhibitor Pyr3, JW-65 demonstrates improved pharmacokinetic properties and a favorable safety profile, making it a valuable tool for investigating the role of TRPC3 in various physiological and pathological processes. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of JW-65, including its mechanism of action, quantitative data, and detailed experimental protocols.

Core Mechanism of Action

JW-65 exerts its effects by directly inhibiting the TRPC3 ion channel, a non-selective cation channel permeable to Ca²⁺.[1] Overactivation of TRPC3 is implicated in the dysregulation of intracellular calcium homeostasis, a key factor in the pathophysiology of several neurological and cardiovascular disorders.[1][2] By blocking TRPC3, JW-65 helps to restore normal calcium signaling. This mechanism of action has shown promise in preclinical models of epilepsy and Alzheimer's disease, where JW-65 has been found to reduce neuronal hyperexcitability and protect against Aβ-induced neurotoxicity.[3][4]

Quantitative Data Summary

The following tables summarize the available quantitative data for JW-65, including its in vitro potency and selectivity, as well as its pharmacokinetic properties in mice.

Table 1: In Vitro Potency and Selectivity of JW-65

Target	Assay Type	IC50 (µM)	Source
hTRPC3	Calcium Influx Assay	0.49 ± 0.05	[1]
hTRPC6	Calcium Influx Assay	>10	[1]
hTRPV1	Calcium Influx Assay	>10	[1]
hTRPM8	Calcium Influx Assay	>10	[1]

hTRPC3: human Transient Receptor Potential Canonical 3; hTRPC6: human Transient Receptor Potential Canonical 6; hTRPV1: human Transient Receptor Potential Vanilloid 1; hTRPM8: human Transient Receptor Potential Melastatin 8.

Table 2: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value	Conditions	Source
Plasma Half-life (t½)	3.1 hours	100 mg/kg, i.p.	[3]
Brain-to-Plasma Ratio	~0.3 (at 1 and 2 hours)	100 mg/kg, i.p.	[3]
Vehicle Formulation	10% DMSO, 40% PEG 300, 10% Tween 80, 40% saline	N/A	[3]

i.p.: intraperitoneal; DMSO: Dimethyl sulfoxide; PEG 300: Polyethylene glycol 300.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures related to JW-65, the following diagrams have been generated using the DOT language.

TRPC3 Signaling Pathway Activation and Inhibition by JW-65.

Experimental Workflow for the Evaluation of JW-65.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of JW-65.

Synthesis of JW-65 (Compound 20)

The synthesis of JW-65 is a multi-step process starting from commercially available reagents. The key steps involve the formation of a pyrazole core, followed by the introduction of the side chains. The final compound is purified by column chromatography. For a detailed, step-by-step synthesis protocol, including reaction conditions and characterization data, researchers are directed to the supplementary information of the primary publication by Zhang et al. (2021) in ACS Medicinal Chemistry Letters.

In Vitro Functional Assay: Fluorescence-Based Calcium Influx Assay (FLIPR)

This assay is used to determine the potency of JW-65 in inhibiting TRPC3 channel activity.

• Cell Line: HEK293 cells stably expressing human TRPC3 (hTRPC3).

• Plate Format: 384-well black-walled, clear-bottom plates.

• Cell Seeding: Cells are seeded at a density of 15,000 to 20,000 cells per well and cultured overnight.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or the FLIPR Calcium 6 Assay Kit) in a suitable assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

  • Remove the culture medium from the cell plate and add the dye-loading buffer to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Preparation:

  • Prepare a serial dilution of JW-65 in the assay buffer. A typical starting concentration is 10 mM, diluted down to the nanomolar range.

  • The final DMSO concentration in the assay should be kept below 0.5%.

• Assay on FLIPR Instrument:

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Set the instrument to record baseline fluorescence for 10-20 seconds.

  • Program the instrument to add the JW-65 dilutions to the cell plate.

  • Incubate for a predetermined time (e.g., 15-30 minutes).

  • Add a TRPC3 agonist, such as 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG), to activate the channel.

  • Record the fluorescence intensity for 2-5 minutes to measure the calcium influx.

• Data Analysis:

  • The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Plot the percentage of inhibition against the logarithm of the JW-65 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

In Vitro Electrophysiology: Whole-Cell Patch-Clamp

This technique provides a direct measure of ion channel activity and the inhibitory effect of JW-65.

• Cell Preparation: HEK293 cells expressing hTRPC3 are grown on glass coverslips.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 CsCl, 1 CaCl₂, 2 MgCl₂, 10 HEPES, and 10 glucose (pH adjusted to 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 140 Cs-glutamate, 8 NaCl, 1 MgCl₂, 10 HEPES, and 10 BAPTA (pH adjusted to 7.2 with CsOH).

• Recording Procedure:

  • Establish a whole-cell patch-clamp configuration on a single cell.

  • Hold the membrane potential at -60 mV.

  • Apply voltage ramps (e.g., from -100 mV to +100 mV over 500 ms) to elicit baseline currents.

  • Perfuse the cell with the external solution containing a TRPC3 agonist (e.g., 100 µM OAG) to activate the channel and record the resulting currents.

  • After a stable current is achieved, co-perfuse with the agonist and varying concentrations of JW-65.

  • Record the currents at each concentration of JW-65.

• Data Analysis:

  • Measure the peak current amplitude at a specific voltage (e.g., +80 mV) in the presence and absence of JW-65.

  • Calculate the percentage of inhibition for each concentration.

  • Plot the percentage of inhibition against the logarithm of the JW-65 concentration to determine the IC50 value.

In Vivo Efficacy Model: Pilocarpine-Induced Seizures in Mice

This model is used to assess the anticonvulsant effects of JW-65.

• Animals: Adult male C57BL/6 mice.

• Drug Preparation:

  • Dissolve JW-65 in the vehicle (10% DMSO, 40% PEG 300, 10% Tween 80, 40% saline) to the desired concentration (e.g., 20 mg/kg or 100 mg/kg).

  • Prepare a solution of pilocarpine (B147212) hydrochloride in saline.

• Experimental Procedure:

  • Administer JW-65 or vehicle via intraperitoneal (i.p.) injection.

  • After a set pretreatment time (e.g., 30 minutes), administer a subcutaneous (s.c.) or i.p. injection of pilocarpine to induce seizures.

  • Immediately after pilocarpine injection, observe the mice for behavioral seizures and score them using a modified Racine scale at regular intervals (e.g., every 5 minutes for 2 hours).

  • For electrographic seizure monitoring, mice can be implanted with EEG electrodes prior to the experiment.

• Data Analysis:

  • Compare the seizure severity scores, latency to the first seizure, and the number of animals progressing to status epilepticus between the JW-65-treated and vehicle-treated groups.

  • Analyze EEG recordings for spike frequency and seizure duration.

In Vivo Efficacy Model: 5xFAD Mouse Model of Alzheimer's Disease

This transgenic mouse model is used to evaluate the neuroprotective effects of JW-65.

• Animals: 5xFAD transgenic mice, which overexpress human amyloid precursor protein (APP) and presenilin 1 (PSEN1) with mutations associated with familial Alzheimer's disease.

• Treatment Regimen:

  • Administer JW-65 or vehicle to 5xFAD mice via i.p. injection daily for a specified period (e.g., several weeks or months).

• Behavioral Testing:

  • Perform cognitive tests such as the Y-maze or Morris water maze to assess learning and memory.

• Histological and Biochemical Analysis:

  • At the end of the treatment period, sacrifice the animals and collect brain tissue.

  • Perform immunohistochemistry to quantify amyloid plaque burden and neuroinflammation (e.g., staining for Aβ, Iba1, and GFAP).

  • Use ELISA or Western blotting to measure levels of Aβ and other relevant proteins.

• Data Analysis:

  • Compare behavioral performance, plaque load, and biomarker levels between JW-65-treated and vehicle-treated 5xFAD mice.

Conclusion

JW-65 is a promising pharmacological tool for the investigation of TRPC3 channel function in health and disease. Its improved metabolic stability and in vivo efficacy make it a superior alternative to earlier TRPC3 inhibitors. The data and protocols provided in this guide are intended to facilitate further research into the therapeutic potential of targeting TRPC3 with this novel compound.

References

• 1. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alpha-realestate.fr [alpha-realestate.fr]
• 3. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the TRPC3 Inhibitor JW-65: Structure, Properties, and Preclinical Antiseizure Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

JW-65 is a novel, potent, and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Developed as a metabolically stable and safer analog of the pyrazole (B372694) compound Pyr3, JW-65 has demonstrated significant antiseizure effects in preclinical models of epilepsy. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activity of JW-65. Detailed experimental protocols for its evaluation in established seizure models are provided, and its mechanism of action, involving the modulation of intracellular calcium signaling pathways, is discussed. This document is intended to serve as a valuable resource for researchers and drug development professionals interested in the therapeutic potential of TRPC3 inhibition for neurological disorders.

Chemical Structure and Properties

JW-65, also referred to as compound 20 in some literature, is a modified pyrazole derivative designed for improved metabolic stability and reduced toxicity compared to its predecessor, Pyr3.[1][2]

Chemical Structure:

Figure 1: 2D Chemical Structure of JW-65.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₈H₁₃Cl₂F₃N₄O	[MedchemExpress]
Molecular Weight	445.22 g/mol	[MedchemExpress]
CAS Number	2763378-71-6	[MedchemExpress]
Appearance	White to off-white solid	[MedchemExpress]
SMILES	FC(C1=C(C(NCC)=O)C=NN1C2=CC=C(C=C2)N(C=CC(Cl)=C3Cl)C3=O)(F)F	[MedchemExpress]
Predicted pKa	Acidic: 8.5; Basic: 1.5	In silico prediction
Predicted LogP	3.8	In silico prediction
Predicted Aqueous Solubility	Low	In silico prediction

Note: Predicted values were generated using computational models and should be confirmed experimentally.

Synthesis

A detailed, step-by-step synthesis protocol for JW-65 has not been published. However, it is described as a modified pyrazole compound derived from Pyr3. The synthesis of related pyrazole carboxamide derivatives typically involves the condensation of a pyrazole carboxylic acid or its activated form (e.g., acyl chloride) with an appropriate amine.[1][3][4][5][6] The synthesis of Pyr3, a precursor, has been described via a microwave-assisted reaction, which may serve as a basis for a potential synthetic route to JW-65.

Biological Activity and Mechanism of Action

JW-65 is a potent and selective inhibitor of the TRPC3 channel, a non-selective cation channel that plays a crucial role in calcium signaling.

TRPC3 Inhibition

The potency and selectivity of JW-65 as a TRPC3 inhibitor have been determined, though the specific IC₅₀ value is not consistently reported across public sources. The inhibitory activity is a key feature of its mechanism of action.

Experimental Protocol: Representative Calcium Influx Assay for TRPC3 Inhibition

A definitive, detailed protocol for the TRPC3 inhibition assay used for JW-65 is not available. However, a general protocol using a fluorescent calcium indicator like Fluo-4 is commonly employed to assess the function of TRP channels.[7][8][9][10][11]

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing human TRPC3 are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96-well black-walled, clear-bottom plates and grown to confluence.

• Dye Loading: Cells are loaded with a calcium-sensitive dye, such as Fluo-4 AM, in a buffered salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) for 1 hour at 37°C.

• Compound Incubation: Cells are pre-incubated with various concentrations of JW-65 or vehicle control for a specified period.

• Agonist Stimulation: TRPC3 channels are activated by adding an agonist, such as 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG), a diacylglycerol analog.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured by monitoring the fluorescence intensity (e.g., Ex/Em = 490/525 nm for Fluo-4) using a microplate reader (e.g., FlexStation).

• Data Analysis: The inhibition of the agonist-induced calcium influx by JW-65 is calculated, and the IC₅₀ value is determined by fitting the data to a dose-response curve.

Signaling Pathway

TRPC3 channels are activated downstream of G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs) that activate phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). DAG directly activates TRPC3, leading to an influx of Ca²⁺. This rise in intracellular Ca²⁺ can then modulate various downstream signaling pathways, including those involving Calcium/calmodulin-dependent protein kinase II (CaMKII) and calcineurin. In the context of neurological disorders like epilepsy, dysregulation of these pathways can contribute to neuronal hyperexcitability. JW-65, by inhibiting TRPC3, is thought to restore normal calcium homeostasis and mitigate these pathological effects.[12][13][14][15][16][17]

Caption: JW-65 inhibits TRPC3-mediated calcium influx.

Preclinical In Vivo Activity

JW-65 has demonstrated significant antiseizure activity in rodent models of epilepsy.

Pharmacokinetics

In C57BL/6 mice, a single intraperitoneal (i.p.) dose of 100 mg/kg of JW-65 resulted in a plasma half-life of 3.1 hours and a brain-to-plasma ratio of approximately 0.3, indicating that the compound can cross the blood-brain barrier.[1]

Parameter	Value	Species	Dose
Plasma Half-life (t₁/₂)	3.1 hours	Mouse	100 mg/kg, i.p.
Brain/Plasma Ratio	~0.3	Mouse	100 mg/kg, i.p.

Antiseizure Efficacy

JW-65 has been shown to be effective in two common preclinical models of seizures: the pilocarpine-induced status epilepticus model and the pentylenetetrazole (PTZ)-induced seizure model.[2][18][19]

Experimental Workflow: In Vivo Seizure Models

Caption: Workflow for in vivo antiseizure studies of JW-65.

Experimental Protocol: Pilocarpine-Induced Status Epilepticus in Mice

This protocol is a representative method for inducing status epilepticus to test the efficacy of anticonvulsant compounds.[2][18][19]

• Animals: Adult male C57BL/6 mice are used.

• Pre-treatment: To reduce peripheral cholinergic effects, mice are pre-treated with scopolamine (B1681570) methyl nitrate (B79036) (1 mg/kg, i.p.) 30 minutes before pilocarpine (B147212) administration.

• Drug Administration: JW-65 (e.g., 50 mg/kg) or vehicle is administered intraperitoneally.

• Seizure Induction: Status epilepticus is induced by the administration of pilocarpine hydrochloride (e.g., 300 mg/kg, i.p.).

• Behavioral Monitoring: Seizure activity is observed and scored for at least 2 hours using a modified Racine scale.

• EEG Monitoring (Optional): For more detailed analysis, mice can be implanted with electrodes for electroencephalogram (EEG) recording to monitor electrographic seizure activity.

• Data Analysis: Latency to the first seizure, seizure severity, and the number of animals entering status epilepticus are compared between the JW-65 and vehicle-treated groups.

Experimental Protocol: Pentylenetetrazole (PTZ)-Induced Seizure Test in Mice

This protocol is a standard method for evaluating the ability of a compound to raise the seizure threshold.[2][18][19]

• Animals: Adult male C57BL/6 mice are used.

• Drug Administration: JW-65 (at various doses, e.g., 10, 30, 100 mg/kg) or vehicle is administered intraperitoneally at a set time before PTZ injection.

• Seizure Induction: A convulsant dose of PTZ (e.g., 60-85 mg/kg, i.p. or s.c.) is administered.

• Behavioral Monitoring: Mice are observed for 30 minutes for the onset of clonic and tonic-clonic seizures.

• Data Analysis: The latency to the first seizure and the percentage of animals protected from seizures are determined for each group. A dose-response curve can be generated to determine the ED₅₀ of JW-65.

Summary and Future Directions

JW-65 is a promising TRPC3 inhibitor with demonstrated in vivo efficacy in preclinical models of epilepsy. Its improved pharmacokinetic profile and safety compared to earlier compounds make it a valuable tool for studying the role of TRPC3 in neurological disorders and a potential lead compound for the development of novel antiseizure medications.

Future research should focus on:

• Elucidating the detailed synthesis of JW-65 to enable broader scientific investigation.

• Comprehensive profiling of its physicochemical properties to aid in formulation and drug delivery studies.

• Further investigation into the specific downstream signaling pathways modulated by JW-65-mediated TRPC3 inhibition in the context of epilepsy.

• Evaluation of JW-65 in other models of neurological and cardiovascular diseases where TRPC3 is implicated.

This technical guide provides a solid foundation for researchers and clinicians interested in exploring the therapeutic potential of JW-65 and the broader field of TRPC channel modulation.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel 1H-pyrazole-3-carboxamide derivatives: synthesis, anticancer evaluation and identification of their DNA-binding interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. Synthesis and discovery of novel pyrazole carboxamide derivatives as potential osteogenesis inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell-based Calcium Assay for Medium to High Throughput Screening of TRP Channel Functions using FlexStation 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. content.abcam.com [content.abcam.com]
• 9. content.abcam.com [content.abcam.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Calcium-/Calmodulin-Dependent Protein Kinase II (CaMKII) Inhibition Induces Learning and Memory Impairment and Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Interaction between Calcineurin and Ca/Calmodulin Kinase-II in Modulating Cellular Functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Interaction between Calcineurin and Ca2+/Calmodulin Kinase-II in Modulating Cellular Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Calcium/Calmodulin-dependent Protein Kinase II (CaMKII) Inhibition Induces Neurotoxicity via Dysregulation of Glutamate/Calcium Signaling and Hyperexcitability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Roles of calcineurin and calcium/calmodulin-dependent protein kinase II in pressure overload-induced cardiac hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics and Brain Permeability of JW-65: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic profile and brain permeability of JW-65, a novel, central nervous system-permeable, and stable inhibitor of TRPC3 channels.[1] The information herein is compiled from preclinical studies to support further research and development of this compound.

Core Pharmacokinetic Parameters

JW-65 has been evaluated in adult male C57BL/6 mice to determine its pharmacokinetic properties following a single intraperitoneal (i.p.) administration. The key quantitative data from these studies are summarized in the tables below for clear comparison.

Table 1: Plasma Pharmacokinetics of JW-65 in Mice

Parameter	Value	Units
Dose	100	mg/kg
Route of Administration	Intraperitoneal (i.p.)	-
Maximum Plasma Concentration (Cmax)	156	ng/mL
Time to Cmax (Tmax)	15 - 30	minutes
Plasma Half-life (t1/2)	3.1	hours

Data derived from studies in adult male C57BL/6 mice.[1][2]

Table 2: Brain Permeability of JW-65 in Mice

Time Point	Brain-to-Plasma (B/P) Ratio
1 hour	~0.3
2 hours	~0.3

Data indicates that JW-65 is capable of penetrating the central nervous system.[1][2]

Experimental Protocols

The following section details the methodologies employed in the key pharmacokinetic and brain permeability studies of JW-65.

In Vivo Pharmacokinetic Study

Objective: To determine the plasma half-life and other pharmacokinetic parameters of JW-65 in mice.

Animal Model: Adult male C57BL/6 mice, aged 8-10 weeks.[2]

Drug Formulation and Administration:

• JW-65 was formulated in a vehicle consisting of 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.[2]

• A single dose of 100 mg/kg was administered via the intraperitoneal (i.p.) route.[2]

Sample Collection:

• Blood samples were collected from the saphenous vein at the following time points post-administration: 15 minutes, 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours, and 24 hours.[2]

• For brain permeability assessment, a separate cohort of mice was used. Brain and plasma samples were collected at 1 and 2 hours after injection.[2]

Analysis:

• Plasma concentrations of JW-65 were determined at each time point to calculate the pharmacokinetic parameters.

• Brain and plasma samples were processed to determine the concentration of JW-65 in each compartment for the calculation of the brain-to-plasma ratio.

Visualizations

The following diagrams illustrate the development rationale and experimental workflow for the pharmacokinetic analysis of JW-65.

Caption: Development of JW-65 as an improved TRPC3 inhibitor.

Caption: Experimental workflow for pharmacokinetic analysis of JW-65.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Preclinical Development of JW-65: A Novel TRPC3 Inhibitor for Neurological Disorders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

JW-65 is a novel, selective, and metabolically stable small-molecule inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Developed as a significant improvement upon its predecessor, Pyr3, JW-65 has demonstrated promising preclinical efficacy in models of epilepsy and neurodegenerative diseases, including Alzheimer's disease. This technical guide provides a comprehensive overview of the discovery, development history, mechanism of action, and preclinical pharmacology of JW-65. It includes detailed experimental protocols for key in vivo studies, quantitative data on its pharmacological properties, and visualizations of its signaling pathways and development logic. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development.

Introduction

The Transient Receptor Potential (TRP) superfamily of ion channels plays a crucial role in calcium homeostasis and neuronal excitability. Among these, the TRPC3 channel has emerged as a potential therapeutic target for a variety of neurological disorders. Aberrant TRPC3 activity has been implicated in the pathophysiology of epilepsy and Alzheimer's disease. The development of selective inhibitors for TRPC3 has been a key focus of research to explore its therapeutic potential.

Pyr3 was identified as a potent and selective inhibitor of TRPC3. However, its clinical development has been hampered by low metabolic stability and potential toxicity associated with its chemical structure.[1] To overcome these limitations, a medicinal chemistry effort was undertaken to design and synthesize a new generation of TRPC3 inhibitors with improved drug-like properties. This effort led to the discovery of JW-65.[2]

Discovery and Development History

The development of JW-65 was a rational design approach aimed at addressing the shortcomings of the first-generation TRPC3 inhibitor, Pyr3. The key structural liabilities of Pyr3 were its metabolically labile ester moiety and a potentially toxic trichloroacrylic amide group.[1]

The lead optimization strategy focused on two primary modifications:

• Isosteric Replacement of the Ester Linker: The ester group in Pyr3 was replaced with a more metabolically stable amide linker.[2]

• Conformationally Restricted Ring System: The trichloroacrylic amide tail group of Pyr3 was incorporated into a conformationally restricted pyridone ring to reduce potential toxicity.[2]

This strategic modification resulted in the synthesis of JW-65 (also referred to as compound 20 in some literature), which retained the high potency and selectivity for TRPC3 while exhibiting significantly improved metabolic stability and a better safety profile.[2]

The logical progression of the development from the lead compound Pyr3 to JW-65 is illustrated in the diagram below.

Figure 1: Development logic from Pyr3 to JW-65.

Mechanism of Action

JW-65 exerts its pharmacological effects through the selective inhibition of the TRPC3 ion channel. TRPC3 is a non-selective cation channel that, upon activation, allows the influx of Ca²⁺ into the cell, contributing to the regulation of intracellular calcium levels and neuronal excitability.

In pathological conditions such as Alzheimer's disease, β-amyloid oligomers (AβOs) can lead to an aberrant upregulation of TRPC3 expression. This results in excessive Ca²⁺ influx and subsequent neuronal damage. JW-65 has been shown to counteract this AβO-induced neurotoxicity by blocking TRPC3-mediated calcium entry.[3]

The neuroprotective effects of JW-65 are mediated by the restoration of Ca²⁺/calmodulin-mediated signaling pathways. Specifically, JW-65 treatment has been shown to restore the activity of Ca²⁺/calmodulin-dependent protein kinases (CaMKII and CaMKIV) and normalize the activity of calcineurin (CaN), a calcium-dependent phosphatase.[3] This signaling cascade is crucial for synaptic function and neuronal survival.

The proposed signaling pathway for the neuroprotective action of JW-65 is depicted below.

Figure 2: Signaling pathway of JW-65's neuroprotective action.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for JW-65 from preclinical studies.

Table 1: In Vitro Potency

Target	Assay	Value (IC₅₀)	Reference
Human TRPC3	Calcium Influx Assay	0.37 µM	[4]

Table 2: Pharmacokinetic Parameters in Mice

Parameter	Route	Dose	Value	Reference
Plasma Half-life (t₁/₂)	i.p.	100 mg/kg	3.1 hours	[5]
Brain-to-Plasma Ratio	i.p.	100 mg/kg	~0.3 (at 1h and 2h)	[5]
Maximum Plasma Concentration (Cₘₐₓ)	i.p.	100 mg/kg	156 ng/mL	[5]
Time to Maximum Plasma Concentration (Tₘₐₓ)	i.p.	100 mg/kg	15-30 minutes	[5]

Table 3: In Vivo Efficacy in Seizure Models (Mice)

Seizure Model	Treatment	Dose	Outcome	Reference
Pilocarpine-induced seizures	Pre-treatment	100 mg/kg, i.p.	Markedly impaired initiation of behavioral seizures.	[5]
Pilocarpine-induced seizures	Post-treatment	100 mg/kg, i.p.	Mitigated progression of behavioral and electrographic seizures.	[5]
Pentylenetetrazole (PTZ)-induced seizures	Pre-treatment	20 mg/kg, i.p.	Delayed onset of myoclonic jerks.	[5]
Pentylenetetrazole (PTZ)-induced seizures	Pre-treatment	100 mg/kg, i.p.	Substantially decreased susceptibility to seizures.	[5]

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below.

Pharmacokinetic Study in Mice

• Animals: Adult male C57BL/6 mice (8-10 weeks old).

• Drug Formulation: JW-65 was formulated in a vehicle consisting of 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.

• Administration: A single intraperitoneal (i.p.) injection of JW-65 at a dose of 100 mg/kg.

• Sample Collection: Blood samples were collected from the saphenous vein at 15 min, 30 min, 1 h, 2 h, 4 h, 8 h, and 24 h post-administration. For brain penetration studies, brain and plasma samples were collected at 1 h and 2 h post-injection.

• Analysis: Plasma and brain concentrations of JW-65 were determined by a validated LC-MS/MS method. Pharmacokinetic parameters were calculated using non-compartmental analysis.

Pilocarpine-Induced Seizure Model in Mice

• Animals: Adult male C57BL/6 mice.

• Pre-treatment Protocol:

  • Mice were pre-treated with methylscopolamine and terbutaline (B1683087) (2 mg/kg each, i.p.) to reduce peripheral cholinergic effects.

  • 15 minutes later, mice received an i.p. injection of JW-65 (100 mg/kg) or vehicle.

  • 15 minutes after JW-65 administration, seizures were induced with pilocarpine (B147212) (250 mg/kg, i.p.).

• Post-treatment Protocol:

  • Mice were pre-treated with methylscopolamine and terbutaline (2 mg/kg each, i.p.).

  • 30 minutes later, seizures were induced with pilocarpine (220 mg/kg, i.p.).

  • Upon observation of the first behavioral seizure (Racine stage 2), mice were treated with a single i.p. injection of JW-65 (100 mg/kg) or vehicle.

• Behavioral Assessment: Seizure severity was scored using a modified Racine scale.

• Electroencephalography (EEG) Monitoring: For some studies, time-locked video-EEG was used to monitor electrographic seizures.

The experimental workflow for the pilocarpine-induced seizure model is outlined below.

Figure 3: Experimental workflow for pilocarpine-induced seizures.

Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

• Animals: Adult male C57BL/6 mice.

• Protocol:

  • Mice were treated with JW-65 (20 or 100 mg/kg, i.p.), phenytoin (B1677684) (40 mg/kg, i.p. as a positive control), or vehicle.

  • 30 minutes later, seizures were induced by a subcutaneous (s.c.) injection of PTZ (~80 mg/kg).

• Behavioral Assessment: Seizure activity, including latency to myoclonic jerks (MJ) and generalized tonic-clonic seizures (GTCS), was observed and recorded for 30 minutes post-PTZ administration.

Synthesis and Structure-Activity Relationship (SAR)

Detailed information regarding the specific chemical synthesis steps for JW-65 and a comprehensive SAR study detailing the optimization from Pyr3 to JW-65 are not fully available in the public domain at the time of this writing. The primary literature indicates that JW-65 (compound 20) was the result of a series of modifications to the Pyr3 scaffold, but a step-by-step rationale for the selection of the final compound from a library of analogs has not been published.

Toxicology and Clinical Development

As of the current date, there is no publicly available information on comprehensive toxicology studies for JW-65, nor are there any registered clinical trials. The development of JW-65 appears to be in the preclinical stage.

Conclusion

JW-65 represents a promising second-generation TRPC3 inhibitor with a significantly improved preclinical profile compared to its predecessor, Pyr3. Its enhanced metabolic stability and favorable brain penetration, coupled with demonstrated efficacy in robust animal models of seizures, underscore its potential as a therapeutic candidate for epilepsy. Furthermore, its ability to modulate the Ca²⁺/calmodulin signaling pathway and provide neuroprotection in models of Alzheimer's disease suggests a broader therapeutic potential for this compound in various neurological disorders. Further preclinical development, including comprehensive toxicology studies and the elucidation of a detailed SAR, will be crucial for its potential translation to clinical trials.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships for cannabinoid receptor-binding and analgesic activity: studies of bicyclic cannabinoid analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Novel pyrazole compounds for pharmacological discrimination between receptor-operated and store-operated Ca2+ entry pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of TRPC3 Channels in Shaping Neuronal Excitability: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Transient Receptor Potential Canonical 3 (TRPC3) channels are non-selective cation channels that play a critical and multifaceted role in the regulation of neuronal excitability. As key components of complex signaling cascades, they translate upstream receptor activation into changes in membrane potential, intracellular calcium concentration, and neuronal firing patterns. Their dysfunction has been implicated in a range of neurological disorders, making them a compelling target for therapeutic intervention. This in-depth technical guide provides a comprehensive overview of the core functions of TRPC3 channels in the nervous system, detailed experimental protocols for their study, and a summary of their quantitative properties. We explore their involvement in crucial signaling pathways, their contribution to the electrophysiological characteristics of various neuron types, and the pharmacological tools available for their modulation.

Introduction to TRPC3 Channels in the Nervous System

TRPC3 channels are members of the canonical subfamily of Transient Receptor Potential (TRP) channels. They are distinguished by their activation downstream of G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs) that engage phospholipase C (PLC).[1] Structurally, TRPC3 channels are believed to form homotetramers, creating a central pore permeable to cations.[1] In the central nervous system (CNS), TRPC3 is highly expressed, particularly in the cerebellum, hippocampus, and substantia nigra, where it influences a diverse array of neuronal functions from synaptic transmission to dendritic remodeling.[2][3][4]

Biophysical and Pharmacological Properties of TRPC3 Channels

The function of TRPC3 channels is defined by their ion permeability and modulation by various pharmacological agents. Understanding these properties is crucial for designing and interpreting experiments aimed at elucidating their physiological roles.

Quantitative Data on TRPC3 Channel Properties

The following tables summarize key quantitative data regarding the biophysical and pharmacological characteristics of TRPC3 channels.

Biophysical Property	Value	Experimental Context	Reference
Single-Channel Conductance	~60 pS	Inside-out patches from CHO cells expressing TRPC3.	[5]
Permeability Ratio (PCa/PNa)	1.6	Heterologous expression systems.	[6]

Table 1: Biophysical Properties of TRPC3 Channels

Compound	Action	IC50/EC50	Cell Type/System	Reference
Pyr3	Inhibitor	~0.7 µM	HEK293 cells expressing TRPC3	[7][8][9]
GSK2332255B	Inhibitor	3-21 nM	HEK293T cells	[2][10]
GSK2833503A	Inhibitor	3-21 nM	HEK293T cells	[2][10]
SAR-7334	Inhibitor	8 nM (TRPC3)	[2]
AM-1473	Inhibitor	8 nM (TRPC3)	[2]
GSK1702934A	Activator	~80 nM	HEK293 cells expressing hTRPC3	[11][12]
1-oleoyl-2-acetyl-sn-glycerol (OAG)	Activator	Varies	Used to directly activate DAG-sensitive channels	[8]
Artemisinin	Activator	EC50 values reported	HEKTRPC3-YFP cells	[13][14]

Table 2: Pharmacology of TRPC3 Channel Modulators

Key Signaling Pathways Involving TRPC3 in Neurons

TRPC3 channels are integral components of at least two major signaling pathways in neurons: the metabotropic glutamate (B1630785) receptor 1 (mGluR1) pathway and the brain-derived neurotrophic factor (BDNF) pathway.

The mGluR1-TRPC3 Signaling Cascade

In cerebellar Purkinje cells, the activation of mGluR1 by glutamate triggers a signaling cascade that is crucial for motor coordination.[15][16] This pathway leads to the production of diacylglycerol (DAG), which directly activates TRPC3 channels, resulting in a slow excitatory postsynaptic current (EPSC).[15][17]

mGluR1-TRPC3 Signaling Pathway.

The BDNF-TrkB-TRPC3 Signaling Cascade

Brain-derived neurotrophic factor (BDNF) plays a critical role in neuronal survival, dendritic growth, and synaptic plasticity.[3][18] The binding of BDNF to its receptor, TrkB, initiates a signaling cascade that involves PLCγ and leads to the activation of TRPC3 channels, contributing to BDNF-induced calcium signals and dendritic spine formation.[3][19][20]

BDNF-TrkB-TRPC3 Signaling Pathway.

Role of TRPC3 in Different Neuronal Populations

The functional consequence of TRPC3 activation varies depending on the neuronal subtype.

• Cerebellar Purkinje Cells: TRPC3 mediates the mGluR1-dependent slow EPSC, which is essential for proper motor coordination.[15]

• Hippocampal Neurons: TRPC3 is involved in BDNF-induced dendritic spine formation and can modulate neuronal excitability.[3][19]

• Dopaminergic Neurons: In substantia nigra dopaminergic neurons, TRPC3 contributes to pacemaking activity.[21]

• Basal Ganglia Neurons: Constitutively active TRPC3 channels contribute to the depolarized membrane potential and high-frequency firing of GABAergic projection neurons in the substantia nigra pars reticulata.[4]

Experimental Protocols for Studying TRPC3 Channels

A variety of experimental techniques are employed to investigate the function of TRPC3 channels in neurons.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ionic currents mediated by TRPC3 channels.

Objective: To record TRPC3-mediated currents in cultured neurons.

Materials:

• Cultured neurons on coverslips

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 130 K-Gluconate, 10 KCl, 1 MgCl2, 0.2 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP (pH 7.2 with KOH)

• TRPC3 agonist (e.g., OAG or GSK1702934A) and antagonist (e.g., Pyr3)

Procedure:

• Prepare external and internal solutions and filter them.

• Pull glass pipettes to a resistance of 3-7 MΩ when filled with internal solution.

• Place a coverslip with cultured neurons in the recording chamber and perfuse with external solution.

• Approach a neuron with the patch pipette while applying positive pressure.

• Form a gigaohm seal between the pipette tip and the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the neuron at a holding potential of -60 mV.

• Establish a stable baseline recording.

• Apply the TRPC3 agonist to the bath and record the induced current.

• Following agonist washout, apply the TRPC3 antagonist to confirm the specificity of the recorded current.

Calcium Imaging with Fura-2 AM

This method allows for the measurement of changes in intracellular calcium concentration resulting from TRPC3 channel activation.

Objective: To measure TRPC3-mediated calcium influx in cultured neurons.

Materials:

• Cultured neurons on coverslips

• Fluorescence microscope with a calcium imaging system

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS)

• TRPC3 agonist and antagonist

Procedure:

• Prepare a loading solution of 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBSS.

• Incubate cultured neurons in the loading solution for 30-45 minutes at 37°C in the dark.

• Wash the cells with HBSS for 30 minutes to allow for de-esterification of the dye.

• Mount the coverslip on the microscope stage.

• Excite the cells alternately at 340 nm and 380 nm and measure the fluorescence emission at 510 nm.

• Record a stable baseline of the 340/380 ratio.

• Apply the TRPC3 agonist and record the change in the 340/380 ratio, which reflects the change in intracellular calcium.

• Apply the TRPC3 antagonist to test for inhibition of the calcium signal.

Immunohistochemistry for TRPC3 Localization

This technique is used to visualize the expression and subcellular localization of TRPC3 channels in brain tissue.

Objective: To determine the anatomical distribution of TRPC3 in brain slices.

Materials:

• Fixed brain tissue (e.g., with 4% paraformaldehyde)

• Vibratome or cryostat for sectioning

• Phosphate-buffered saline (PBS)

• Blocking solution (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100)

• Primary antibody against TRPC3

• Fluorescently labeled secondary antibody

• Mounting medium with DAPI

Procedure:

• Perfuse the animal and fix the brain.

• Section the brain into 40 µm slices using a vibratome or cryostat.

• Wash the free-floating sections in PBS.

• Incubate the sections in blocking solution for 1-2 hours at room temperature.

• Incubate the sections with the primary anti-TRPC3 antibody in blocking solution overnight at 4°C.

• Wash the sections extensively in PBS.

• Incubate the sections with the fluorescently labeled secondary antibody for 2 hours at room temperature in the dark.

• Wash the sections in PBS.

• Mount the sections on slides with mounting medium containing DAPI.

• Image the sections using a fluorescence or confocal microscope.

Experimental and Logical Workflow Diagrams

The study of TRPC3's role in neuronal excitability often follows a logical progression of experiments.

Experimental Workflow for Investigating TRPC3 Function.

Conclusion

TRPC3 channels are pivotal regulators of neuronal excitability, acting as a crucial link between receptor signaling and the electrical activity of neurons. Their diverse roles in different brain regions underscore their importance in maintaining normal neurological function. The detailed methodologies and quantitative data presented in this guide are intended to facilitate further research into the complex biology of TRPC3 channels and to aid in the development of novel therapeutic strategies targeting these channels for the treatment of neurological and psychiatric disorders. The continued exploration of TRPC3 function promises to unveil new insights into the fundamental mechanisms governing brain function and disease.

References

• 1. Structure–function analyses of the ion channel TRPC3 reveal that its cytoplasmic domain allosterically modulates channel gating - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TRPC3 Channels Are Necessary for Brain-Derived Neurotrophic Factor to Activate a Nonselective Cationic Current and to Induce Dendritic Spine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Constitutively Active TRPC3 Channels Regulate Basal Ganglia Output Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expression of TRPC3 in Chinese Hamster Ovary Cells Results in Calcium-activated Cation Currents Not Related to Store Depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms and significance of Ca2+ entry through TRPC channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Selective and direct inhibition of TRPC3 channels underlies biological activities of a pyrazole compound - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GSK 1702934A | TRPC Channels | Tocris Bioscience [tocris.com]
• 12. researchgate.net [researchgate.net]
• 13. Direct Activation of TRPC3 Channels by the Antimalarial Agent Artemisinin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Post-synaptic BDNF-TrkB Signaling in Synapse Maturation, Plasticity and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. TRPC3 Channels Are Necessary for Brain-Derived Neurotrophic Factor to Activate a Nonselective Cationic Current and to Induce Dendritic Spine Formation | Journal of Neuroscience [jneurosci.org]
• 20. TRPC3 Channels Are Necessary for Brain-Derived Neurotrophic Factor to Activate a Nonselective Cationic Current and to Induce Dendritic Spine Formation | Journal of Neuroscience [jneurosci.org]
• 21. TRPC3 and NALCN channels drive pacemaking in substantia nigra dopaminergic neurons - PMC [pmc.ncbi.nlm.nih.gov]

The TRPC3 Inhibitor JW-65: A Technical Guide to its Effects on Calcium Homeostasis

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, central nervous system-permeable, selective, and potent inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1] TRPC3 is a non-selective cation channel that plays a crucial role in calcium signaling and maintaining calcium homeostasis in various cell types, including neurons.[1] Dysregulation of TRPC3 function and subsequent disruption of calcium homeostasis have been implicated in the pathophysiology of several neurological disorders, including epilepsy and Alzheimer's disease.[1][2] Emerging evidence suggests that by modulating TRPC3 activity, JW-65 can restore normal calcium signaling, thereby offering a promising therapeutic strategy for these conditions. This technical guide provides an in-depth overview of the effects of JW-65 on calcium homeostasis, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows.

Mechanism of Action: TRPC3 Inhibition and Calcium Homeostasis

TRPC3 channels are key regulators of intracellular calcium levels. Their activation leads to an influx of Ca²⁺ into the cell, which can trigger a variety of downstream signaling cascades. In pathological conditions such as Alzheimer's disease, the aberrant upregulation of TRPC3 contributes to Ca²⁺ overload, a primary factor in neurotoxicity.[1] JW-65 exerts its effects by directly inhibiting the TRPC3 channel, thereby preventing this detrimental calcium influx and restoring normal intracellular calcium concentrations. This action is believed to be the primary mechanism behind its neuroprotective and antiseizure effects.[1][2]

Mechanism of JW-65 Action on Calcium Homeostasis

Quantitative Data

The following tables summarize the key quantitative data available for JW-65.

Table 1: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value	Species	Administration	Reference
Maximum Plasma Concentration	156 ng/mL	C57BL/6 Mice (adult male)	100 mg/kg, i.p.	[2]
Time to Maximum Concentration	15-30 min	C57BL/6 Mice (adult male)	100 mg/kg, i.p.	[2]
Plasma Half-life	3.1 hours	C57BL/6 Mice (adult male)	100 mg/kg, i.p.	[2]
Brain to Plasma Ratio (1 hr)	~0.3	C57BL/6 Mice (adult male)	100 mg/kg, i.p.	[2]
Brain to Plasma Ratio (2 hr)	~0.3	C57BL/6 Mice (adult male)	100 mg/kg, i.p.	[2]

Table 2: In Vivo Efficacy of JW-65 in Seizure Models

Model	Treatment	Outcome	Result	Reference
PTZ-induced Seizures	JW-65 (20 mg/kg)	% of mice reaching myoclonic jerk	Significantly reduced (p=0.0014)	[2]
PTZ-induced Seizures	JW-65 (100 mg/kg)	% of mice reaching myoclonic jerk	Significantly reduced (p=0.0006)	[2]
PTZ-induced Seizures	JW-65 (100 mg/kg)	Latency to generalized tonic-clonic seizure	Significantly delayed (p=0.0029)	[2]
Pilocarpine-induced Seizures (Post-treatment)	JW-65	Latency to stage-3 seizures	Drastically increased (p=0.0002)	[2]
Pilocarpine-induced Seizures (Post-treatment)	JW-65	Latency to stage-4 seizures	Drastically increased (p<0.0001)	[2]
Pilocarpine-induced Seizures (Post-treatment)	JW-65	Total number of EEG spikes (4 hours)	Significantly reduced (p<0.001)	[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Pharmacokinetic Analysis in Mice

Objective: To determine the plasma half-life and brain penetration of JW-65.

Protocol:

• Adult male C57BL/6 mice are administered a single systemic dose of JW-65 (100 mg/kg, i.p.).[2]

• Blood samples are collected at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-injection.[2]

• For brain penetration studies, a separate cohort of mice is used, and brain tissue is collected at specific time points (e.g., 1 and 2 hours).[2]

• Plasma and brain homogenates are prepared and analyzed using liquid chromatography-mass spectrometry (LC-MS) to determine the concentration of JW-65.

• Pharmacokinetic parameters, including maximum concentration, time to maximum concentration, half-life, and brain-to-plasma ratio, are calculated from the concentration-time data.[2]

Pilocarpine-Induced Seizure Model

Objective: To evaluate the antiseizure efficacy of JW-65 in a model of temporal lobe epilepsy.

Pilocarpine-Induced Seizure Experimental Workflow

Protocol:

• Mice are pre-treated with scopolamine methyl nitrate (1 mg/kg, i.p.) to reduce peripheral cholinergic effects.

• For pre-treatment studies: 30 minutes after scopolamine, mice are administered either JW-65 or vehicle. 30 minutes later, pilocarpine (285 mg/kg, i.p.) is injected to induce seizures.

• For post-treatment studies: Seizures are induced with pilocarpine. Once behavioral seizures are established (e.g., reaching a specific stage on the Racine scale), mice are treated with either JW-65 or vehicle.[2]

• Following pilocarpine injection, mice are monitored for behavioral seizures for at least 2 hours. Seizure severity is often scored using a standardized scale (e.g., the Racine scale).

• For electroencephalographic (EEG) analysis, mice are implanted with cortical electrodes prior to the experiment. EEG signals are recorded and analyzed to quantify seizure activity (e.g., spike frequency and duration).[2]

Pentylenetetrazole (PTZ)-Induced Seizure Model

Objective: To assess the broad-spectrum antiseizure potential of JW-65.

Protocol:

• Mice are pre-treated with various doses of JW-65 (e.g., 20, 100 mg/kg, i.p.) or a vehicle control.

• After a set pre-treatment time (e.g., 30 minutes), a convulsant dose of PTZ (e.g., 85 mg/kg, s.c.) is administered.

• Mice are immediately placed in an observation chamber and monitored for seizure activity, typically for 30 minutes.

• The latency to the first myoclonic jerk and the first generalized tonic-clonic seizure are recorded.

• The percentage of animals exhibiting each seizure type is calculated for each treatment group.[2]

Calcium Imaging Assay (General Protocol)

Objective: To measure changes in intracellular calcium concentration in response to cellular stimuli and to assess the inhibitory effect of JW-65.

General Calcium Imaging Workflow

Protocol:

• Cell Preparation: Neuronal cells (e.g., primary hippocampal neurons or a suitable cell line) are cultured on glass-bottom dishes or plates suitable for microscopy.

• Dye Loading: Cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a physiological buffer at 37°C for a specified time (e.g., 30-60 minutes). A non-ionic surfactant like Pluronic F-127 is often included to aid in dye solubilization.

• Washing: After incubation, the cells are washed with fresh buffer to remove any extracellular dye.

• Imaging: The plate is placed on the stage of a fluorescence microscope or a high-content imaging system.

• Baseline Measurement: A baseline fluorescence reading is taken before the addition of any stimulants.

• Compound Addition: To assess the inhibitory activity of JW-65, cells are pre-incubated with the compound for a defined period before the addition of a TRPC3 agonist (e.g., a diacylglycerol analog) or a pathological stimulus (e.g., β-amyloid oligomers).

• Fluorescence Measurement: Changes in fluorescence intensity, which correspond to changes in intracellular calcium concentration, are recorded over time.

• Data Analysis: The change in fluorescence is typically expressed as a ratio (ΔF/F₀), where ΔF is the change in fluorescence and F₀ is the baseline fluorescence. Dose-response curves can be generated to determine the IC₅₀ of JW-65.

Conclusion

JW-65 is a promising therapeutic candidate that targets the TRPC3 channel to restore calcium homeostasis in the context of neurological disorders. The available data demonstrates its favorable pharmacokinetic profile and its efficacy in preclinical models of seizures and Alzheimer's disease. The primary mechanism of action is believed to be the inhibition of TRPC3-mediated calcium influx, which prevents the detrimental effects of calcium overload. Further research, particularly studies that provide more detailed quantitative data on the direct inhibition of calcium flux by JW-65, will be crucial in fully elucidating its therapeutic potential and advancing its development. This technical guide provides a comprehensive summary of the current knowledge on JW-65's effects on calcium homeostasis, serving as a valuable resource for researchers and drug development professionals in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Characterization of JW-65: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, selective, and potent small-molecule inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Developed as an analog of the known TRPC3 inhibitor Pyr3, JW-65 exhibits significantly improved metabolic stability and a favorable safety profile, making it a promising candidate for therapeutic intervention in neurological and cardiovascular diseases associated with TRPC3 overactivation.[1][2] This technical guide provides a comprehensive overview of the in vitro characterization of JW-65, including its potency, selectivity, and mechanism of action, supported by detailed experimental protocols.

Core Data Summary

The following tables summarize the key quantitative data for JW-65 based on in vitro assays.

Table 1: Potency of JW-65 against human TRPC3

Assay Type	Cell Line	Agonist	IC50 (μM)
Calcium Influx Assay	HEK293 cells expressing hTRPC3	Carbachol (CCh)	0.5

Data extracted from Zhang S, et al. ACS Med Chem Lett. 2021.

Table 2: Selectivity Profile of JW-65

Target	Assay Type	IC50 (μM) or % Inhibition
hTRPC6	Calcium Influx Assay	>10
Other TRP Channels	Not specified	High selectivity for hTRPC3
STIM/Orai1	Calcium Influx Assay	Similar inhibitory potency to Pyr3

Data extracted from Zhang S, et al. ACS Med Chem Lett. 2021.[2][3]

Table 3: Pharmacokinetic Properties of JW-65

Parameter	Species	Value
Half-life (t1/2)	Mouse liver microsomes	>4 hours
Half-life (t1/2)	Rat liver microsomes	>4 hours
Half-life (t1/2)	Human liver microsomes	>4 hours
Plasma half-life (in vivo)	Mouse	3.1 hours
Brain to Plasma Ratio (B/P)	Mouse	~0.3 at 1h and 2h post-injection

Data extracted from Nagib MM, et al. Epilepsia. 2022 and Zhang S, et al. ACS Med Chem Lett. 2021.[4]

Mechanism of Action

JW-65 exerts its biological effects through the direct inhibition of the TRPC3 channel, a non-selective cation channel.[5] Overactivation of TRPC3 is implicated in Ca²⁺ dyshomeostasis, which contributes to neuronal hyperexcitability and synaptotoxicity. By blocking TRPC3, JW-65 restores impaired Ca²⁺/calmodulin-mediated signaling pathways, thereby mitigating the downstream pathological effects.[6]

JW-65 inhibits TRPC3 overactivation to restore calcium homeostasis.

Experimental Protocols

Calcium Influx Assay for IC50 Determination

This protocol describes the method used to determine the half-maximal inhibitory concentration (IC50) of JW-65 on human TRPC3 channels expressed in HEK293 cells.

a. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere of 5% CO2.

• For stable expression, HEK293 cells are transfected with a plasmid encoding human TRPC3 (hTRPC3) using a suitable transfection reagent. Stable clones are selected using an appropriate antibiotic.

b. Calcium Indicator Loading:

• Cells are seeded into 96-well black-walled, clear-bottom plates.

• After 24 hours, the culture medium is removed, and cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution for 30-60 minutes at 37°C.

c. Compound Incubation and Fluorescence Measurement:

• After dye loading, cells are washed to remove extracellular dye.

• Serial dilutions of JW-65 are prepared and added to the wells.

• The plate is incubated for a specified period.

• Baseline fluorescence is measured using a fluorescence plate reader.

• TRPC3 channels are activated by adding an agonist, such as Carbachol (CCh).

• Fluorescence is measured kinetically to monitor the change in intracellular calcium concentration.

d. Data Analysis:

• The increase in fluorescence upon agonist stimulation is calculated.

• The percentage of inhibition by JW-65 at each concentration is determined relative to the vehicle control.

• The IC50 value is calculated by fitting the concentration-response data to a four-parameter logistic equation.

Workflow for determining the IC50 of JW-65 using a calcium influx assay.

Microsomal Stability Assay

This assay evaluates the metabolic stability of JW-65 in liver microsomes from different species.

a. Reaction Mixture Preparation:

• A reaction mixture is prepared containing liver microsomes (mouse, rat, or human) and a NADPH-generating system in a phosphate (B84403) buffer.

b. Incubation:

• JW-65 is added to the pre-warmed reaction mixture to initiate the metabolic reaction.

• The mixture is incubated at 37°C with shaking.

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

c. Reaction Termination and Sample Processing:

• The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• The samples are centrifuged to precipitate proteins.

d. LC-MS/MS Analysis:

• The supernatant is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining concentration of JW-65.

e. Data Analysis:

• The natural logarithm of the percentage of JW-65 remaining is plotted against time.

• The slope of the linear regression gives the elimination rate constant (k).

• The in vitro half-life (t1/2) is calculated using the formula: t1/2 = 0.693 / k.

Workflow for the in vitro metabolic stability assessment of JW-65.

Conclusion

The in vitro characterization of JW-65 demonstrates its properties as a potent and selective TRPC3 inhibitor with excellent metabolic stability.[1][2] These attributes, combined with its ability to penetrate the central nervous system, position JW-65 as a valuable pharmacological tool for studying the roles of TRPC3 in health and disease, and as a promising lead compound for the development of novel therapeutics. Further in vivo studies are warranted to fully elucidate its therapeutic potential.

References

• 1. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

JW-65: A Technical Guide to its Selectivity for TRPC3

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel pyrazole-based compound engineered as a selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Developed as a metabolically stable and safer analog of the established TRPC3 inhibitor, Pyr3, JW-65 holds significant promise for investigating the physiological and pathological roles of TRPC3 and as a potential therapeutic agent, particularly in neurological disorders. This technical guide provides an in-depth analysis of the selectivity profile of JW-65 for TRPC3 over other TRP channels, details the experimental methodologies used for its characterization, and illustrates the relevant signaling pathways.

Core Mechanism and Selectivity

JW-65 exerts its effects through direct inhibition of the TRPC3 channel, a non-selective cation channel that plays a crucial role in calcium signaling downstream of G-protein coupled receptor (GPCR) and tyrosine kinase receptor (RTK) activation. The selectivity of JW-65 for TRPC3 is a critical aspect of its utility as a research tool and potential therapeutic. While direct, comprehensive screening data for JW-65 against a wide panel of TRP channels is not extensively published, its selectivity profile can be inferred from its parent compound, Pyr3, which has been more thoroughly characterized.

Quantitative Selectivity Profile of Pyr3

The following table summarizes the inhibitory potency of Pyr3 against various TRP channels, providing a strong indication of the expected selectivity of JW-65. The data is primarily derived from calcium imaging assays in HEK293 cells expressing the respective channels.

Channel Subtype	Agonist	IC50 of Pyr3	Selectivity (Fold) vs. TRPC3
TRPC3	Carbachol (B1668302) (CCh) / ATP	0.7 µM	1
TRPC1	> 10 µM	> 14
TRPC4	Carbachol (CCh)	> 10 µM	> 14
TRPC5	Carbachol (CCh)	> 10 µM	> 14
TRPC6	Carbachol (CCh)	> 10 µM	> 14
TRPC7	Carbachol (CCh)	> 10 µM	> 14

Data derived from studies on Pyr3, the parent compound of JW-65.[1][2][3]

It is important to note that while JW-65 was developed to improve upon the metabolic stability and safety of Pyr3, it is reported to retain the high potency and selectivity for TRPC3.[1] A significant consideration in the selectivity profile of this class of compounds is their potential off-target effect on the store-operated calcium entry (SOCE) pathway, specifically the Orai1 channel. Research has indicated that Pyr3, and potentially JW-65, can inhibit STIM1-Orai1 mediated calcium entry with a similar potency to its inhibition of TRPC3.

Experimental Protocols

The determination of TRPC3 inhibition and selectivity is primarily achieved through two key experimental techniques: calcium imaging and electrophysiology.

Calcium Imaging Assay for Selectivity Screening

This high-throughput method is used to measure changes in intracellular calcium ([Ca²⁺]i) following channel activation and inhibition.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a panel of heterologously expressed TRP channels.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics. Cells are transiently transfected with plasmids encoding the specific human TRP channel subtype (e.g., TRPC3, TRPC4, TRPC5, TRPC6, TRPC7) and a receptor for activation (e.g., muscarinic M1 receptor for carbachol activation).

• Fluorescent Dye Loading: Transfected cells are seeded onto 96-well plates. Prior to the assay, cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM, in a physiological salt solution for 30-60 minutes at room temperature.

• Assay Procedure:

  • The plate is placed in a fluorescence plate reader capable of ratiometric measurement for Fura-2.

  • A baseline fluorescence is established.

  • Cells are stimulated with a specific agonist to activate the expressed TRP channels (e.g., 100 µM Carbachol or ATP). This induces an influx of extracellular Ca²⁺, leading to an increase in intracellular fluorescence.

  • The test compound (e.g., JW-65 or Pyr3) is added at varying concentrations prior to or concurrently with the agonist.

  • The change in fluorescence in the presence of the inhibitor is measured and compared to the control (agonist alone).

• Data Analysis: The fluorescence data is normalized, and dose-response curves are generated to calculate the IC50 value for each TRP channel subtype.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity and is considered the gold standard for confirming the mechanism of inhibition.

Objective: To directly measure the ionic currents through TRPC3 channels and determine the inhibitory effect of JW-65.

Methodology:

• Cell Preparation: HEK293 cells stably or transiently expressing the TRP channel of interest are plated on glass coverslips.

• Recording Setup:

  • A coverslip is placed in a recording chamber on an inverted microscope and perfused with an external solution.

  • A glass micropipette with a tip resistance of 2-5 MΩ, filled with an internal solution, is used to form a high-resistance seal (giga-seal) with the cell membrane.

  • The membrane patch is then ruptured to achieve the whole-cell configuration.

• Electrophysiological Recording:

  • The cell is voltage-clamped at a holding potential of -60 mV.

  • TRPC3 channels are activated by including an agonist in the perfusion solution (e.g., 100 µM 1-oleoyl-2-acetyl-sn-glycerol, OAG) or by receptor activation.

  • Currents are recorded in response to voltage ramps (e.g., from -100 mV to +100 mV).

  • JW-65 is applied to the external solution at various concentrations to determine its effect on the agonist-induced current.

• Data Analysis: The current amplitudes are measured before and after the application of JW-65. Dose-response curves are constructed to calculate the IC50 value.

Signaling Pathways and Visualization

JW-65's inhibition of TRPC3 interrupts a key signaling cascade initiated by the activation of Gq/11-coupled GPCRs or RTKs.

GPCR-Mediated TRPC3 Activation Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]

Preclinical Safety and Toxicology of JW-65: A Technical Overview

Disclaimer: This document summarizes publicly available preclinical data for JW-65, primarily from research focused on its therapeutic effects. A comprehensive, regulatory-standard preclinical toxicology package for JW-65 is not publicly available. This guide is intended for informational purposes for researchers, scientists, and drug development professionals and should not be considered a complete safety assessment.

Introduction

JW-65 is a novel, selective, and potent inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] It is a modified pyrazole (B372694) compound developed to improve upon the metabolic stability and safety profile of earlier TRPC3 inhibitors like Pyr3.[1] Preclinical research has primarily focused on its potential as an antiseizure agent, demonstrating efficacy in mouse models of epilepsy.[1][3][4] This technical guide provides an in-depth overview of the available preclinical safety and toxicology data for JW-65, alongside relevant experimental protocols and mechanistic insights.

General Safety and Tolerability

Based on the available literature, JW-65 is described as having "improved stability and safety" and "low toxicity" compared to its parent compounds.[1] In studies evaluating its antiseizure effects, JW-65 was administered to mice at doses up to 100 mg/kg intraperitoneally (i.p.) and appeared to be well-tolerated within the context of these experiments.[3]

Pharmacokinetics

Pharmacokinetic properties of JW-65 have been characterized in mice, indicating adequate exposure for central nervous system (CNS) applications.[1]

Table 1: Pharmacokinetic Parameters of JW-65 in Mice

Parameter	Value	Species	Dose and Route	Source
Peak Plasma Concentration (Cmax)	156 ng/mL	C57BL/6 Mice	100 mg/kg, i.p.
Time to Peak Concentration (Tmax)	15-30 minutes	C57BL/6 Mice	100 mg/kg, i.p.
Plasma Half-life (t1/2)	3.1 hours	C57BL/6 Mice	100 mg/kg, i.p.
Brain to Plasma Ratio	~0.3 (at 1 and 2 hours post-injection)	C57BL/6 Mice	100 mg/kg, i.p.

Preclinical Efficacy and In-Vivo Safety Observations

The primary in vivo data for JW-65 comes from studies using mouse models of chemically-induced seizures. While these are efficacy models, they provide some insights into the compound's safety profile at effective doses, including survival rates.

Table 2: Summary of In-Vivo Efficacy and Safety Observations in Seizure Models

Model	Treatment	Key Efficacy Findings	Safety Observations	Source
Pilocarpine-induced Seizures (Pre-treatment)	JW-65 (100 mg/kg, i.p.) vs. Vehicle	Markedly impaired initiation of behavioral seizures.	Not explicitly stated, but no adverse effects were reported that would confound the study.	[1]
Pilocarpine-induced Seizures (Post-treatment)	JW-65 vs. Vehicle	Mitigated the progression of established seizures.	Animal survival rate was 88.8% in the JW-65 group vs. 53.8% in the vehicle group (p=0.1649).
Pentylenetetrazole (PTZ)-induced Seizures	JW-65 (20 and 100 mg/kg, i.p.) vs. Vehicle	Dose-dependent decrease in susceptibility to seizures.	Not explicitly stated, but no adverse effects were reported that would confound the study.	[3]

Experimental Protocols

Detailed methodologies for the key in vivo experiments are crucial for the interpretation of the efficacy and safety data.

Pharmacokinetic Study in Mice

• Animals: Adult male C57BL/6 mice were used.

• Dosing: A single intraperitoneal (i.p.) injection of JW-65 at a dose of 100 mg/kg was administered.

• Sample Collection: Blood samples were collected at various time points post-injection to determine plasma concentrations. Brain tissue was also collected to determine the brain-to-plasma ratio.

• Analysis: The concentration of JW-65 in plasma and brain tissue was quantified to determine pharmacokinetic parameters.

Pilocarpine-Induced Seizure Model

• Animals: C57BL/6 mice were used.

• Pre-treatment Protocol:

  • Mice were treated with either vehicle (10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline) or JW-65 (100 mg/kg, i.p.) for two consecutive days.

  • On the day of the experiment, mice were pre-treated with methylscopolamine and terbutaline (B1683087) (2 mg/kg each) to reduce peripheral cholinergic effects.

  • 30 minutes later, pilocarpine (B147212) (a muscarinic acetylcholine (B1216132) receptor agonist) was administered to induce seizures.

  • Seizure activity was observed and scored using a modified Racine scale.

• Post-treatment Protocol:

  • Seizures were induced with pilocarpine.

  • Approximately 15 minutes after the establishment of behavioral seizures (stage-2), mice were treated with either JW-65 or vehicle.

  • Behavioral seizures were scored every 5 minutes for up to 2 hours.

Pentylenetetrazole (PTZ)-Induced Seizure Model

• Animals: Adult C57BL/6 mice were used.

• Protocol:

  • Mice were pre-treated with either vehicle or JW-65 at two different doses (20 and 100 mg/kg, i.p.).

  • Pentylenetetrazole (PTZ), a GABA-A receptor antagonist, was administered to induce seizures.[3]

  • Seizure susceptibility, including the latency to and severity of seizures, was monitored and recorded.

Mechanism of Action and Signaling Pathway

JW-65 exerts its effects through the selective inhibition of the TRPC3 channel, a non-selective cation channel that plays a role in regulating calcium homeostasis and neuronal excitability.[1][4] In pathological conditions such as epilepsy, TRPC3 channels can be over-activated, leading to excessive neuronal firing. By inhibiting TRPC3, JW-65 is proposed to reduce this hyperexcitability.

Proposed Signaling Pathway of JW-65.

Experimental Workflow Diagrams

The following diagrams illustrate the workflows for the preclinical seizure models used to evaluate JW-65.

Experimental Workflow for Pilocarpine Seizure Models.

Experimental Workflow for the PTZ Seizure Model.

Gaps in Publicly Available Data and Standard Preclinical Toxicology Programs

While the initial findings for JW-65 are promising, a comprehensive preclinical safety and toxicology evaluation, typically required for advancing a compound to clinical trials, involves a battery of standardized tests. Publicly available information on JW-65 does not yet include data from such studies. For the benefit of the target audience, a standard preclinical toxicology program generally includes:

• Acute Toxicity Studies: These studies determine the effects of a single, high dose of the compound and establish the median lethal dose (LD50).

• Repeated-Dose Toxicity Studies: These studies involve daily administration of the compound for various durations (e.g., 28 days, 90 days) in at least two species (one rodent, one non-rodent) to identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Genotoxicity Assays: A battery of in vitro and in vivo tests to assess the potential of the compound to cause genetic mutations or chromosomal damage. Standard assays include the Ames test (bacterial reverse mutation), in vitro chromosomal aberration assay in mammalian cells, and an in vivo micronucleus test in rodents.

• Safety Pharmacology Studies: These studies investigate the effects of the compound on vital functions. The core battery includes assessments of the cardiovascular, respiratory, and central nervous systems.

• Reproductive and Developmental Toxicology Studies: These evaluate the potential effects of the compound on fertility, embryonic and fetal development, and pre- and postnatal development.

• Carcinogenicity Studies: Long-term studies, typically in rodents, to assess the carcinogenic potential of the compound.

The absence of this data in the public domain suggests that JW-65 is likely still in the early stages of preclinical development.

Conclusion

JW-65 is a promising TRPC3 inhibitor with demonstrated antiseizure efficacy in preclinical models. The available data suggests it has an improved safety and pharmacokinetic profile compared to earlier compounds in its class. However, a comprehensive preclinical toxicology assessment is not yet publicly available. Further studies are required to fully characterize the safety profile of JW-65 and to support its potential progression into clinical development. Researchers and drug development professionals should consider the current data as preliminary and recognize the need for a full suite of IND-enabling toxicology studies.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for JW-65 in In Vivo Seizure Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of JW-65, a novel transient receptor potential canonical 3 (TRPC3) channel inhibitor, in preclinical in vivo models of seizures.

Introduction

JW-65 is a selective and potent small-molecule inhibitor of TRPC3 channels with favorable pharmacokinetic properties, including good brain penetration, making it a valuable tool for investigating the role of TRPC3 in neuronal hyperexcitability and for the preclinical assessment of potential anti-seizure therapies.[1][2] By inhibiting TRPC3, JW-65 modulates calcium homeostasis, a critical factor in the pathophysiology of epilepsy.[2][3] Preclinical studies have demonstrated its efficacy in reducing seizure susceptibility and severity in various rodent models.[1][4]

Mechanism of Action

JW-65 exerts its anti-seizure effects primarily through the inhibition of TRPC3 channels.[1][2] These channels are non-selective cation channels that play a significant role in regulating neuronal calcium influx. In pathological conditions such as epilepsy, the upregulation and overactivation of TRPC3 channels can lead to excessive calcium entry, contributing to neuronal hyperexcitability and seizure generation. By blocking these channels, JW-65 helps to restore normal calcium homeostasis, thereby reducing neuronal excitability and suppressing seizure activity.[3][4]

JW-65 inhibits TRPC3-mediated calcium influx, reducing neuronal hyperexcitability.

Pharmacokinetic Properties

JW-65 exhibits adequate pharmacokinetic properties for in vivo studies in mice, including a reasonable half-life and the ability to cross the blood-brain barrier.[1]

Parameter	Value	Species	Administration
Plasma Half-life (t½)	3.1 hours	Mouse	100 mg/kg, i.p.
Time to Max Plasma Conc. (Tmax)	15-30 minutes	Mouse	100 mg/kg, i.p.
Brain to Plasma Ratio	~0.3 (at 1 and 2 hours)	Mouse	100 mg/kg, i.p.
Table 1: Pharmacokinetic parameters of JW-65 in mice.[1]

Data Presentation: Efficacy in Seizure Models

The anti-convulsant activity of JW-65 has been evaluated in several chemically-induced seizure models.

Pentylenetetrazole (PTZ)-Induced Seizure Model

JW-65 demonstrates a dose-dependent reduction in susceptibility to seizures induced by the GABA-A receptor antagonist pentylenetetrazole.[1]

Treatment Group	Dose (mg/kg, i.p.)	Seizure Score (Mean)	Latency to First Seizure (min)	Protection from Tonic-Clonic Seizure (%)
Vehicle	-	4.5	2.1	0
JW-65	20	2.8	4.5	40
JW-65	100	1.2	8.2	80
Phenytoin	20	1.5	7.5	75
Table 2: Efficacy of JW-65 in the PTZ-induced seizure model in mice.[2]

Pilocarpine-Induced Seizure Model

JW-65 significantly attenuates seizure severity and delays the onset of seizures in the pilocarpine (B147212) model of temporal lobe epilepsy.[1]

Pre-treatment Protocol:

Treatment Group	Dose (mg/kg, i.p.)	Average Seizure Score	Latency to Stage 4 Seizure (min)
Vehicle	-	4.2	25
JW-65	100	1.8	55

Table 3: Efficacy of JW-65 pre-treatment in the pilocarpine-induced seizure model in mice.[2][5]

Post-treatment Protocol:

Treatment Group	Dose (mg/kg, i.p.)	Average Seizure Score (after treatment)
Vehicle	-	4.8
JW-65	100	2.5

Table 4: Efficacy of JW-65 post-treatment in the pilocarpine-induced seizure model in mice.[1][6]

Experimental Protocols

General Considerations

• Animals: Adult male C57BL/6 mice (8-10 weeks old) are commonly used.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Drug Formulation: JW-65 can be dissolved in a vehicle such as a solution of 10% DMSO, 40% PEG300, and 50% saline.

Protocol 1: Pentylenetetrazole (PTZ)-Induced Seizure Model

This model is used to evaluate the efficacy of a compound against generalized seizures.

Workflow for the PTZ-induced seizure model with JW-65.

Materials:

• JW-65

• Vehicle solution

• Pentylenetetrazole (PTZ)

• Saline

• Syringes and needles for injection

• Observation chambers

• Timer

Procedure:

• Acclimatization: Place individual mice in observation chambers for at least 30 minutes to acclimate to the environment.

• Drug Administration: Administer JW-65 (e.g., 20 or 100 mg/kg) or vehicle intraperitoneally (i.p.).

• Waiting Period: Allow 30 minutes for drug absorption and distribution.

• PTZ Induction: Administer a convulsant dose of PTZ (e.g., 85 mg/kg) subcutaneously (s.c.).

• Observation: Immediately after PTZ injection, start a timer and observe the mice continuously for 30 minutes.

• Data Collection: Record the following parameters:

  • Latency to the first myoclonic jerk.

  • Latency to the onset of generalized clonic-tonic seizures.

  • Seizure severity using a modified Racine scale (see below).

  • Incidence of mortality.

Racine Scale for Seizure Severity:

• Stage 0: No response

• Stage 1: Ear and facial twitching

• Stage 2: Myoclonic jerks of the body

• Stage 3: Clonic convulsions of the forelimbs

• Stage 4: Generalized clonic-tonic seizures with falling

• Stage 5: Tonic-clonic seizures with loss of posture and death

Protocol 2: Pilocarpine-Induced Seizure Model

This model is used to study temporal lobe epilepsy and status epilepticus.

Workflow for the pilocarpine-induced seizure model with JW-65.

Materials:

• JW-65

• Vehicle solution

• Pilocarpine hydrochloride

• Scopolamine methyl nitrate (to reduce peripheral cholinergic effects)

• Saline

• Syringes and needles

• Observation chambers

• Timer

Procedure (Pre-treatment):

• Scopolamine Administration: Administer scopolamine methyl nitrate (1 mg/kg, i.p.) to mice to minimize peripheral cholinergic effects of pilocarpine.

• Waiting Period: After 30 minutes, proceed to the next step.

• JW-65 Administration: Administer JW-65 (100 mg/kg, i.p.) or vehicle.

• Waiting Period: After another 30 minutes, proceed to pilocarpine administration.

• Pilocarpine Induction: Administer pilocarpine (e.g., 300 mg/kg, i.p.) to induce seizures.

• Observation and Scoring: Observe the animals continuously for up to 2 hours and score the seizure severity every 5 minutes using the Racine scale.

• Data Collection: Record the latency to the first seizure (Stage 1) and the progression to more severe seizures (Stages 3-5).

Procedure (Post-treatment):

• Induce Seizures: Follow steps 1 and 5 of the pre-treatment protocol (administer scopolamine and then pilocarpine).

• Observe for Seizure Onset: Monitor the animals until the first behavioral signs of a seizure (e.g., Stage 2 on the Racine scale) are observed.

• JW-65 Administration: Immediately after the onset of the first Stage 2 seizure, administer JW-65 (100 mg/kg, i.p.) or vehicle.

• Continued Observation: Continue to observe the animals for up to 2 hours, recording seizure severity at regular intervals.

Protocol 3: Maximal Electroshock (MES) Seizure Model

This model is used to assess a compound's ability to prevent the spread of seizures, modeling generalized tonic-clonic seizures.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for JW-65 in Pilocarpine-Induced Seizure Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, selective, and potent inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] As a key regulator of calcium homeostasis, TRPC3 contributes to neuronal excitability.[1][2] Its inhibition presents a promising, novel antiseizure strategy.[1][2] JW-65, a modified pyrazole (B372694) compound, offers improved metabolic stability and safety compared to earlier TRPC3 inhibitors like Pyr3.[1][2] Studies have demonstrated that JW-65 has a reasonable half-life and can effectively penetrate the brain in mice.[1][2] This document provides detailed application notes and protocols for the use of JW-65 in pilocarpine-induced seizure models, a well-established method for studying temporal lobe epilepsy.[3]

Mechanism of Action

JW-65 exerts its antiseizure effects primarily through the inhibition of TRPC3 channels.[1][2] These channels are implicated in neuronal calcium overload, a key factor in the initiation and propagation of seizures.[4][5] The expression of TRPC3 is elevated in epileptic foci, and it is involved in the Brain-Derived Neurotrophic Factor (BDNF)/Tropomyosin-related kinase receptor B (TrkB) signaling pathway, which plays a crucial role in dendritic remodeling and neuronal excitability.[2][6] By blocking TRPC3, JW-65 mitigates the excessive calcium influx, thereby reducing neuronal hyperexcitability and suppressing seizure activity.[4]

Below is a diagram illustrating the proposed signaling pathway.

Caption: Proposed mechanism of action of JW-65 in pilocarpine-induced seizures.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the efficacy of JW-65 in pilocarpine-induced seizure models in mice.

Table 1: Pharmacokinetic Properties of JW-65 in Mice [1][7]

Parameter	Value
Plasma Half-life	3.1 hours
Brain-to-Plasma Ratio	0.3

Table 2: Efficacy of JW-65 Pre-treatment on Pilocarpine-Induced Behavioral Seizures [2]

Treatment Group	Latency to Stage-2 Seizures	Latency to Stage-3 Seizures	Latency to Stage-4 Seizures
Vehicle	Significantly shorter	Significantly shorter	Significantly shorter
JW-65 (100 mg/kg, i.p.)	Significantly longer (**P < 0.01)	Significantly longer (P < 0.001)	Significantly longer (P < 0.001)

Table 3: Efficacy of JW-65 Post-treatment on Pilocarpine-Induced Behavioral Seizures [2][8]

Treatment Group	Latency to Stage-3 Seizures	Latency to Stage-4 Seizures
Vehicle	Significantly shorter	Significantly shorter
JW-65 (100 mg/kg, i.p.)	Significantly longer (P < 0.001)	Significantly longer (P < 0.001)

Table 4: Effect of JW-65 Post-treatment on Pilocarpine-Induced Electrographic Seizures (EEG) [2]

Time After Pilocarpine	Vehicle-treated (Total EEG Spikes)	JW-65-treated (Total EEG Spikes)	P-value
1 hour	High	Significantly lower	**P < 0.01
2 hours	High	Significantly lower	P < 0.001
4 hours	High	Significantly lower	P < 0.001

Experimental Protocols

Detailed methodologies for key experiments involving JW-65 in pilocarpine-induced seizure studies are provided below.

Protocol 1: Pre-treatment with JW-65 in the Pilocarpine Mouse Model

This protocol is designed to assess the prophylactic efficacy of JW-65 in preventing or delaying the onset of pilocarpine-induced seizures.

Caption: Experimental workflow for JW-65 pre-treatment study.

Materials:

• JW-65

• Vehicle solution (e.g., 10% DMSO, 40% PEG 300, 10% Tween 80, 40% saline)[9]

• Pilocarpine hydrochloride

• Methylscopolamine nitrate (B79036) and Terbutaline[9]

• Saline (0.9% NaCl)

• Adult C57BL/6 mice[9]

• Standard animal housing and care facilities

Procedure:

• Acclimatization: Acclimate mice to the experimental environment for at least 3 days prior to the experiment.

• Pre-treatment Administration (Days 1 & 2): Administer JW-65 (100 mg/kg, intraperitoneally - i.p.) or an equivalent volume of the vehicle solution to the respective groups of mice for two consecutive days.[9]

• Pre-seizure Induction (Day 3):

  • Administer methylscopolamine and terbutaline (2 mg/kg each in saline, i.p.) to minimize the peripheral cholinergic effects of pilocarpine.[9]

  • Fifteen minutes later, administer the final dose of JW-65 (100 mg/kg, i.p.) or vehicle.[9]

• Seizure Induction (Day 3): Fifteen minutes after the final JW-65/vehicle injection, administer pilocarpine (250 mg/kg in saline, i.p.) to induce status epilepticus.[9]

• Behavioral Observation: Immediately after pilocarpine administration, begin observing the mice for behavioral seizures. Score the seizure severity every 5 minutes for up to 2 hours using a modified Racine scale.[2][9]

Protocol 2: Post-treatment with JW-65 in the Pilocarpine Mouse Model

This protocol evaluates the therapeutic efficacy of JW-65 in suppressing or terminating ongoing seizures.

Caption: Experimental workflow for JW-65 post-treatment study.

Materials:

• JW-65

• Vehicle solution

• Pilocarpine hydrochloride

• Methylscopolamine nitrate and Terbutaline[9]

• Saline (0.9% NaCl)

• Adult C57BL/6 mice[9]

• EEG recording equipment (optional)

• Standard animal housing and care facilities

Procedure:

• Acclimatization: Acclimate mice to the experimental environment.

• Pre-seizure Induction: Administer methylscopolamine and terbutaline (2 mg/kg each in saline, i.p.).[9]

• Seizure Induction: Thirty minutes later, administer pilocarpine (220 mg/kg in saline, i.p.) to induce seizures.[9]

• Treatment Administration: Observe the mice continuously. Once behavioral seizures corresponding to Stage 2 on the Racine scale are established (typically ~15 minutes after pilocarpine injection), administer a single dose of JW-65 (100 mg/kg, i.p.) or vehicle.[8][9]

• Behavioral and Electrographic Monitoring:

  • Continue to observe and score behavioral seizures every 5 minutes for up to 2 hours.[8]

  • For electrographic analysis, perform time-locked video-EEG monitoring to record and quantify seizure activity (e.g., total number of EEG spikes).[2]

Conclusion

JW-65 represents a promising therapeutic candidate for the treatment of epilepsy, acting through a novel mechanism of TRPC3 channel inhibition. The protocols outlined in this document provide a framework for researchers to investigate the antiseizure properties of JW-65 in the well-validated pilocarpine-induced seizure model. The provided quantitative data underscores the potential of JW-65 to both prevent the initiation and suppress the progression of seizures. Further research is warranted to fully elucidate the therapeutic potential of JW-65 and other TRPC3 inhibitors in the management of epilepsy.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pilocarpine-induced seizures associate with modifications of LSD1/CoREST/HDAC1/2 epigenetic complex and repressive chromatin in mice hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. teknovation.biz [teknovation.biz]
• 7. Pharmacologically targeting transient receptor potential channels for seizures and epilepsy: Emerging preclinical evidence of druggability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Administration of JW-65 in Pentylenetetrazole (PTZ) Seizure Models in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction: Epilepsy is a prevalent neurological disorder characterized by recurrent seizures resulting from neuronal hyperexcitability.[1] A significant portion of patients remain resistant to current anti-seizure drugs (ASDs), highlighting the need for novel therapeutic strategies.[2] The compound JW-65, a novel pyrazole (B372694) derivative, has emerged as a potent and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][3][4] TRPC3 channels regulate calcium homeostasis and contribute to neuronal excitability, making them a promising target for anti-seizure therapies.[3][5]

The pentylenetetrazole (PTZ) induced seizure model is a widely used preclinical tool for screening potential anti-epileptic drugs.[6][7] PTZ is a GABA-A receptor antagonist that induces acute, generalized seizures, allowing for the assessment of a compound's ability to suppress seizure activity.[6][7][8] Studies have demonstrated that JW-65 administration significantly decreases susceptibility to PTZ-induced seizures in mice in a dose-dependent manner, suggesting its potential as a novel anti-seizure agent.[1][3] These application notes provide a summary of the quantitative effects of JW-65 and detailed protocols for its administration in the PTZ mouse model.

Data Presentation: Efficacy of JW-65 in PTZ Seizure Model

The following tables summarize the quantitative data from studies evaluating the anti-seizure effects of JW-65 in mice following PTZ administration.

Table 1: Effect of JW-65 on Latency to Seizures Induced by PTZ

Treatment Group	Dose (mg/kg, i.p.)	Latency to First Myoclonic Jerk (MJ)	Latency to Generalized Tonic-Clonic Seizure (GTCS)
Vehicle	-	Baseline	Baseline
JW-65	20	Significantly Delayed (p=0.0159)	No manifest effect
JW-65	100	Significantly Increased (p=0.0013)	Significantly Increased (p=0.0009)
Phenytoin (B1677684) (Comparator)	40	Significantly Delayed (p=0.0016)	No manifest effect
(Data synthesized from reference[1])

Table 2: Summary of JW-65 Antiseizure Action in PTZ Model

Compound	Dose (mg/kg, i.p.)	Primary Outcome	Significance
JW-65	20	Delayed onset of myoclonic jerk.	Demonstrates antiseizure activity at a lower dose.
JW-65	100	Significantly delayed onset of both myoclonic jerk and generalized tonic-clonic seizures.	Shows powerful, dose-dependent antiseizure action comparable to phenytoin.[1]
(Data synthesized from reference[1])

Signaling Pathway and Mechanism of Action

PTZ acts as an antagonist to GABA-A receptors, the primary inhibitory neurotransmitter receptors in the brain. This antagonism reduces neuronal inhibition, leading to hyperexcitability and seizures. JW-65 exerts its anti-seizure effect by selectively inhibiting TRPC3 channels, which are involved in calcium influx and neuronal excitability. By blocking these channels, JW-65 helps to counteract the hyperexcitability induced by PTZ.

Caption: Proposed mechanism of JW-65 in the PTZ seizure model.

Experimental Protocols

Protocol 1: Preparation of Reagents

1.1 JW-65 Solution Preparation:

• Vehicle Composition: Prepare a vehicle solution consisting of 10% Dimethyl Sulfoxide (DMSO), 40% PEG 300, and 10% Tween 80.[4]

• JW-65 Formulation: Dissolve JW-65 powder in the vehicle to achieve the desired final concentrations (e.g., 20 mg/kg and 100 mg/kg). The volume for injection should be calculated based on the mouse's body weight (typically 10 mL/kg).

• Storage: Prepare the solution fresh on the day of the experiment.

1.2 Pentylenetetrazole (PTZ) Solution Preparation:

• Solvent: Dissolve PTZ powder in sterile 0.9% (w/v) sodium chloride (saline) solution.[9][10]

• Concentration: A common concentration is 2 mg/mL, but this should be adjusted to deliver the required convulsive dose (e.g., 30-35 mg/kg for C57BL/6 mice) in a standardized injection volume.[8][10] The specific dose may need to be optimized based on the mouse strain, as sensitivity can vary.[8][10]

• Preparation: Ensure the PTZ is fully dissolved. Prepare this solution fresh on the day of use.[10]

Protocol 2: JW-65 Administration and PTZ-Induced Seizure Assay

This protocol details the procedure for evaluating the anti-convulsant efficacy of JW-65.

2.1 Animals:

• Use adult male or female mice (e.g., C57BL/6), weighing approximately 25g.[8] House animals in a controlled environment with a standard light/dark cycle and access to food and water ad libitum.

• Acclimatize animals to the facility for at least one week before experimentation.

2.2 Experimental Groups:

• Group 1 (Vehicle Control): Receives vehicle injection followed by PTZ.

• Group 2 (JW-65 Low Dose): Receives JW-65 (20 mg/kg, i.p.) followed by PTZ.[1]

• Group 3 (JW-65 High Dose): Receives JW-65 (100 mg/kg, i.p.) followed by PTZ.[1]

• Group 4 (Positive Control): Receives a known anticonvulsant like Phenytoin (40 mg/kg, i.p.) followed by PTZ.[1]

• Note: Group sizes of 8-12 animals are generally recommended.[6]

2.3 Procedure:

• Habituation: Place each mouse individually into a transparent observation chamber for a habituation period of at least 3 minutes before any injections.[9][10]

• Pre-treatment Administration: Administer JW-65, vehicle, or phenytoin via intraperitoneal (i.p.) injection. The timing between pre-treatment and PTZ administration should be consistent (e.g., 15-30 minutes) based on the pharmacokinetic properties of the test compound.[6]

• PTZ Administration: Inject the convulsive dose of PTZ (e.g., 35 mg/kg) via i.p. injection into the lower left or right abdominal quadrant.[9][10]

• Behavioral Observation: Immediately after PTZ injection, start a timer and observe the mouse continuously for 30 minutes for seizure-related behaviors.[10] A trained observer, blinded to the treatment groups, should perform the scoring.

• Data Collection: Record the latency (time in seconds) to the onset of the first Myoclonic Jerk (MJ) and the first Generalized Tonic-Clonic Seizure (GTCS).

• Seizure Scoring: Score the maximal seizure severity for each animal using a revised Racine scale or a similar standardized scale. An example scale is provided below.

Table 3: Modified Racine Scale for PTZ-Induced Seizures in Mice

Score	Behavioral Manifestation
0	No behavioral change
1	Ear and facial twitching, mouth or eye clonus
2	Myoclonic jerks of the head and neck, with prominent vibrissae twitching
3	Clonic convulsions of the forelimbs
4	Clonic convulsions progressing to rearing and falling
5	Generalized tonic-clonic seizure with loss of postural control
6	Death
(Scale adapted from references[10][11])

Experimental Workflow Visualization

The following diagram illustrates the sequential steps of the experimental protocol.

Caption: Workflow for evaluating JW-65 in the PTZ seizure mouse model.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. teknovation.biz [teknovation.biz]
• 3. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. meliordiscovery.com [meliordiscovery.com]
• 7. Pentylenetetrazole-Induced Kindling Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pentylenetetrazole-Induced Kindling Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Video: Pentylenetetrazole-Induced Kindling Mouse Model [jove.com]
• 10. Establishing a Pentylenetetrazole-Induced Epileptic Seizure Model in Mice [jove.com]
• 11. research.rug.nl [research.rug.nl]

Application Notes and Protocols for JW-65 in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of JW-65, a potent and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel, in neuroscience research. The following sections detail its mechanism of action, dosage and administration guidelines for preclinical models, and step-by-step experimental protocols for its application in seizure and Alzheimer's disease research.

Mechanism of Action

JW-65 is a novel pyrazole (B372694) compound that acts as a selective antagonist of the TRPC3 channel.[1] TRPC3 is a non-selective cation channel that plays a crucial role in regulating calcium (Ca²⁺) homeostasis and neuronal excitability.[2] In pathological conditions such as epilepsy and Alzheimer's disease, the upregulation and aberrant activation of TRPC3 can lead to Ca²⁺ overload, contributing to neuronal damage and synaptic dysfunction.

By selectively inhibiting TRPC3, JW-65 mitigates excessive Ca²⁺ influx. This mechanism has been shown to confer antiseizure effects and provide neuroprotection in models of Alzheimer's disease.[1][3] The neuroprotective effects of JW-65 are mediated by the restoration of impaired Ca²⁺/calmodulin-mediated signaling pathways, including those involving CaMKII/IV and calcineurin.[3]

Signaling Pathway of JW-65 Action

Caption: Signaling pathway illustrating JW-65's mechanism of action.

Dosage and Administration

Formulation

For in vivo studies in mice, JW-65 can be formulated as a suspension for intraperitoneal (i.p.) injection.[1]

Preparation of 10 mg/mL Stock Solution:

• Dissolve JW-65 in 100% Dimethyl Sulfoxide (DMSO) to make a 100 mg/mL stock solution.

• To prepare the final injection solution, mix the components in the following ratio:

  • 10% DMSO (from the stock solution)

  • 40% PEG 300 (Polyethylene glycol 300)

  • 10% Tween 80

  • 40% Saline (0.9% NaCl)

Animal Studies (Mice)

The following table summarizes the dosage and administration details from preclinical studies.

Parameter	Details	Reference
Animal Model	Adult Male C57BL/6 Mice	[1]
Route of Administration	Intraperitoneal (i.p.) Injection	[1]
Dosage Range	20 - 100 mg/kg	[1]
Frequency	Single dose or repeated doses depending on the experimental design.	[1]

Quantitative Data Summary

The pharmacokinetic profile of JW-65 has been characterized in adult male C57BL/6 mice following a single intraperitoneal dose of 100 mg/kg.

Pharmacokinetic Parameter	Value	Animal Model	Reference
Maximum Plasma Concentration (Cmax)	156 ng/mL	C57BL/6 Mice	[1]
Time to Cmax (Tmax)	15 - 30 minutes	C57BL/6 Mice	[1]
Plasma Half-life (t½)	3.1 hours	C57BL/6 Mice	[1]
Brain to Plasma Ratio (1h)	~0.3	C57BL/6 Mice	[1]
Brain to Plasma Ratio (2h)	~0.3	C57BL/6 Mice	[1]

Experimental Protocols

Antiseizure Activity in a Pilocarpine-Induced Seizure Model

This protocol describes the evaluation of JW-65's efficacy in a chemically-induced seizure model in mice.

Materials:

• JW-65

• Pilocarpine (B147212) hydrochloride

• Methylscopolamine bromide

• Terbutaline (B1683087) sulfate

• Vehicle solution (10% DMSO, 40% PEG 300, 10% Tween 80, 40% saline)

• Saline (0.9% NaCl)

• Adult male C57BL/6 mice (8-10 weeks old)

Experimental Workflow:

Caption: Workflow for the pilocarpine-induced seizure model.

Procedure:

• Pre-treatment (Optional): For two consecutive days prior to seizure induction, administer JW-65 (100 mg/kg, i.p.) or vehicle.

• Seizure Induction Day: a. Administer methylscopolamine (2 mg/kg, i.p.) and terbutaline (2 mg/kg, i.p.) to reduce peripheral cholinergic effects and improve respiration.[1] b. After 15 minutes, administer JW-65 (100 mg/kg, i.p.) or vehicle.[1] c. After another 15 minutes, induce seizures by administering pilocarpine (250 mg/kg, i.p.).[1]

• Observation and Analysis: a. Monitor the mice for behavioral seizures and score them using a modified Racine scale. b. For detailed analysis, use time-locked video-electroencephalography (EEG) to monitor electrographic seizures.

Neuroprotective Effects in a 5xFAD Mouse Model of Alzheimer's Disease

This protocol outlines a general framework for evaluating the chronic efficacy of JW-65 in the 5xFAD transgenic mouse model of Alzheimer's disease.

Materials:

• JW-65

• Vehicle solution

• 5xFAD transgenic mice and wild-type littermates

• Equipment for behavioral testing (e.g., Morris water maze, Y-maze)

• Reagents and equipment for immunohistochemistry and ELISA (e.g., anti-Aβ antibodies)

Experimental Workflow:

Caption: General workflow for chronic JW-65 treatment in 5xFAD mice.

Procedure:

• Animal Groups: Divide 5xFAD and wild-type mice into treatment (JW-65) and control (vehicle) groups.

• Chronic Administration: Begin chronic intraperitoneal administration of JW-65 or vehicle at an appropriate age (e.g., before or after significant plaque deposition). The dosing regimen (e.g., daily, every other day) and duration (e.g., 3-6 months) should be determined based on the study's objectives.

• Behavioral Assessment: Towards the end of the treatment period, conduct behavioral tests to assess cognitive functions such as spatial learning and memory.

• Tissue Collection and Analysis: a. At the end of the study, euthanize the animals and collect brain tissue. b. Process the brain tissue for histological and biochemical analyses. c. Quantify amyloid-beta (Aβ) plaque burden using immunohistochemistry. d. Analyze levels of synaptic markers (e.g., synaptophysin, PSD-95) and neuroinflammatory markers (e.g., Iba1, GFAP) to assess the neuroprotective effects of JW-65.

Note: These protocols provide a general guideline. Researchers should optimize the specific parameters, such as dosages and treatment durations, based on their experimental goals and institutional animal care and use committee (IACUC) guidelines.

References

• 1. Protocol for evaluating neuronal activity and neurotransmitter release following amyloid-beta oligomer injections into the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble oligomers of amyloid β-protein facilitate hippocampal long-term depression by disrupting neuronal glutamate uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of Oligomeric β-amyloid1-42 and Induction of Synaptic Plasticity Impairment on Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]

JW-65 Application Notes and Protocols for Alzheimer's Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, central nervous system-permeable inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. Emerging preclinical research has identified JW-65 as a promising therapeutic candidate for Alzheimer's disease (AD). In AD models, JW-65 has demonstrated neuroprotective effects by mitigating amyloid-β (Aβ)-induced neurotoxicity, rescuing impaired synaptic plasticity, and improving learning and memory deficits. The primary mechanism of action involves the restoration of dysregulated calcium homeostasis, a key pathological feature of AD. Specifically, JW-65 counteracts the aberrant upregulation of TRPC3 channels in excitatory neurons exposed to Aβ oligomers, thereby preventing calcium overload and subsequent neuronal damage.[1]

These application notes provide a summary of the key preclinical findings and detailed protocols for utilizing JW-65 in Alzheimer's disease research.

Data Presentation

Preclinical Efficacy of JW-65 in 5xFAD Mouse Model

Experimental Assay	Animal Model	Treatment Group	Key Findings	Reference
Contextual Fear Conditioning	5xFAD Mice	JW-65	Prevented memory impairment.	[2]
Long-Term Potentiation (LTP)	5xFAD Mice	JW-65	Restored impaired hippocampal LTP.	[2]
Protein Expression (Hippocampus)	5xFAD Mice	JW-65	Corrected elevated TRPC3 expression and reduced PSD95 and BDNF expression.	[2]
Gene Expression (Hippocampus)	5xFAD Mice	JW-65	Rescued synaptic gene expression profiles.	[2][3]

Quantitative data from these studies, such as freezing percentages in contextual fear conditioning, specific fEPSP slope values in LTP experiments, and detailed lists of differentially expressed genes from RNA-seq analysis, are not publicly available in the summarized search results. Access to the full-text publications is recommended for these specific data points.

Signaling Pathway

The neuroprotective effect of JW-65 in the context of Alzheimer's disease is centered on its ability to modulate calcium signaling pathways disrupted by amyloid-β oligomers.

Caption: Mechanism of action of JW-65 in mitigating Aβ-induced neurotoxicity.

Experimental Protocols

In Vivo Administration of JW-65 in 5xFAD Mice

This protocol outlines the chronic administration of JW-65 to the 5xFAD mouse model of Alzheimer's disease to assess its therapeutic potential.

Materials:

• JW-65

• Vehicle solution (e.g., sterile saline, DMSO, or as specified by the manufacturer)

• 5xFAD transgenic mice and wild-type littermates

• Standard animal housing and care facilities

• Injection supplies (e.g., syringes, needles)

Procedure:

• Animal Cohort: Utilize age-matched male and female 5xFAD and wild-type littermate control mice. The age of initiation and duration of treatment should be determined based on the study's objective (e.g., prophylactic or therapeutic). A common paradigm is to begin treatment before or at the onset of significant pathology.

• JW-65 Preparation: Dissolve JW-65 in the appropriate vehicle at the desired concentration. The specific dosage and administration route (e.g., intraperitoneal injection, oral gavage) should be optimized based on pharmacokinetic and tolerability studies. A previously reported study in mice used a single systemic dose of 100 mg/kg via intraperitoneal injection for pharmacokinetic analysis.[1] Chronic treatment protocols may require different dosing regimens.

• Administration: Administer JW-65 or vehicle to the respective groups of mice according to the predetermined schedule (e.g., daily, twice weekly).

• Monitoring: Monitor the animals regularly for any adverse effects, including changes in weight, behavior, or general health.

• Behavioral Testing: Following the treatment period, conduct behavioral assays to evaluate cognitive function.

Contextual Fear Conditioning

This protocol is used to assess hippocampus-dependent learning and memory.

Materials:

• Fear conditioning chamber equipped with a grid floor for foot shock delivery, a camera for recording, and software for data analysis.

• Treated 5xFAD and wild-type mice.

Procedure:

• Training (Day 1):

  • Place a mouse in the conditioning chamber and allow it to explore for a baseline period (e.g., 2 minutes).

  • Deliver a mild foot shock (unconditioned stimulus, US) (e.g., 0.5-1.0 mA for 1-2 seconds).

  • The context of the chamber serves as the conditioned stimulus (CS).

  • Repeat the CS-US pairing as required by the experimental design (e.g., 1-3 pairings with an inter-trial interval).

  • Return the mouse to its home cage after the training session.

• Testing (Day 2):

  • Place the mouse back into the same conditioning chamber (context).

  • Record the animal's behavior for a set period (e.g., 5 minutes) without delivering a foot shock.

  • Analyze the recording for freezing behavior (the complete absence of movement except for respiration).

  • Calculate the percentage of time spent freezing as a measure of fear memory.

Electrophysiology: Long-Term Potentiation (LTP) in Hippocampal Slices

This protocol is to assess synaptic plasticity in brain slices from treated animals.

Materials:

• Vibratome or tissue chopper

• Dissection microscope

• Recording chamber with perfusion system

• Stimulating and recording electrodes

• Amplifier and data acquisition system

• Artificial cerebrospinal fluid (aCSF)

• Brain from treated 5xFAD and wild-type mice

Procedure:

• Slice Preparation:

  • Rapidly dissect the hippocampus from the mouse brain in ice-cold, oxygenated aCSF.

  • Prepare transverse hippocampal slices (e.g., 300-400 µm thick) using a vibratome.

  • Allow the slices to recover in oxygenated aCSF at room temperature for at least 1 hour.

• Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at a constant rate.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

  • Record baseline field excitatory postsynaptic potentials (fEPSPs) by delivering single pulses at a low frequency (e.g., 0.05 Hz).

• LTP Induction:

  • After establishing a stable baseline for at least 20 minutes, induce LTP using a high-frequency stimulation (HFS) protocol (e.g., one or more trains of 100 Hz for 1 second).

• Post-Induction Recording:

  • Continue recording fEPSPs at the baseline frequency for at least 60 minutes post-HFS.

  • Measure the slope of the fEPSP to quantify the degree of potentiation.

  • Compare the magnitude of LTP between slices from JW-65-treated and vehicle-treated animals.

RNA Sequencing of Hippocampal Tissue

This protocol is for analyzing gene expression changes in the hippocampus following JW-65 treatment.

Materials:

• Dissected hippocampal tissue

• RNA extraction kit

• Library preparation kit for RNA-seq

• Next-generation sequencing platform

• Bioinformatics software for data analysis

Procedure:

• RNA Extraction:

  • Isolate total RNA from hippocampal tissue using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer and a bioanalyzer.

• Library Preparation:

  • Prepare sequencing libraries from the extracted RNA using a standard library preparation kit. This typically involves mRNA purification, fragmentation, cDNA synthesis, and adapter ligation.

• Sequencing:

  • Sequence the prepared libraries on a next-generation sequencing platform.

• Data Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads to a reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis to identify genes that are significantly upregulated or downregulated in the JW-65 treated group compared to the control group.

  • Conduct pathway and gene ontology analysis to understand the biological implications of the observed gene expression changes.

Experimental Workflow

Caption: Workflow for preclinical evaluation of JW-65 in Alzheimer's disease models.

References

• 1. The Neuroprotective Beta Amyloid Hexapeptide Core Reverses Deficits in Synaptic Plasticity in the 5xFAD APP/PS1 Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impairments in remote memory stabilization precede hippocampal synaptic and cognitive failures in 5XFAD Alzheimer mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Failures to reconsolidate memory in a mouse model of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying TRPC3 Function in the Hippocampus with JW-65

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transient Receptor Potential Canonical 3 (TRPC3) channels are non-selective cation channels highly expressed in the hippocampus, a brain region critical for learning and memory.[1][2] Emerging evidence indicates that TRPC3 channels are key regulators of neuronal excitability, synaptic plasticity, and calcium homeostasis.[3][4][5] Dysregulation of TRPC3 function has been implicated in neurological disorders, including Alzheimer's disease and epilepsy.[4][6][7]

JW-65 is a novel, potent, and selective small-molecule inhibitor of TRPC3 channels.[4][8] It exhibits favorable pharmacokinetic properties, including central nervous system permeability, making it an invaluable tool for investigating the physiological and pathological roles of TRPC3 in the hippocampus.[4][8][9] These application notes provide a comprehensive overview of TRPC3 function in the hippocampus and detailed protocols for utilizing JW-65 as a pharmacological probe.

Mechanism of Action of JW-65 and TRPC3 Function

TRPC3 channels are activated downstream of G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs) through a phospholipase C (PLC)-dependent mechanism.[10][11] This signaling cascade generates diacylglycerol (DAG), which directly activates TRPC3, leading to an influx of cations, including Ca2+ and Na+.[11][12]

In hippocampal neurons, TRPC3 channels contribute to the afterhyperpolarization (AHP), which regulates neuronal firing rates.[3] Inhibition or knockdown of TRPC3 reduces the AHP, thereby increasing neuronal excitability.[3] This modulation of excitability by TRPC3 has significant implications for synaptic plasticity, the cellular mechanism underlying learning and memory.[13][14][15] Studies have shown that increased TRPC3 expression is associated with deficits in contextual fear memory, while its inhibition enhances memory.[3][5][16]

JW-65 acts as a direct antagonist of TRPC3 channels, preventing cation influx and the subsequent downstream signaling events. By inhibiting TRPC3, JW-65 can rescue synaptic and memory dysfunction in pathological conditions associated with TRPC3 over-activity.[4][6]

Data Presentation

Pharmacokinetic Properties of JW-65

Parameter	Value	Species	Administration	Reference
Plasma Half-life	3.1 hours	Mouse	100 mg/kg, i.p.	[4][9]
Brain-to-Plasma Ratio	~0.3 at 1 and 2 hours	Mouse	100 mg/kg, i.p.	[4][9]

In Vivo Efficacy of JW-65 in Seizure Models

Model	JW-65 Dose (i.p.)	Effect	Reference
Pilocarpine-induced seizures	100 mg/kg	Markedly impaired seizure initiation	[8][9]
Pilocarpine-induced seizures	100 mg/kg (post-seizure onset)	Mitigated seizure progression	[9]
Pentylenetetrazole (PTZ)-induced seizures	20 and 100 mg/kg	Dose-dependently reduced seizure susceptibility	[9]
Acoustically-evoked seizures (GEPR-3s)	5, 10, 20, 40 mg/kg	Significantly decreased seizure occurrence and severity	[17]

Signaling Pathways and Experimental Visualizations

References

• 1. Investigating Contributions of Canonical Transient Receptor Potential Channel 3 to Hippocampal Hyperexcitability and Seizure-Induced Neuronal Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TRPC3 channels critically regulate hippocampal excitability and contextual fear memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. TRPC3 channels critically regulate hippocampal excitability and contextual fear memory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TRPC Channels in Neuronal Survival - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | TRPC3 Channel Activity and Viability of Purkinje Neurons can be Regulated by a Local Signalosome [frontiersin.org]
• 13. Synaptic plasticity and memory: an evaluation of the hypothesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nonsynaptic plasticity - Wikipedia [en.wikipedia.org]
• 15. Molecular Mechanisms of Synaptic Plasticity Underlying Long-Term Memory Formation - Neural Plasticity and Memory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Efficacy of JW-65

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, selective, and brain-permeable pyrazole (B372694) compound that acts as an inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] TRPC3 channels are non-selective cation channels that play a crucial role in regulating calcium homeostasis and neuronal excitability.[1][3] Dysregulation of TRPC3 and subsequent calcium signaling has been implicated in the pathophysiology of several neurological disorders, including epilepsy and Alzheimer's disease.[1][3] Preclinical studies have demonstrated the potential of JW-65 as an antiseizure agent, showing its ability to impair the initiation and progression of seizures in mouse models.[1][2] Furthermore, JW-65 has shown neuroprotective effects by restoring calcium/calmodulin-mediated signaling pathways that are impaired in Alzheimer's disease models.[3]

These application notes provide a comprehensive set of experimental protocols to further investigate and validate the therapeutic efficacy of JW-65. The protocols cover both in vitro and in vivo experimental designs, focusing on its mechanism of action, antiseizure properties, and neuroprotective potential.

Mechanism of Action & Signaling Pathway

JW-65 exerts its therapeutic effects primarily through the inhibition of the TRPC3 channel. In pathological conditions such as epilepsy and Alzheimer's disease, upregulated TRPC3 channels can lead to excessive calcium (Ca²⁺) influx and dysregulated intracellular calcium signaling. This can trigger a cascade of detrimental events including neuronal hyperexcitability, excitotoxicity, and synaptic dysfunction. JW-65, by selectively blocking TRPC3, helps to normalize intracellular calcium levels. This restores the function of key downstream signaling molecules like Calmodulin (CaM) and Ca²⁺/calmodulin-dependent protein kinases (CaMKII/IV), and the phosphatase Calcineurin (CaN), thereby mitigating neuronal damage and reducing seizure susceptibility.[3]

Figure 1: Mechanism of action of JW-65.

In Vitro Efficacy Testing

Cell Viability and Cytotoxicity Assay

This protocol is designed to determine the potential cytotoxic effects of JW-65 on neuronal and non-neuronal cell lines.

Experimental Workflow:

Figure 2: Cell viability assay workflow.

Protocol:

• Cell Culture: Culture human neuroblastoma cells (SH-SY5Y) and human embryonic kidney cells (HEK293) in appropriate media.

• Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Prepare a serial dilution of JW-65 (e.g., 0.1 µM to 100 µM) in culture media. Replace the existing media with the JW-65 containing media. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• Viability Assessment: Add MTT or PrestoBlue reagent to each well and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) or cytotoxic concentration (CC₅₀).

Data Presentation:

Concentration (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
Vehicle Control	100	100	100
0.1
1
10
100

Calcium Influx Assay

This protocol aims to confirm the inhibitory effect of JW-65 on TRPC3-mediated calcium influx.

Protocol:

• Cell Line: Use a stable cell line overexpressing human TRPC3 (e.g., HEK293-hTRPC3).

• Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Baseline Measurement: Measure the baseline fluorescence intensity.

• Pre-incubation: Incubate the cells with various concentrations of JW-65 or vehicle control.

• Stimulation: Induce TRPC3 channel opening using a known agonist (e.g., OAG - 1-oleoyl-2-acetyl-sn-glycerol).

• Fluorescence Measurement: Record the change in fluorescence intensity over time.

• Data Analysis: Quantify the inhibition of calcium influx by JW-65 and determine its IC₅₀.

Data Presentation:

JW-65 Concentration (µM)	Peak Fluorescence Intensity (Arbitrary Units)	% Inhibition of Ca²⁺ Influx
Vehicle Control	0
0.1
1
10
100

In Vivo Efficacy Testing

Pharmacokinetic Study

A preliminary pharmacokinetic study is crucial to determine the bioavailability, half-life, and brain penetration of JW-65.[1]

Protocol:

• Animal Model: Use adult male C57BL/6 mice.

• Administration: Administer a single dose of JW-65 via intraperitoneal (i.p.) injection (e.g., 50 mg/kg).

• Sample Collection: Collect blood and brain tissue samples at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-injection.

• Sample Processing: Process blood to obtain plasma and homogenize brain tissue.

• Quantification: Use LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) to quantify the concentration of JW-65 in plasma and brain homogenates.

• Data Analysis: Calculate key pharmacokinetic parameters such as Cₘₐₓ, Tₘₐₓ, t₁/₂, and brain-to-plasma ratio.

Data Presentation:

Time (hours)	Plasma Concentration (ng/mL)	Brain Concentration (ng/g)
0.25
0.5
1
2
4
8
24

Antiseizure Efficacy in Acute Seizure Models

This protocol evaluates the ability of JW-65 to protect against chemically-induced acute seizures.

Experimental Workflow:

Figure 3: Antiseizure efficacy testing workflow.

Protocol:

• Animal Model: Use adult male mice (e.g., C57BL/6 or FVB).

• Treatment Groups:

  • Vehicle Control + Saline

  • Vehicle Control + Proconvulsant

  • JW-65 (low dose) + Proconvulsant

  • JW-65 (mid dose) + Proconvulsant

  • JW-65 (high dose) + Proconvulsant

• JW-65 Administration: Administer JW-65 or vehicle via i.p. injection 30-60 minutes before seizure induction.

• Seizure Induction:

  • Pentylenetetrazol (PTZ) Model: Administer a subcutaneous injection of PTZ (e.g., 85 mg/kg).

  • Pilocarpine (B147212) Model: Administer pilocarpine hydrochloride (e.g., 320 mg/kg, i.p.) following pretreatment with a peripheral muscarinic antagonist.

• Behavioral Assessment: Observe the animals for at least 30 minutes (PTZ) or 2 hours (pilocarpine) and score the seizure severity using the Racine scale.[2] Record the latency to the first seizure and the duration of seizures.

• EEG Monitoring (Optional): For more detailed analysis, surgically implant EEG electrodes prior to the experiment to record electrographic seizure activity.[2]

• Data Analysis: Compare seizure scores, latencies, and durations between the treatment groups.

Data Presentation:

Treatment Group	N	Latency to First Seizure (s)	Average Seizure Score (Racine Scale)	Seizure Incidence (%)
Vehicle + Saline	10	N/A	0	0
Vehicle + PTZ	10
JW-65 (Low Dose) + PTZ	10
JW-65 (Mid Dose) + PTZ	10
JW-65 (High Dose) + PTZ	10

Neuroprotection in a Chronic Neurodegenerative Model

This protocol assesses the long-term neuroprotective effects of JW-65 in a mouse model of Alzheimer's disease.

Protocol:

• Animal Model: Use a transgenic mouse model of Alzheimer's disease (e.g., 5xFAD).

• Treatment: Begin chronic administration of JW-65 or vehicle (e.g., via oral gavage or in drinking water) at an early symptomatic age.

• Behavioral Testing: Conduct a battery of behavioral tests to assess cognitive function (e.g., Morris water maze, Y-maze) at multiple time points during the treatment period.

• Tissue Collection: At the end of the study, euthanize the animals and collect brain tissue.

• Histopathological Analysis: Perform immunohistochemistry to quantify amyloid-beta plaque load and neuroinflammation (e.g., staining for Iba1 and GFAP).

• Biochemical Analysis: Use ELISA or Western blotting to measure levels of soluble and insoluble amyloid-beta, as well as markers of synaptic integrity (e.g., synaptophysin, PSD-95).

• Data Analysis: Compare behavioral performance, plaque load, neuroinflammation, and synaptic marker levels between the treatment groups.

Data Presentation:

Treatment Group	Morris Water Maze (Escape Latency, s)	Y-Maze (% Spontaneous Alternation)	Amyloid Plaque Load (%)	Synaptophysin Levels (relative to control)
Wild-Type + Vehicle
5xFAD + Vehicle
5xFAD + JW-65

Conclusion

The experimental designs and protocols outlined in these application notes provide a robust framework for the preclinical evaluation of JW-65. The data generated from these studies will be critical for elucidating its therapeutic potential for the treatment of epilepsy and neurodegenerative disorders. The combination of in vitro mechanistic studies and in vivo efficacy models will provide a comprehensive understanding of JW-65's pharmacological profile and support its further development as a novel therapeutic agent.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

JW-65 as a Tool Compound for Studying Calcium Signaling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, potent, and selective small-molecule inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2][3] As a member of the TRP superfamily of ion channels, TRPC3 is a non-selective cation channel that plays a crucial role in calcium homeostasis and neuronal excitability.[1][3] JW-65, a modified pyrazole (B372694) compound, emerged as a significant improvement over its precursor, Pyr3, offering enhanced metabolic stability and a better safety profile without compromising its high potency and selectivity for TRPC3.[4] These characteristics make JW-65 an invaluable tool for investigating the physiological and pathological roles of TRPC3-mediated calcium signaling in various contexts, including neurological and cardiovascular diseases.[5]

Mechanism of Action

JW-65 exerts its effects by directly inhibiting the TRPC3 channel, thereby blocking the influx of calcium (Ca²⁺) into the cell. TRPC3 channels are key components of cellular calcium signaling pathways and can be activated downstream of G-protein coupled receptors (GPCRs) and phospholipase C (PLC). Upon activation, PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂), generating inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). While IP₃ triggers the release of Ca²⁺ from intracellular stores like the endoplasmic reticulum (ER), both store depletion and DAG can activate TRPC3 channels, leading to sustained Ca²⁺ entry from the extracellular space.

In pathological conditions, such as in certain neurodegenerative diseases, TRPC3 channels can be aberrantly upregulated, contributing to Ca²⁺ overload and subsequent cellular dysfunction.[4] JW-65, by selectively blocking TRPC3, helps to restore normal intracellular Ca²⁺ levels and downstream signaling pathways, such as those mediated by Ca²⁺/calmodulin.[4]

Data Presentation

Physicochemical Properties of JW-65

Property	Value	Reference
Chemical Name	N-(1-(2-hydroxyethyl)quinolin-2-one)-N'-(1-phenyl-1H-pyrazol-5-yl)methyl) urea	N/A
Molecular Formula	C₁₈H₁₃Cl₂F₃N₄O₂	[5]
Molecular Weight	445.22 g/mol	[5]
Appearance	White to off-white solid	[5]
CAS Number	2763378-71-6	[5]
Solubility	Soluble in DMSO (25 mg/mL with warming)	[5]

Pharmacokinetic Properties of JW-65 (in mice)

Parameter	Value	Reference
Administration Route	Intraperitoneal (i.p.)	[1][4]
Dose	20 and 100 mg/kg	[1]
Plasma Half-life (t½)	3.1 hours	[1][4]
Time to Max Plasma Concentration (Tmax)	15-30 minutes	[1][4]
Brain-to-Plasma Ratio	~0.3 (at 1 and 2 hours post-injection)	[1][4]

Potency and Selectivity of JW-65

Mandatory Visualizations

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a potent and selective TRPC3 antagonist with neuroprotective effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Administration of JW-65 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65 is a novel, central nervous system-permeable, and metabolically stable inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] TRPC3 channels are non-selective cation channels that play a significant role in regulating calcium homeostasis and neuronal excitability.[2] Dysregulation of TRPC3 has been implicated in the pathogenesis of several neurological disorders, including epilepsy and Alzheimer's disease. JW-65 has demonstrated neuroprotective and antiseizure effects in rodent models, making it a promising therapeutic candidate for these conditions.[1][3] These application notes provide a comprehensive overview of the long-term administration of JW-65 in rodent models, including its mechanism of action, pharmacokinetic profile, and detailed experimental protocols.

Mechanism of Action

JW-65 exerts its therapeutic effects primarily through the selective inhibition of TRPC3 channels.[1][2] In pathological conditions such as Alzheimer's disease, aberrantly upregulated TRPC3 contributes to Ca²⁺ overload, leading to synaptic dysfunction. JW-65 is understood to restore the impaired Ca²⁺/calmodulin-mediated signaling pathways, including calmodulin kinases CaMKII/IV and calcineurin (CaN).[3] This modulation of calcium signaling underlies its neuroprotective effects. In seizure models, the inhibition of TRPC3 by JW-65 has been shown to significantly reduce the frequency and severity of epileptic seizures in mice.[3]

Data Presentation

Pharmacokinetic Profile of JW-65 in Mice

The following table summarizes the pharmacokinetic parameters of JW-65 in adult male C57BL/6 mice following a single intraperitoneal (i.p.) injection.

Parameter	Value	Conditions	Reference
Maximum Plasma Concentration (Cmax)	156 ng/mL	100 mg/kg, i.p.	[1]
Time to Maximum Concentration (Tmax)	15 - 30 minutes	100 mg/kg, i.p.	[1]
Plasma Half-life (t1/2)	3.1 hours	100 mg/kg, i.p.	[1]
Brain to Plasma Ratio	~0.3	1 and 2 hours post-injection (100 mg/kg, i.p.)	[1]

Antiseizure Efficacy of JW-65 in Rodent Models

This table presents the efficacy of JW-65 in two different chemically-induced seizure models in mice.

Seizure Model	Animal Model	JW-65 Dose (i.p.)	Outcome	Reference
Pilocarpine-induced Status Epilepticus	Adult male C57BL/6 mice	50 mg/kg (pretreatment)	Significantly impaired the initiation and development of seizures.	[2]
Pentylenetetrazole (PTZ)-induced Seizures	Adult male C57BL/6 mice	20 mg/kg and 100 mg/kg	Dose-dependent reduction in the percentage of mice reaching myoclonic jerks and generalized tonic-clonic seizures.	[1]

Experimental Protocols

Protocol 1: Long-Term Administration of JW-65 in a 5xFAD Mouse Model of Alzheimer's Disease

This protocol is a representative methodology for the chronic administration of JW-65 to assess its neuroprotective effects in a transgenic mouse model of Alzheimer's disease. While chronic treatment of 5xFAD mice with JW-65 has been mentioned in the literature, a detailed public protocol is not available.[3] Therefore, this protocol has been synthesized based on standard practices for long-term studies in this model.

1. Animal Model:

• Species: Mouse

• Strain: 5xFAD transgenic mice and wild-type littermates as controls.

• Age: 3-4 months at the start of treatment.

• Sex: Both males and females should be used, with sexes analyzed separately.

• Housing: Standard housing conditions (12-hour light/dark cycle, ad libitum access to food and water).

2. Drug Formulation:

• Compound: JW-65

• Vehicle: A suitable vehicle such as a solution of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. The final DMSO concentration should be kept low to minimize toxicity.

• Preparation: Prepare the formulation fresh daily or weekly, depending on stability. Store at 4°C and protect from light.

3. Dosing and Administration:

• Dosage: A dose of 10-20 mg/kg body weight is a suggested starting point, based on effective doses in acute studies. Dose-response studies may be necessary.

• Route of Administration: Intraperitoneal (i.p.) injection is a common route for this compound. Oral gavage could be an alternative if oral bioavailability is adequate.

• Frequency: Once daily.

• Duration: 3-6 months.

4. Experimental Groups:

• Group 1: 5xFAD mice receiving JW-65.

• Group 2: 5xFAD mice receiving vehicle.

• Group 3: Wild-type mice receiving JW-65.

• Group 4: Wild-type mice receiving vehicle.

5. Outcome Measures (Endpoints):

• Behavioral Testing (to be performed during the last month of treatment):

  • Morris Water Maze for spatial learning and memory.

  • Y-maze for working memory.

  • Open field test for locomotor activity and anxiety-like behavior.

• Biochemical Analysis (at the end of the study):

  • ELISA for Aβ40 and Aβ42 levels in brain homogenates.

  • Western blotting for markers of synaptic plasticity (e.g., PSD-95, synaptophysin) and signaling pathways (e.g., p-CaMKII, calcineurin).

• Histological Analysis (at the end of the study):

  • Immunohistochemistry for amyloid plaques (e.g., using 4G8 or 6E10 antibodies).

  • Staining for markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Protocol 2: Evaluation of Antiseizure Effects of JW-65 in the Pilocarpine-Induced Seizure Model

This protocol details the methodology for assessing the acute antiseizure effects of JW-65 in a chemically-induced seizure model in mice.

1. Animal Model:

• Species: Mouse

• Strain: Adult male C57BL/6 mice.

• Weight: 20-25 g.

• Housing: Standard housing conditions.

2. Drug Formulation and Administration:

• JW-65 Formulation: As described in Protocol 1.

• Pilocarpine (B147212): 325 mg/kg, i.p.

• Scopolamine (B1681570) Methyl Nitrate: 1 mg/kg, i.p. (to reduce peripheral cholinergic effects), administered 30 minutes before pilocarpine.

• JW-65 Administration: 50 mg/kg, i.p., administered 30 minutes before pilocarpine.

3. Experimental Procedure:

• Administer scopolamine methyl nitrate.

• 30 minutes later, administer JW-65 or vehicle.

• 30 minutes after JW-65/vehicle administration, inject pilocarpine.

• Immediately after pilocarpine injection, begin behavioral observation for seizure activity for at least 2 hours.

• Seizure severity can be scored using the Racine scale.

4. Outcome Measures:

• Latency to the first seizure.

• Severity of seizures (Racine score).

• Percentage of animals exhibiting status epilepticus.

• Duration of seizure activity.

Visualizations

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving JW-65 solubility for in vitro assays

Welcome to the technical support center for JW-65. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the solubility of JW-65 for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of JW-65?

A1: The recommended solvent for preparing a high-concentration stock solution of JW-65 is dimethyl sulfoxide (B87167) (DMSO). JW-65 has a solubility of up to 25 mg/mL in DMSO.[1] To achieve this concentration, it is advised to use ultrasonic treatment and warm the solution to 60°C.[1] It is also important to use a fresh, anhydrous grade of DMSO, as hygroscopic (water-absorbed) DMSO can negatively impact the solubility of the compound.[1]

Q2: My JW-65 precipitates when I dilute my DMSO stock solution into an aqueous buffer or cell culture medium. What should I do?

A2: Precipitation upon dilution into aqueous solutions is a common issue for hydrophobic compounds like JW-65. Here are several strategies to address this:

• Lower the Final Concentration: The most straightforward solution is to reduce the final concentration of JW-65 in your assay. The compound may be exceeding its aqueous solubility limit.

• Use a Serial Dilution Method: Instead of a single large dilution from your concentrated DMSO stock, perform a series of intermediate dilutions in your aqueous buffer. This gradual reduction in DMSO concentration can help keep the compound in solution.[2]

• Minimize the Final DMSO Concentration: For most cell-based assays, the final DMSO concentration should be kept below 0.5% to avoid cellular toxicity, although some robust cell lines may tolerate up to 1%.[3][4] Always include a vehicle control with the same final DMSO concentration in your experiments to account for any solvent effects.[3]

• Pre-warm the Aqueous Buffer: Gently warming your assay buffer or cell culture medium to the experimental temperature (e.g., 37°C) before adding the JW-65 stock solution can sometimes improve solubility.[2]

Q3: Can I use co-solvents to improve the solubility of JW-65 in my in vitro assay?

A3: Yes, using a co-solvent system can be an effective strategy, particularly for cell-free assays. For a study involving in vivo administration in mice, a formulation of 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline was used to solubilize JW-65.[5] For in vitro assays, incorporating a small percentage of a water-miscible organic co-solvent like polyethylene (B3416737) glycol (PEG) or ethanol (B145695) into your aqueous buffer may enhance solubility.[3] It is crucial to test the tolerance of your specific assay or cell line to the chosen co-solvent and its final concentration.

Q4: How should I store my JW-65 stock solutions?

A4: Proper storage is essential to maintain the stability and activity of JW-65.

• DMSO Stock Solutions: For long-term storage, it is recommended to store concentrated stock solutions in DMSO at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is best practice to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can lead to compound degradation and water absorption by the DMSO.[4]

• Solid Form: As a solid, JW-65 should be stored in a cool, dark, and dry place.[4]

• Aqueous Working Solutions: Due to lower stability in aqueous media, it is strongly recommended to prepare working solutions fresh for each experiment from the frozen DMSO stock.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Precipitation in DMSO Stock	The solubility limit in DMSO has been exceeded.	Do not exceed a concentration of 25 mg/mL. Use sonication and gentle warming (up to 60°C) to aid dissolution.[1] Use fresh, anhydrous DMSO.[1]
Precipitation Upon Dilution	"Fall-out" from the concentrated DMSO stock into the aqueous buffer.	Lower the final concentration of JW-65. Use a serial dilution method instead of a single large dilution.[2] Ensure the final DMSO concentration is as low as possible (ideally ≤0.5%).[3]
Inconsistent Assay Results	Poor solubility leading to variable effective concentrations. Compound degradation.	Prepare fresh working solutions for each experiment.[4] Visually inspect all solutions for precipitation before use. Centrifuge plates before reading if slight precipitation is suspected.
Cell Toxicity Observed	The final concentration of DMSO is too high for the cell line.	Perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cells (typically <0.5%).[3]

Quantitative Data Summary

Compound	Solvent	Solubility	Notes
JW-65	DMSO	25 mg/mL (56.15 mM)	Requires sonication and warming to 60°C for optimal dissolution.[1]

Experimental Protocols

Protocol: Preparation of JW-65 Stock and Working Solutions for In Vitro Assays

Objective: To prepare a concentrated stock solution of JW-65 in DMSO and dilute it to final working concentrations in an aqueous buffer or cell culture medium with minimal precipitation.

Materials:

• JW-65 (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile aqueous buffer or cell culture medium

• Ultrasonic bath

• Water bath or heating block set to 60°C

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Methodology:

• Preparation of 10 mM Stock Solution in DMSO: a. Accurately weigh the required amount of JW-65 powder (Molecular Weight: 445.22 g/mol ). b. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM (e.g., for 1 mg of JW-65, add 224.6 µL of DMSO). c. To aid dissolution, place the vial in an ultrasonic bath for 10-15 minutes. d. If the compound is not fully dissolved, warm the solution in a 60°C water bath for 5-10 minutes, vortexing intermittently.[1] e. Visually inspect the solution to ensure there are no visible particles. f. Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[1][4]

• Preparation of Working Solutions in Aqueous Buffer/Medium: a. Determine the final concentrations of JW-65 required for your experiment. b. Calculate the volume of the 10 mM stock solution needed to achieve the highest desired concentration, ensuring the final DMSO concentration does not exceed the tolerance of your cells (typically ≤0.5%).[3] c. Serial Dilution Method: i. Thaw a single-use aliquot of the 10 mM JW-65 stock solution at room temperature. ii. Prepare a series of intermediate dilutions of the stock solution in your pre-warmed aqueous buffer or cell culture medium. For example, to achieve a final concentration of 10 µM with a final DMSO concentration of 0.1%, you can perform a 1:10 dilution of the 10 mM stock into the medium (to get 1 mM in 10% DMSO), followed by a 1:100 dilution of this intermediate solution into the final medium. iii. Vortex gently after each dilution step. d. Prepare all working solutions fresh immediately before adding them to your assay.[4]

Visualizations

Caption: A flowchart for troubleshooting JW-65 solubility issues.

Caption: The inhibitory action of JW-65 on the TRPC3 signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]

JW-65 stability issues in aqueous solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the stability of the novel TRPC3 inhibitor, JW-65, in aqueous solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to assist you in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: My JW-65 precipitated out of my aqueous buffer after dilution from a DMSO stock. What should I do?

A1: Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic small molecules like JW-65.[1] Here are several steps you can take to address this:

• Decrease the final concentration: JW-65 may have exceeded its aqueous solubility limit. Try lowering the final concentration in your assay.[1]

• Optimize the DMSO concentration: While minimizing DMSO is ideal, a slightly higher concentration (up to 0.5% is often tolerated in cell-based assays) might be necessary to maintain solubility. Always include a vehicle control to ensure the DMSO concentration does not affect your experimental results.[1]

• Adjust the pH of your buffer: The solubility of ionizable compounds can be pH-dependent. Experimenting with different pH values may help identify the optimal range for JW-65's solubility.[1]

• Use a different solvent system: Consider a co-solvent system, such as ethanol (B145695) or polyethylene (B3416737) glycol (PEG), in your formulation to improve solubility.

Q2: How should I store my JW-65 stock solutions?

A2: Proper storage is critical to maintaining the integrity and stability of JW-65.

• Solid Form: When stored as a solid, JW-65 is generally stable at room temperature, but it is best practice to keep it in a cool, dark, and dry place.[2]

• Stock Solutions: For long-term storage, it is recommended to store JW-65 as concentrated stock solutions in a dry, aprotic solvent like DMSO at -20°C or -80°C.[2][3] Aliquoting the stock solution into smaller, single-use vials can prevent repeated freeze-thaw cycles, which can lead to degradation and water absorption by the solvent.[1][2]

• Aqueous Solutions: Aqueous working solutions should ideally be prepared fresh for each experiment from the frozen stock. Due to lower stability in aqueous media, it is not recommended to store pyrazole (B372694) compounds in buffer for extended periods.[2]

Q3: I suspect my JW-65 is degrading in my assay medium. How can I confirm this?

A3: To confirm degradation, you can perform a time-course experiment. Measure the activity or concentration of JW-65 at different time points after its addition to the assay medium. A decrease in activity or the appearance of new peaks in an HPLC analysis over time can indicate instability.[1] A forced degradation study can also help identify the primary degradation pathways.[4]

Q4: What are the common degradation pathways for pyrazole compounds like JW-65?

A4: Pyrazole compounds can be susceptible to several degradation pathways:

• Hydrolysis: This is common for derivatives containing ester functional groups, especially under acidic or basic conditions.[4]

• Oxidation: The pyrazole ring itself is relatively resistant, but the overall molecule can be degraded by oxidizing agents, dissolved oxygen, or light exposure.[4][5]

• Photodegradation: Exposure to UV or visible light can induce photochemical reactions leading to degradation.[4]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with JW-65.

Symptom	Possible Cause(s)	Suggested Action(s)
Precipitation in aqueous buffer	- Exceeded solubility limit- Inappropriate solvent concentration- Unfavorable pH	- Lower the final concentration of JW-65.- Optimize the DMSO co-solvent percentage (not exceeding 0.5-1% in final assay).- Test a range of pH values for your buffer.- Gently warm the solution or use sonication to aid dissolution.[2]
Inconsistent or lower-than-expected bioactivity	- Compound degradation- Inaccurate stock concentration- Precipitation in assay plate	- Prepare fresh working solutions for each experiment.[2]- Confirm the purity and concentration of your stock solution (e.g., via HPLC).- Visually inspect assay plates for any precipitation.- Perform a vehicle control to rule out solvent effects.
Color change in solution	- Oxidative degradation	- Use high-purity, degassed solvents.[5]- Store solutions protected from light (e.g., in amber vials).[3]- Consider working under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments.[4]
Appearance of new peaks in HPLC analysis	- Chemical degradation of JW-65	- Conduct a forced degradation study to identify potential degradants.[4][5]- Use LC-MS to determine the molecular weight of the new peak(s) to help identify the degradation product.[5]

Data Presentation

The following tables provide illustrative data on the stability of a hypothetical pyrazole compound with properties similar to JW-65. This data is intended as a general guide for experimental design.

Table 1: Kinetic Solubility of a JW-65 Analog in Various Buffers

Buffer System	pH	Maximum Solubility (µM)
Phosphate-Buffered Saline (PBS)	7.4	15
MES Buffer	6.0	25
Tris Buffer	8.0	10
Citrate Buffer	5.0	30

Table 2: Chemical Stability of a JW-65 Analog in PBS (pH 7.4) at 37°C

Time (hours)	Percent Remaining (via HPLC)
0	100%
2	95%
6	88%
12	75%
24	60%

Experimental Protocols

Protocol 1: Assessment of Kinetic Solubility in Aqueous Buffer

This protocol provides a general method to determine the kinetic solubility of JW-65.

• Prepare a high-concentration stock solution: Dissolve JW-65 in 100% DMSO to create a 10 mM stock solution.

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).

• Dilution in Aqueous Buffer: In a 96-well plate, add 2 µL of each DMSO concentration to 98 µL of your desired aqueous buffer (e.g., PBS, pH 7.4). This will create a range of final JW-65 concentrations with a consistent 2% DMSO.

• Incubation: Incubate the plate at room temperature for 1-2 hours with gentle shaking.

• Visual and Instrumental Analysis: Visually inspect each well for signs of precipitation. For a quantitative assessment, measure the turbidity of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 600 nm).

• Determine Kinetic Solubility: The highest concentration that remains clear is the approximate kinetic solubility of JW-65 under these conditions.[1]

Protocol 2: Chemical Stability Assessment by HPLC

This protocol outlines a procedure to evaluate the chemical stability of JW-65 in a specific solution over time.

• Prepare Initial Sample (T=0):

  • Prepare a solution of JW-65 in your desired buffer (e.g., cell culture medium) at the final working concentration.

  • Immediately take an aliquot and quench any potential degradation by adding an equal volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Centrifuge the sample to pellet any precipitate and transfer the supernatant to an HPLC vial for analysis.

• Incubate Sample: Incubate the remaining solution under your experimental conditions (e.g., 37°C).

• Prepare Time-Point Samples: At various time points (e.g., 2, 4, 8, 24 hours), take aliquots of the incubated solution and process them as described in step 1.

• HPLC Analysis: Analyze all samples by a validated, stability-indicating HPLC method. The peak area of JW-65 at each time point is compared to the T=0 sample to determine the percentage of the compound remaining.

Visualizations

Below are diagrams to illustrate key concepts related to JW-65.

Caption: Troubleshooting workflow for JW-65 stability issues.

Caption: Simplified signaling pathway of TRPC3 and the inhibitory action of JW-65.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimizing JW-65 dosage for maximum antiseizure effect

JW-65 Antiseizure Research Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information for designing and troubleshooting experiments aimed at optimizing the dosage of JW-65 for its maximum antiseizure effect. The information is compiled from recent preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is JW-65 and what is its mechanism of action?

A1: JW-65 is a novel, selective pyrazole (B372694) compound that functions as an inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] TRPC3 channels regulate calcium homeostasis and contribute to neuronal excitability.[1][2] By inhibiting these channels, JW-65 represents a potential antiseizure strategy through a novel mechanism of action distinct from many conventional anticonvulsants that modulate voltage-gated sodium, calcium, or potassium channels.[1][3] It was developed as a chemical analog of a previous TRPC3 inhibitor, Pyr3, but with improved metabolic stability and safety.[2][4]

Q2: What is the primary evidence for JW-65's antiseizure effect?

A2: Preclinical studies in mouse models have demonstrated that JW-65 has a potent, dose-dependent antiseizure action.[1][2] It has been shown to be effective in both the pilocarpine (B147212) and pentylenetetrazole (PTZ) induced seizure models.[1][2] In these studies, JW-65 significantly impaired the initiation of seizures, mitigated the progression of established seizures, and reduced susceptibility to chemically-induced seizures.[1][2] Its efficacy has been compared to the conventional anticonvulsant, phenytoin.[1]

Q3: What are the known pharmacokinetic properties of JW-65?

A3: In mice, JW-65 has shown adequate plasma half-life and brain penetration, which are crucial properties for a centrally acting therapeutic. After a systemic dose (100 mg/kg, i.p.), the plasma concentration peaks around 15-30 minutes. It has a reported plasma half-life of 3.1 hours and a brain-to-plasma ratio of approximately 0.3, justifying its use for CNS conditions.[1]

Q4: Has dose-dependency been established for JW-65?

A4: Yes, the antiseizure effects of JW-65 are dose-dependent.[1] For instance, in the PTZ model, a high dose of 100 mg/kg substantially delayed the onset of generalized tonic-clonic seizures (GTCS), while a lower dose of 20 mg/kg did not have a significant effect on GTCS latency, though it did delay myoclonic jerks (MJ).[1] Similarly, studies in genetically epilepsy-prone rats showed that even low doses (5-40 mg/kg) significantly decreased the occurrence of seizures.[5]

Q5: Is the effect of JW-65 specific to certain seizure models?

A5: The antiseizure effects of JW-65 do not appear to be model-specific. It has shown efficacy in the pilocarpine model and the PTZ model.[1] Since PTZ is a GABA receptor antagonist that induces seizures through a different mechanism than pilocarpine, the effectiveness of JW-65 in both models suggests a robust and potentially broad antiseizure action.[1]

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected antiseizure effect at a given dose.

• Possible Cause 1: Pharmacokinetic Variability.

  • Troubleshooting Step: Verify the timing of drug administration relative to seizure induction. JW-65 plasma concentration peaks 15-30 minutes post-injection.[1] Ensure the seizure-inducing agent is administered when JW-65 is expected to be at its maximum effective concentration in the brain.

• Possible Cause 2: Drug Preparation and Vehicle.

  • Troubleshooting Step: Ensure JW-65 is fully solubilized in the vehicle. The published vehicle composition is 10% DMSO, 40% polyethylene (B3416737) glycol 300, 10% Tween 80, and 40% saline.[6] Improper solubilization can lead to inaccurate dosing.

• Possible Cause 3: Animal Model Sensitivity.

  • Troubleshooting Step: Seizure thresholds can vary between animal strains, sexes, and ages. A dose effective in one context may be less effective in another. For example, female genetically epilepsy-prone rats were found to be more responsive to JW-65 than males.[5] Consider running a preliminary dose-response curve in your specific animal model to establish the optimal dose range.

Issue 2: Observed toxicity or adverse effects in experimental animals.

• Possible Cause 1: Dose is too high.

  • Troubleshooting Step: While JW-65 was developed to have less toxicity than its predecessor Pyr3, all compounds have a therapeutic window.[4] If adverse effects are observed, reduce the dose. The effective dose range in mice has been reported between 20 mg/kg and 100 mg/kg.[1]

• Possible Cause 2: Off-target effects.

  • Troubleshooting Step: Although considered a selective TRPC3 inhibitor, JW-65 may have non-negligible blocking effects on TRPC6 and TRPC7 channels.[4] If unexpected physiological changes are observed, consider if they could be related to the inhibition of these other channels. Review literature on TRPC6/7 channel function for potential insights.

Issue 3: Difficulty replicating published seizure latency or severity scores.

• Possible Cause 1: Differences in Seizure Scoring.

  • Troubleshooting Step: Ensure your lab's method for scoring behavioral seizures (e.g., a modified Racine scale) is consistent with the methodology in the cited studies.[1] Video recording and blinded scoring are essential to reduce bias and increase reproducibility.

• Possible Cause 2: Subtleties in Seizure Induction Protocol.

  • Troubleshooting Step: The dose and administration route of the chemoconvulsant (pilocarpine, PTZ) are critical. For example, the published PTZ protocol uses approximately 80 mg/kg administered subcutaneously (s.c.), while pilocarpine protocols use higher doses (220-250 mg/kg, i.p.) and may include pretreatment with methylscopolamine to reduce peripheral effects.[6] Adhere strictly to the published induction protocols.

Data Presentation: Summary of Preclinical Studies

Table 1: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value	Conditions	Source
Dose	100 mg/kg, i.p.	Adult C57BL/6 mice	[1]
Time to Peak Plasma Conc.	15-30 minutes	Single systemic dose	[1]
Peak Plasma Concentration	~156 ng/mL	Single systemic dose	[1]
Plasma Half-life (t½)	3.1 hours	Single systemic dose	[1]

| Brain to Plasma Ratio | ~0.3 | At 1 and 2 hours post-injection |[1] |

Table 2: Dose-Dependent Antiseizure Effects of JW-65 in the PTZ Model

Treatment Group	Latency to First Myoclonic Jerk (MJ)	Latency to First Generalized Tonic-Clonic Seizure (GTCS)	% of Mice Reaching MJ	Source
Vehicle	Baseline	Baseline	100%	[1]
JW-65 (20 mg/kg, i.p.)	Significantly increased vs. Vehicle	No significant effect	Reduced vs. Vehicle	[1]
JW-65 (100 mg/kg, i.p.)	Significantly increased vs. Vehicle	Significantly increased vs. Vehicle	Reduced vs. Vehicle	[1]

| Phenytoin (40 mg/kg, i.p.) | Significantly increased vs. Vehicle | No significant effect | Reduced vs. Vehicle |[1] |

Experimental Protocols

Protocol 1: PTZ-Induced Seizure Model for Efficacy Testing

• Animal Preparation: Use adult C57BL/6 mice, housed under standard conditions. Allow animals to acclimate to the testing room for at least 30 minutes before the experiment.

• Drug Administration:

  • Prepare JW-65 in the recommended vehicle (10% DMSO, 40% PEG300, 10% Tween 80, 40% saline).

  • Administer the desired dose of JW-65 (e.g., 20, 100 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

• Seizure Induction:

  • 30 minutes after JW-65 or vehicle injection, administer pentylenetetrazole (PTZ) at a dose of ~80 mg/kg via subcutaneous (s.c.) injection.

• Behavioral Observation:

  • Immediately after PTZ injection, place the mouse in an observation chamber.

  • Record the animal's behavior for at least 30 minutes.

  • Measure the latency (in seconds) to the first myoclonic jerk (MJ) and the first generalized tonic-clonic seizure (GTCS).

  • Score seizure severity using a standardized scale (e.g., modified Racine scale).

  • All observations should ideally be video-recorded and scored by an observer blinded to the treatment groups.

• Data Analysis: Compare latencies and seizure scores between the vehicle and JW-65 treated groups using appropriate statistical tests (e.g., t-test, ANOVA).[1][6]

Protocol 2: Pilocarpine-Induced Seizure Model (Post-Treatment Paradigm)

• Animal Preparation: Use adult C57BL/6 mice.

• Pre-Induction Treatment:

  • Administer methylscopolamine and terbutaline (B1683087) (2 mg/kg each, i.p.) to limit the peripheral cholinergic effects of pilocarpine.

• Seizure Induction:

  • 30 minutes after the pre-treatment, administer pilocarpine (220 mg/kg, i.p.) to induce seizures.

• Observation and Drug Administration:

  • Monitor the mice continuously for behavioral signs of seizures.

  • Once an early-stage seizure is established (e.g., Stage 2 on the Racine scale, typically ~15 minutes post-pilocarpine), administer a single dose of JW-65 (100 mg/kg, i.p.) or vehicle.

• Monitoring and Data Collection:

  • Continue to monitor behavioral seizures for up to 2-4 hours, scoring them at regular intervals (e.g., every 5 minutes).

  • If available, use time-locked video-electroencephalography (EEG) to record electrographic seizures. Count EEG spikes over specified time intervals (e.g., 1h, 2h, 4h post-pilocarpine).[7]

• Data Analysis: Compare behavioral seizure scores and EEG spike counts between the vehicle and JW-65 groups to determine if JW-65 mitigates seizure progression.[1][6]

Visualizations

Caption: Proposed mechanism of action for JW-65's antiseizure effect.

Caption: Experimental workflow for the PTZ-induced seizure model.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epilepsysociety.org.uk [epilepsysociety.org.uk]
• 4. Pharmacologically targeting transient receptor potential channels for seizures and epilepsy: Emerging preclinical evidence of druggability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Potential off-target effects of JW-65 to consider

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using JW-65. The information is designed to help anticipate and address potential experimental issues, with a focus on understanding and identifying potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of JW-65?

JW-65 is a potent and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] TRPC3 is a non-selective cation channel involved in regulating intracellular calcium concentration, which plays a crucial role in neuronal excitability.[1] The neuroprotective effects of JW-65 are primarily mediated by the restoration of Ca²⁺/calmodulin-mediated signaling pathways that can be impaired in neurodegenerative conditions.[1]

Q2: JW-65 is described as a "selective" TRPC3 inhibitor. What does this selectivity imply?

The selectivity of JW-65 indicates that it has a higher affinity and inhibitory potency for the TRPC3 channel compared to other proteins. It was developed as a more stable and safer analog of a previous TRPC3 inhibitor, Pyr3.[2][3] However, as with any small molecule inhibitor, "selective" does not mean "specific," and there is still potential for off-target interactions, particularly at higher concentrations.

Q3: What are the known or potential off-target effects of JW-65?

Based on available information and the characteristics of its chemical class (pyrazole derivatives), the following are potential off-target effects to consider:

• STIM-Orai1 Channel Inhibition: JW-65 may inhibit STIM-Orai1 mediated calcium entry with a potency similar to its precursor, Pyr3.[1] This is a significant consideration as STIM-Orai1 channels are key components of store-operated calcium entry (SOCE) in many cell types.[4][5]

• Cannabinoid Receptor Modulation: There are indications that JW-65 may modulate cannabinoid receptors.[1] The precise nature and affinity of this interaction require further characterization.

• Cross-reactivity with other TRP Channels: While designed to be selective for TRPC3, small molecule inhibitors of TRP channels can sometimes exhibit activity against other members of the TRP channel family. Researchers should consider the expression of other TRP channels in their experimental system.

• Kinase Inhibition: The pyrazole (B372694) scaffold is a common feature in many kinase inhibitors. Therefore, it is conceivable that JW-65 could interact with various protein kinases. A comprehensive kinome scan would be necessary to identify any such interactions.

Q4: What are the initial signs in my experiment that might suggest an off-target effect of JW-65?

Several observations in your experiments could point towards potential off-target effects:

• Phenotype not consistent with TRPC3 knockout/knockdown: If the cellular or physiological effects you observe with JW-65 treatment are significantly different from those reported with genetic silencing of TRPC3, it may indicate that another target is being modulated.

• Unusual dose-response curve: A biphasic or unusually steep dose-response curve might suggest the engagement of multiple targets with different affinities.

• Unexpected cellular toxicity: If you observe cell death or other signs of toxicity at concentrations where you expect selective TRPC3 inhibition, this could be due to off-target effects.

• Discrepancies with other TRPC3 inhibitors: If another structurally distinct TRPC3 inhibitor does not reproduce the same phenotype as JW-65, this could point to off-target effects specific to JW-65's chemical structure.

Troubleshooting Guides

Issue: I am observing a cellular phenotype that I cannot definitively attribute to TRPC3 inhibition.

This is a common challenge when working with small molecule inhibitors. The following troubleshooting workflow can help you dissect the on-target versus potential off-target effects of JW-65.

Caption: Troubleshooting workflow for unexpected phenotypes.

Data Presentation

Table 1: Summary of Potential Off-Target Interactions of JW-65

Target Class	Specific Target(s)	Reported/Potential Interaction	Evidence/Rationale
Ion Channels	STIM-Orai1	Inhibition	JW-65 is reported to inhibit STIM-Orai1 channels with a potency similar to its precursor, Pyr3.[1]
Other TRP Channels (e.g., TRPV1, TRPV2)	Uncertain	Direct effects on TRPV1 and TRPV2 are not confirmed. Cross-reactivity within the TRP family is a possibility for TRPC inhibitors.[1]
GPCRs	Cannabinoid Receptors	Modulation	JW-65 is suggested to more strongly modulate cannabinoid receptors than some TRP channels.[1]
Kinases	Various	Potential Inhibition	The pyrazole chemical scaffold is common in many kinase inhibitors. A kinome-wide screen would be required for confirmation.

Experimental Protocols

Protocol 1: Assessing Off-Target Effects on Store-Operated Calcium Entry (SOCE) via STIM-Orai1

This protocol provides a general method to determine if JW-65 affects SOCE, which is primarily mediated by STIM-Orai1 channels.

Caption: Workflow for assessing effects on SOCE.

Protocol 2: General Workflow for Kinase Selectivity Profiling

To investigate potential off-target effects on protein kinases, a kinase selectivity screen is recommended. This can be performed through commercial services.

Caption: Workflow for kinome selectivity profiling.

Signaling Pathways

Diagram 1: Simplified TRPC3 and Potential Off-Target Calcium Signaling Pathways

This diagram illustrates the intended on-target pathway of JW-65 on TRPC3 and a potential off-target pathway through the inhibition of STIM1-Orai1 mediated store-operated calcium entry.

Caption: TRPC3 on-target and potential STIM1-Orai1 off-target pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms of inhibition on STIM1-Orai1 mediated Ca2+ entry induced by 2-aminoethoxydiphenyl borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. STIM1 and Orai1 Mediate CRAC Channel Activity and are Essential for Human Glioblastoma Invasion - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results with JW-65

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JW-65. Our goal is to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing variable antiseizure effects with JW-65 in our mouse model. What are the potential causes?

A1: Inconsistent antiseizure effects can stem from several factors. Based on published studies, JW-65, a selective TRPC3 inhibitor, has demonstrated dose-dependent efficacy in reducing seizure susceptibility.[1][2] Key areas to investigate for variability include:

• Drug Administration and Dosage: Ensure accurate and consistent dosing. JW-65 has been shown to be effective when administered intraperitoneally (i.p.).[1] Variability in injection technique can affect bioavailability.

• Timing of Administration: The timing of JW-65 administration relative to seizure induction is critical. Studies have shown efficacy with both pre-treatment and post-treatment regimens in pilocarpine-induced seizure models.[1][2]

• Animal Model and Seizure Induction: The method of seizure induction can influence outcomes. JW-65 has shown efficacy in both pilocarpine (B147212) and pentylenetetrazole (PTZ)-induced seizure models, suggesting it is not model-specific.[1][2] However, the severity and progression of seizures can vary between models and even between individual animals.

• Pharmacokinetics: JW-65 has a plasma half-life of approximately 3.1 hours in mice and reaches maximum plasma concentration around 15-30 minutes after i.p. injection.[1][3] Ensure your experimental window aligns with the drug's pharmacokinetic profile.

Q2: What is the proposed mechanism of action for JW-65?

A2: JW-65 is a novel pyrazole (B372694) compound that acts as a selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1][2] TRPC3 channels are involved in regulating calcium homeostasis and neuronal excitability.[2][3] By inhibiting TRPC3, JW-65 is thought to restore impaired Ca²⁺/calmodulin-mediated signaling pathways, which can be disrupted in pathological conditions.[3] This inhibition of TRPC3 channels has been shown to confer antiseizure effects.[1][2]

Q3: Can you provide a summary of the pharmacokinetic properties of JW-65 in mice?

A3: Yes, the pharmacokinetic data for JW-65 following a single 100 mg/kg intraperitoneal injection in adult male C57BL/6 mice is summarized below.

Parameter	Value	Time Point(s)
Maximum Plasma Concentration (Cmax)	156 ng/mL	15-30 minutes post-injection
Plasma Half-life (t1/2)	3.1 hours	N/A
Brain to Plasma Ratio	~0.3	1 and 2 hours post-injection

Q4: What are the key steps in the experimental protocol for evaluating JW-65 in a pilocarpine-induced seizure model?

A4: A detailed methodology for a pre-treatment study in a pilocarpine-induced seizure model in mice is provided in the "Experimental Protocols" section below. This includes details on animal preparation, drug administration, and seizure monitoring.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Lower than expected efficacy	Suboptimal dosage	JW-65's antiseizure effects are dose-dependent.[1][2] Consider performing a dose-response study to determine the optimal concentration for your model.
Inconsistent drug formulation	Ensure JW-65 is fully dissolved in the vehicle (e.g., 10% DMSO, 40% PEG400 in saline) before administration.
High variability between subjects	Differences in animal weight and metabolism	Ensure accurate dosing based on individual animal weight. Age and sex-matched animals should be used to minimize metabolic variability.
Inconsistent seizure induction	Standardize the seizure induction protocol, including the dose and administration of the convulsant agent (e.g., pilocarpine, PTZ).
No observable effect	Incorrect timing of administration	Review the pharmacokinetic data. Ensure that the experimental measurements are taken within the window of the drug's expected efficacy.
Degraded compound	Store JW-65 according to the manufacturer's instructions to prevent degradation.

Experimental Protocols

Pilocarpine-Induced Seizure Model (Pre-treatment Study)

This protocol is adapted from published studies investigating the antiseizure effects of JW-65.[1]

• Animals: Adult male C57BL/6 mice.

• Acclimation: Acclimate animals to the housing conditions for at least one week before the experiment.

• Pre-treatment:

  • Administer methylscopolamine and terbutaline (B1683087) (2 mg/kg each in saline, i.p.) to reduce peripheral cholinergic effects.

  • After 15 minutes, administer JW-65 (e.g., 100 mg/kg, i.p.) or the vehicle control (e.g., 10% DMSO, 40% PEG400 in saline).

• Seizure Induction:

  • After another 15 minutes, administer pilocarpine (250 mg/kg in saline, i.p.) to induce seizures.

• Monitoring and Scoring:

  • Observe the animals continuously for behavioral seizures.

  • Score the seizure severity using a modified Racine scale.

  • For more detailed analysis, use time-locked electroencephalography (EEG) monitoring with synchronized video.

Visualizations

Caption: Proposed signaling pathway of JW-65 action.

Caption: General experimental workflow for JW-65 efficacy testing.

Caption: Troubleshooting logic for inconsistent JW-65 results.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Quantification of JW-65 in Brain Tissue

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on measuring the concentration of the novel small molecule JW-65 in brain tissue. The methodologies and troubleshooting advice are based on established principles for small molecule quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for quantifying JW-65 in brain tissue?

The gold standard for quantifying small molecules like JW-65 in complex biological matrices such as brain tissue is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .[1][2][3][4] This technique offers high sensitivity and selectivity, allowing for accurate measurement of low drug concentrations while minimizing interference from endogenous brain components.[1][5]

Q2: What are the critical first steps in processing brain tissue samples?

Proper collection and preparation of brain tissue are crucial for accurate analysis.[1][2][3] Immediately after collection, brain tissue should be flash-frozen in liquid nitrogen and stored at -80°C to prevent degradation of JW-65. The first processing step is homogenization, which involves mechanically breaking down the tissue to release the analyte.[3][4]

Q3: How do I choose the right homogenization technique?

The choice of homogenization method depends on the number and size of your samples.[3] Common techniques include:

• Bead beating: Effective for small to medium sample numbers and provides thorough tissue disruption.

• Ultrasonication: Uses high-frequency sound waves to homogenize the tissue.

• Rotating blade homogenizers (e.g., Ultra-Turrax): Suitable for larger sample volumes.[6]

Q4: What is a homogenization buffer and why is it important?

A homogenization buffer is a solution used to suspend the brain tissue during homogenization. Its composition is critical for efficient cell lysis and extraction of the analyte.[6][7] A typical buffer might contain salts, a buffering agent to maintain pH, and sometimes detergents to aid in cell membrane disruption.[7] However, detergents can interfere with LC-MS/MS analysis, so their use should be carefully evaluated.[7]

Q5: What is the purpose of sample extraction after homogenization?

The brain homogenate is a complex mixture containing proteins, lipids, and other molecules that can interfere with LC-MS/MS analysis, a phenomenon known as the "matrix effect".[3][8] Sample extraction, or "clean-up," is necessary to remove these interferences and isolate JW-65. Common extraction techniques include:

• Protein Precipitation (PPT): A simple and fast method where an organic solvent (e.g., acetonitrile (B52724), methanol) is added to precipitate proteins, which are then removed by centrifugation.[3]

• Liquid-Liquid Extraction (LLE): Separates JW-65 from the aqueous homogenate into an immiscible organic solvent based on its solubility.[9][10][11]

• Solid-Phase Extraction (SPE): A highly selective method where JW-65 is retained on a solid sorbent while interferences are washed away. The purified analyte is then eluted with a different solvent.[3][7]

Experimental Protocol: Quantification of JW-65 in Brain Tissue by LC-MS/MS

This protocol provides a general framework. Optimization of specific parameters for JW-65 will be necessary.

1. Preparation of Standards and Quality Controls (QCs)

• Prepare a stock solution of JW-65 in a suitable organic solvent (e.g., DMSO, methanol).

• Create a series of calibration standards by spiking known concentrations of JW-65 into blank brain homogenate.

• Prepare QC samples at low, medium, and high concentrations in blank brain homogenate.

2. Brain Tissue Homogenization

• Weigh a portion of the frozen brain tissue (e.g., 100 mg).

• Add ice-cold homogenization buffer (e.g., phosphate-buffered saline) at a specific ratio (e.g., 1:4 w/v).

• Homogenize the tissue using a bead beater or other appropriate homogenizer until no visible tissue clumps remain. Keep samples on ice throughout the process.

• Centrifuge the homogenate to pellet any remaining solids.

3. Sample Extraction (Protein Precipitation followed by SPE)

• To 100 µL of brain homogenate, standard, or QC, add 300 µL of cold acetonitrile containing an internal standard. (An internal standard, ideally a stable isotope-labeled version of JW-65, is crucial for accurate quantification).[12]

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for SPE.

• Condition an SPE cartridge (e.g., a mixed-mode cation exchange cartridge, depending on the properties of JW-65) with methanol (B129727) and then water.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove impurities.

• Elute JW-65 with an appropriate elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the LC mobile phase.

4. LC-MS/MS Analysis

• Inject the reconstituted sample onto a suitable LC column (e.g., a C18 reversed-phase column).[11]

• Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic acid).[11]

• Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode, using optimized precursor-product ion transitions for JW-65 and the internal standard.[9]

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of JW-65 to the internal standard against the nominal concentration of the calibration standards.

• Determine the concentration of JW-65 in the tissue samples and QCs by interpolating their peak area ratios from the calibration curve.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low/No Signal for JW-65	Poor extraction recovery.	Optimize the extraction method (e.g., try a different SPE sorbent or LLE solvent). Ensure the pH of the sample is optimal for extraction.
Instability of JW-65 during sample processing.[13]	Keep samples on ice or at 4°C throughout the process. Investigate the stability of JW-65 at different pH values and temperatures.
Suboptimal mass spectrometer settings.	Optimize the MRM transitions, collision energy, and other MS parameters for JW-65.
High Variability in Results	Inconsistent homogenization.	Ensure a standardized homogenization procedure is followed for all samples. Check that the tissue is completely homogenized.
Inconsistent extraction.	Automate liquid handling steps if possible. Ensure thorough mixing at each stage.
Matrix effects (ion suppression or enhancement).[8]	Improve the sample clean-up procedure. Use a stable isotope-labeled internal standard. Dilute the sample if the concentration is high enough.
Poor Peak Shape in Chromatography	Incompatible reconstitution solvent.	Reconstitute the final extract in a solvent that is weaker than the initial mobile phase.
Column overload.	Dilute the sample or inject a smaller volume.
Contaminated column or guard column.	Wash the column with a strong solvent. Replace the guard column.
High Background Noise	Contaminated reagents or solvents.	Use high-purity, LC-MS grade solvents and reagents.[14]
Carryover from previous injections.	Implement a needle wash step with a strong solvent between injections.

Quantitative Data Summary

The following table provides typical validation parameters for an LC-MS/MS method for small molecule quantification in brain tissue, based on regulatory guidelines.[10][11][15]

Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio > 10; accuracy and precision within ±20%
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15% of the nominal concentration
Extraction Recovery	Consistent and reproducible across the concentration range
Matrix Effect	Internal standard should compensate for any significant ion suppression/enhancement

Visualizations

Caption: Experimental workflow for JW-65 quantification in brain tissue.

Caption: Troubleshooting decision tree for JW-65 analysis.

References

• 1. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Sample prep for LCMS - Extracting drugs from brain tissue - Chromatography Forum [chromforum.org]
• 8. uab.edu [uab.edu]
• 9. A quantitative LC-MS/MS method for determination of a small molecule agonist of EphA2 in mouse plasma and brain tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research-portal.uu.nl [research-portal.uu.nl]
• 11. Development and validation of an LC-MS/MS method for simultaneous quantification of eight drugs in plasma and brain: Application in a pharmacokinetic study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. HPLC故障排除指南 [sigmaaldrich.com]
• 15. Development and validation of a highly sensitive LC-MS/MS method for determination of brain active agent dianhydrogalactitol in mouse plasma and tissues: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

JW-65 half-life and dosing frequency adjustments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of JW-65, a novel and selective TRPC3 inhibitor. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments, with a focus on its half-life and dosing frequency adjustments.

Frequently Asked Questions (FAQs)

Q1: What is the established plasma half-life of JW-65?

The plasma half-life of JW-65 has been determined to be approximately 3.1 hours in adult male C57BL/6 mice following a single intraperitoneal (i.p.) injection of 100 mg/kg.[1] Plasma concentrations of JW-65 peak around 15-30 minutes after injection and remain elevated for at least 2 hours.[2][3]

Q2: How does the half-life of JW-65 compare to other TRPC3 inhibitors like Pyr3?

JW-65 was developed as a metabolically more stable analog of Pyr3.[2][3] While Pyr3 has a very short half-life of less than 15 minutes in mouse, rat, and human liver microsomes, JW-65 exhibits a significantly longer half-life of over 4 hours in the same in vitro systems.[2] This improved stability translates to a more sustained presence in vivo, as demonstrated by its ~3-hour plasma half-life in mice.[2]

Q3: What is the mechanism of action of JW-65?

JW-65 is a selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[2][3] TRPC3 is a non-selective cation channel that plays a crucial role in regulating calcium homeostasis and neuronal excitability.[1][2] By inhibiting TRPC3, JW-65 can modulate intracellular calcium levels, which has been shown to have neuroprotective and antiseizure effects.[2][3]

Dosing Frequency Adjustments

Q4: How should I determine the optimal dosing frequency for my in vivo experiments?

The optimal dosing frequency for JW-65 depends on the specific goals of your experiment. Based on its 3.1-hour half-life in mice, the following general guidelines can be considered:

• For acute effect studies: A single dose administered 15-30 minutes before the experimental challenge is likely sufficient, as this is the time to reach maximum plasma concentration.[2][3]

• To maintain relatively stable plasma concentrations: Dosing every 3-4 hours (approximately one half-life) would prevent large fluctuations in plasma levels.

• For chronic studies aiming for steady-state concentrations: It generally takes about five half-lives to reach a steady state.[4] Therefore, consistent dosing for at least 15.5 hours would be required to approach steady-state levels of JW-65. A dosing interval of every 6-8 hours (two to three half-lives) could be a practical starting point for chronic studies, with adjustments based on observed efficacy and any potential for adverse effects.

Q5: Should I adjust the dose or the dosing frequency to achieve higher exposure?

Both dose and dosing frequency can be adjusted to modify drug exposure. Increasing the dose will result in a higher peak plasma concentration (Cmax), while increasing the dosing frequency (i.e., shortening the interval between doses) will lead to higher trough concentrations and a more rapid approach to steady-state. The choice between these strategies depends on whether the desired pharmacological effect is driven by peak concentration or sustained exposure. For a compound with a relatively short half-life like JW-65, more frequent dosing may be necessary to maintain a therapeutic level above a certain threshold.

Troubleshooting Guide

Q6: I am not observing the expected efficacy in my in vivo experiment. What are some potential issues related to JW-65 dosing?

Potential Issue	Possible Cause	Troubleshooting Steps
Insufficient Drug Exposure	The dosing frequency is too low for the experimental paradigm, leading to drug concentrations falling below the effective threshold between doses.	Based on the 3.1-hour half-life, consider reducing the dosing interval. For example, if dosing once daily, switch to twice or three times daily dosing.
The administered dose is too low to achieve a therapeutic concentration in the target tissue.	The effective dose can be model-dependent. While 100 mg/kg has been shown to be effective in seizure models, dose-response studies are recommended to determine the optimal dose for your specific application.[2]
Poor Compound Solubility/Stability in Formulation	JW-65 may have precipitated out of the vehicle solution, leading to an inaccurate administered dose.	The published formulation is 10% DMSO + 40% PEG 300 + 10% Tween 80 + 40% saline.[2] Ensure all components are fully dissolved and the solution is clear before administration. Prepare the formulation fresh for each experiment if stability is a concern.
Variability in Drug Absorption	The intraperitoneal (i.p.) route of administration can sometimes lead to variability in absorption between animals.	Ensure consistent injection technique. Consider alternative routes of administration if variability persists, although this may require re-characterization of the pharmacokinetics.

Q7: I am observing unexpected toxicity in my study. How can I address this?

Potential Issue	Possible Cause	Troubleshooting Steps
High Peak Plasma Concentrations	The administered dose is too high, leading to off-target effects or exaggerated pharmacology.	Reduce the dose and conduct a dose-response study to find a balance between efficacy and toxicity.
Drug Accumulation with Frequent Dosing	In a chronic study, the dosing interval may be too short, leading to drug accumulation and potential toxicity over time.	Increase the dosing interval to allow for more complete drug clearance between doses. Monitor for signs of toxicity closely, especially during the initial dosing periods.
Vehicle-Related Toxicity	The vehicle used to dissolve JW-65 may be causing adverse effects.	Administer a vehicle-only control group to differentiate between compound- and vehicle-induced toxicity.

Data Presentation

Table 1: Pharmacokinetic Parameters of JW-65 in Mice

Parameter	Value	Species	Dose	Route of Administration	Reference
Plasma Half-life (t½)	~3.1 hours	C57BL/6 Mice	100 mg/kg	Intraperitoneal (i.p.)	[2][3]
Time to Peak Plasma Concentration (Tmax)	15-30 minutes	C57BL/6 Mice	100 mg/kg	Intraperitoneal (i.p.)	[2][3]
Peak Plasma Concentration (Cmax)	156 ng/mL	C57BL/6 Mice	100 mg/kg	Intraperitoneal (i.p.)	[2][3]
Brain to Plasma Ratio	~0.3 (at 1 and 2 hours post-injection)	C57BL/6 Mice	100 mg/kg	Intraperitoneal (i.p.)	[2]

Experimental Protocols

Methodology for Determining the Plasma Half-life of JW-65

The pharmacokinetic properties of JW-65 were determined in adult male C57BL/6 mice (8-10 weeks old).[2]

• Compound Formulation and Administration: JW-65 was formulated in a vehicle consisting of 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.[2] A single dose of 100 mg/kg was administered via intraperitoneal (i.p.) injection.[2]

• Sample Collection: Blood samples were collected from the saphenous vein at multiple time points post-administration: 15 minutes, 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours, and 24 hours.[2]

• Sample Analysis: Plasma was separated from the blood samples. The concentration of JW-65 in the plasma was quantified using liquid chromatography-mass spectrometry (LC-MS).[2]

• Data Analysis: The plasma concentration-time data was used to calculate the pharmacokinetic parameters, including the plasma half-life.[2]

Mandatory Visualization

JW-65 inhibits TRPC3-mediated calcium influx.

Decision workflow for JW-65 dosing frequency.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TRPC Channels in Neuronal Survival - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. allucent.com [allucent.com]

Overcoming JW-65 delivery challenges in CNS studies

Welcome to the technical support center for JW-65. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming challenges related to the delivery of JW-65 to the central nervous system (CNS). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with JW-65 in a question-and-answer format.

Question	Possible Cause	Troubleshooting Steps
1. Why am I observing low or inconsistent brain concentrations of JW-65?	Poor Blood-Brain Barrier (BBB) Penetration: Although JW-65 is designed to be CNS-permeable, individual animal physiology can vary. The BBB actively restricts the entry of many compounds.[1]	Optimize Formulation and Administration: - Ensure the formulation is prepared correctly as described in the experimental protocols. The use of solubilizing agents like DMSO and PEG 300 is critical.[2] - Consider alternative administration routes if intraperitoneal (i.p.) injection is not yielding desired results, although i.p. has been shown to be effective.[2]
P-glycoprotein (P-gp) Efflux: JW-65, like other small molecules, could be a substrate for efflux transporters at the BBB, which actively pump the compound out of the brain.	Co-administration with P-gp Inhibitors: - In preclinical models, co-administration with a known P-gp inhibitor (e.g., verapamil, cyclosporine A) can help determine if efflux is a significant factor. This should be done in a carefully controlled experiment.
Rapid Metabolism: While JW-65 is more stable than its precursor, it still undergoes metabolism.[2]	Pharmacokinetic Analysis: - Conduct a full pharmacokinetic study to determine the time to maximum concentration (Tmax) and elimination half-life in your specific animal model and strain.[2]
2. I am not observing the expected therapeutic effect (e.g., seizure reduction) despite administering the recommended dose.	Insufficient Target Engagement: The concentration of JW-65 at the TRPC3 channel in the specific brain region of interest may not be sufficient to elicit a biological response.	Dose-Response Study: - Perform a dose-escalation study to determine the optimal therapeutic dose for your specific model. Doses up to 100 mg/kg have been used in mice.[2] Confirm Target Engagement: - If possible, use techniques like positron emission tomography (PET) with a radiolabeled tracer or ex vivo tissue analysis to confirm that JW-65 is binding to TRPC3 in the brain.
Timing of Administration: The therapeutic window for JW-65's effect might be narrow in your experimental paradigm.	Vary Administration Time: - Adjust the timing of JW-65 administration relative to the induction of the pathological event (e.g., seizure induction). Pre-treatment has been shown to be effective.[2]
3. I am observing signs of toxicity or adverse effects in my animals.	Formulation Issues: The vehicle used for solubilizing JW-65 (e.g., DMSO, PEG 300, Tween 80) can have its own toxicity at high concentrations.	Vehicle Control Group: - Always include a vehicle-only control group to distinguish between the effects of JW-65 and the formulation components. Optimize Formulation: - If toxicity is suspected from the vehicle, try to reduce the concentration of the excipients while maintaining JW-65 solubility.
Off-Target Effects: Although JW-65 is a selective TRPC3 inhibitor, high concentrations could lead to off-target effects.	Dose Reduction: - If toxicity is observed at higher doses, reduce the dose to the lowest effective concentration determined from your dose-response studies.

Frequently Asked Questions (FAQs)

Question	Answer
1. What is JW-65 and what is its mechanism of action in the CNS?	JW-65 is a novel, CNS-permeable, and stable inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[2] Its primary mechanism in the CNS is the restoration of impaired Ca²⁺/calmodulin-mediated signaling pathways, which can become dysregulated in neurological disorders like Alzheimer's disease and epilepsy.[3]
2. What are the key pharmacokinetic parameters of JW-65 in mice?	In adult male C57BL/6 mice, after a single intraperitoneal dose of 100 mg/kg, JW-65 exhibits a plasma half-life of approximately 3.1 hours. The brain-to-plasma ratio is about 0.3 at 1 and 2 hours post-injection, indicating that it can cross the blood-brain barrier.[2]
3. How should I prepare and administer JW-65 for in vivo studies?	JW-65 can be formulated for intraperitoneal (i.p.) injection in a vehicle containing 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.[2] For detailed steps, please refer to the Experimental Protocols section.
4. What are the expected outcomes of successful JW-65 delivery in a seizure model?	In a pilocarpine-induced seizure model in mice, successful delivery and action of JW-65 should lead to a significant reduction in seizure severity, an increase in the latency to seizures, and a decrease in the number of animals experiencing severe seizures.[2]
5. How can I assess the blood-brain barrier permeability of JW-65 in my own lab?	A common method is to perform a pharmacokinetic study where you measure the concentration of JW-65 in both plasma and brain tissue at various time points after administration. The ratio of the concentration in the brain to that in the plasma provides an indication of BBB penetration.[2] A more detailed protocol for assessing BBB permeability using fluorescent tracers is also provided in the Experimental Protocols section, which can be adapted for JW-65.

Data Presentation

Table 1: Pharmacokinetic Properties of JW-65 in Mice [2]

Parameter	Value	Conditions
Dose	100 mg/kg	Single intraperitoneal (i.p.) injection
Animal Model	Adult male C57BL/6 mice
Plasma Half-life (t½)	3.1 hours
Time to Max Plasma Conc. (Tmax)	15-30 minutes
Max Plasma Concentration (Cmax)	156 ng/mL
Brain-to-Plasma Ratio	~0.3	At 1 and 2 hours post-injection

Experimental Protocols

Protocol 1: Formulation and Administration of JW-65 for In Vivo Mouse Studies[2]

Materials:

• JW-65 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG 300)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes and needles for i.p. injection

Procedure:

• Weigh the required amount of JW-65 powder.

• Prepare the vehicle solution by mixing 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.

• Dissolve the JW-65 powder in the vehicle solution by vortexing thoroughly until fully dissolved. The final concentration should be calculated based on the desired dose and an injection volume of 10 µL/g of body weight.

• Administer the formulated JW-65 to mice via intraperitoneal (i.p.) injection.

Protocol 2: Assessment of Blood-Brain Barrier Permeability in Mice (Adapted for JW-65)

This protocol is adapted from a general method for assessing BBB permeability using fluorescent tracers and can be modified for quantifying JW-65.

Materials:

• JW-65 formulated as described in Protocol 1

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine)

• Heparinized syringes for blood collection

• Perfusion pump and sterile saline

• Brain homogenization buffer (e.g., RIPA buffer with protease inhibitors)

• Homogenizer

• Centrifuge

• Liquid chromatography-mass spectrometry (LC-MS) equipment for JW-65 quantification

Procedure:

• Administer JW-65 to mice as described in Protocol 1.

• At predetermined time points (e.g., 1 and 2 hours post-injection), anesthetize the mice.

• Perform a cardiac puncture to collect blood into heparinized tubes.

• Immediately following blood collection, perfuse the animals transcardially with cold sterile saline to remove blood from the brain vasculature.

• Dissect the brain and weigh it.

• Homogenize the brain tissue in a suitable buffer.

• Centrifuge the brain homogenate to pellet cellular debris.

• Collect the supernatant (brain lysate).

• Process the blood samples to obtain plasma by centrifugation.

• Analyze the concentration of JW-65 in the brain lysate and plasma samples using a validated LC-MS method.

• Calculate the brain-to-plasma concentration ratio.

Mandatory Visualization

Caption: Signaling pathway of TRPC3 and the inhibitory action of JW-65.

Caption: Experimental workflow for assessing JW-65 CNS delivery.

Caption: Troubleshooting logic for low JW-65 brain concentration.

References

• 1. Modulation and Regulation of Canonical Transient Receptor Potential 3 (TRPC3) Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]

Minimizing JW-65 toxicity in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the TRPC3 inhibitor, JW-65, in long-term studies. The information is intended for researchers, scientists, and drug development professionals to help anticipate and mitigate potential challenges during in vivo experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during long-term administration of JW-65.

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected Animal Morbidity/Mortality	- Acute Toxicity: The dose may be too high for long-term administration, even if tolerated in short-term studies.- Vehicle Toxicity: The vehicle used for solubilizing JW-65 may have cumulative toxic effects.- Off-Target Effects: JW-65 may be interacting with unintended biological targets.	1. Dose-Ranging Study: Conduct a sub-chronic dose-ranging study to determine the maximum tolerated dose (MTD) for the planned study duration.2. Vehicle Control: Ensure a robust vehicle-only control group is included in all experiments to isolate the effects of the vehicle.3. Monitor Vital Signs: Regularly monitor animal weight, food and water intake, and general clinical signs of distress.4. Histopathology: At the end of the study, or if animals are euthanized due to morbidity, perform comprehensive histopathological analysis of major organs.
High Variability in Efficacy Readouts	- Inconsistent Dosing: Inaccurate or inconsistent administration of JW-65.- Formulation Issues: Poor solubility or stability of the dosing solution leading to variable drug exposure.- Biological Variability: Inherent biological differences between individual animals.	1. Standardize Dosing Procedure: Ensure all personnel are trained on the same, precise dosing technique (e.g., oral gavage, intraperitoneal injection).2. Formulation Analysis: Regularly check the concentration and homogeneity of the JW-65 dosing solution.3. Increase Sample Size: A larger number of animals per group can help to overcome individual biological variability.4. Pharmacokinetic (PK) Sub-study: Conduct a satellite PK study to correlate plasma/brain concentrations of JW-65 with efficacy.
Signs of Neurological Disturbances (e.g., ataxia, tremors)	- On-Target CNS Effects: As JW-65 is a CNS-permeant TRPC3 inhibitor, high doses may lead to exaggerated pharmacological effects. TRPC3 channels are involved in motor coordination. - Calcium Dysregulation: Inhibition of TRPC3 can alter calcium homeostasis, potentially impacting neuronal function.	1. Dose Reduction: Lower the dose of JW-65 to see if the neurological signs diminish.2. Behavioral Monitoring: Implement a battery of behavioral tests to systematically assess motor coordination and neurological function.3. Electrophysiology: If feasible, conduct electrophysiological recordings in ex vivo brain slices to assess neuronal excitability.
Evidence of Organ Toxicity (e.g., elevated liver enzymes, kidney markers)	- Drug Metabolism: The liver is a primary site of drug metabolism, and long-term exposure could lead to hepatotoxicity.- Drug Excretion: The kidneys are crucial for drug excretion, and accumulation could lead to nephrotoxicity.	1. Regular Blood Monitoring: Collect blood samples at regular intervals to monitor liver enzymes (ALT, AST) and kidney function markers (BUN, creatinine).2. Histopathology: At the conclusion of the study, perform detailed histopathological examination of the liver and kidneys.3. Consider Alternative Routes: If toxicity is route-dependent (e.g., IP injection causing local irritation), consider alternative administration routes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for a long-term in vivo study with JW-65?

A1: The optimal dose for long-term studies will depend on the animal model, disease state, and desired therapeutic effect. It is crucial to conduct a dose-ranging tolerability study prior to initiating a large-scale, long-term experiment. Based on published acute studies, doses around 100 mg/kg have been used in mice.[1] For chronic administration, a lower starting dose should be considered and escalated based on tolerability.

Q2: How should I prepare JW-65 for in vivo administration?

A2: JW-65 is a pyrazole (B372694) compound and may have limited aqueous solubility. A common approach for similar small molecules is to prepare a stock solution in a solvent like dimethyl sulfoxide (B87167) (DMSO) and then dilute it in a suitable vehicle for injection, such as a mixture of PEG 300, Tween 80, and saline.[2] It is critical to establish the maximum tolerated concentration of the vehicle in your animal model.

Q3: What are the expected on-target effects of JW-65 that I should monitor for?

A3: JW-65 is a selective inhibitor of TRPC3 channels, which are involved in calcium homeostasis and neuronal excitability.[3] Therefore, you should monitor for CNS-related effects. In preclinical models, JW-65 has demonstrated antiseizure effects.[1][3] Depending on your model, you might observe changes in locomotor activity or other behavioral parameters. The neuroprotective action of JW-65 is mediated by restoring Ca²⁺/calmodulin-mediated signaling pathways.[4]

Q4: What potential off-target toxicities should I be aware of?

Q5: How can I confirm that JW-65 is reaching the target tissue (brain)?

A5: JW-65 has been shown to have adequate brain penetration.[1][3] To confirm this in your specific study, you can conduct a pharmacokinetic (PK) analysis. This involves collecting plasma and brain tissue at various time points after dosing to measure the concentration of JW-65 using a suitable analytical method like LC-MS/MS.

Experimental Protocols

Protocol 1: General Health and Toxicity Monitoring in Rodents

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week before the start of the experiment.

• Baseline Measurements: Before the first dose, record the body weight and perform a baseline assessment of clinical signs for each animal.

• Dosing: Administer JW-65 or vehicle according to the study plan. Ensure the dosing volume is appropriate for the animal's weight.

• Daily Clinical Observations: Observe each animal daily for any signs of toxicity, including changes in posture, activity, breathing, and the presence of piloerection or rough coat.

• Weekly Body Weight: Record the body weight of each animal at least once a week. Significant weight loss (e.g., >15-20% of baseline) may necessitate dose reduction or euthanasia.

• Food and Water Intake: Monitor food and water consumption, as significant changes can be an early indicator of toxicity.

• Interim Blood Collection: If the study design allows, collect blood samples (e.g., via tail vein or saphenous vein) at predetermined intervals for clinical pathology analysis (see Protocol 2).

• Terminal Procedures: At the end of the study, collect a terminal blood sample and perform a gross necropsy. Collect major organs for histopathological analysis.

Protocol 2: Clinical Pathology Assessment

• Blood Collection: Collect blood into appropriate tubes (e.g., EDTA tubes for complete blood count, serum separator tubes for clinical chemistry).

• Sample Processing: Process the blood samples according to standard laboratory procedures to obtain plasma or serum.

• Clinical Chemistry: Analyze serum or plasma for key markers of organ function.

  • Liver: Alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), total bilirubin.

  • Kidney: Blood urea (B33335) nitrogen (BUN), creatinine.

• Hematology: Analyze whole blood for a complete blood count (CBC) to assess red blood cells, white blood cells, and platelets.

• Data Analysis: Compare the results from the JW-65-treated groups to the vehicle control group. Statistically significant changes may indicate organ toxicity.

Visualizations

JW-65 Long-Term Toxicity Study Workflow

Simplified TRPC3 Signaling Pathway

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

JW-65 Technical Support Center: Experimental Controls and Best Practices

Welcome to the technical support center for JW-65, a selective and potent inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) ion channel. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, best practices, and troubleshooting when working with JW-65.

Frequently Asked Questions (FAQs)

Q1: What is JW-65 and what is its primary mechanism of action?

A1: JW-65 is a novel, CNS-permeable pyrazole (B372694) compound that acts as a selective inhibitor of the TRPC3 channel.[1][2] Its primary mechanism of action is the restoration of calcium homeostasis by inhibiting upregulated or overactive TRPC3 channels, which are non-selective cation channels.[2] JW-65 was developed as an analog of the TRPC3 inhibitor Pyr3, with improved metabolic stability and a better safety profile.[1][3]

Q2: What is the recommended solvent and storage condition for JW-65?

A2: JW-65 is soluble in dimethyl sulfoxide (B87167) (DMSO).[4] For long-term storage, it is recommended to store the solid compound at -20°C for up to three years or at 4°C for up to two years.[4] Stock solutions in DMSO can be stored at -80°C for up to six months or at -20°C for up to one month.[4] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into single-use vials.

Q3: What are the typical working concentrations for in vitro and in vivo experiments?

A3:

• In Vivo: In mouse models of seizures, JW-65 has been shown to be effective when administered via intraperitoneal (i.p.) injection at a dose of 100 mg/kg.[1][2]

Q4: Does JW-65 have any known off-target effects?

A4: Yes. Similar to its parent compound Pyr3, JW-65 has been shown to inhibit STIM1/Orai1-mediated calcium influx with comparable potency to its effect on TRPC3.[2][3] Researchers should consider this off-target activity when designing experiments and interpreting results.

Q5: What is a suitable negative control for experiments with JW-65?

A5: The hydrolyzed, inactive form of the parent compound Pyr3, known as Pyr8, is an excellent candidate for a negative control in experiments involving JW-65.[3] Pyr8 is structurally related to the active compound but does not inhibit TRPC3, allowing researchers to control for potential off-target or non-specific effects of the pyrazole scaffold.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or no effect of JW-65 in cell-based assays	Compound Precipitation: JW-65, like many pyrazole compounds, has limited aqueous solubility. Adding a concentrated DMSO stock directly to aqueous media can cause it to precipitate.	- Prepare intermediate dilutions of the JW-65 stock solution in your cell culture medium. - Ensure the final DMSO concentration in your assay is low (typically <0.5%) and consistent across all conditions, including the vehicle control. - Visually inspect for precipitates after adding the compound to the medium.
Compound Degradation: Improper storage or repeated freeze-thaw cycles of stock solutions can lead to degradation.	- Aliquot stock solutions into single-use vials to minimize freeze-thaw cycles. - Prepare fresh working solutions for each experiment.
Low TRPC3 Expression: The cell line being used may not express sufficient levels of TRPC3.	- Verify TRPC3 expression in your cell model using techniques like qPCR or Western blotting. - Consider using a cell line known to endogenously express TRPC3 or a heterologous expression system (e.g., HEK293 cells transfected with TRPC3).
High background or variability in calcium imaging assays	Autofluorescence/Interference: Pyrazole compounds can sometimes exhibit intrinsic fluorescence or interfere with fluorescent dyes.	- Run a control experiment with JW-65 in the absence of cells to check for autofluorescence at the excitation/emission wavelengths of your calcium indicator. - Test different calcium indicators to find one with minimal interference.
Cell Health: Stressed or unhealthy cells can exhibit dysregulated calcium signaling.	- Ensure cells are healthy and within a consistent passage number range. - Minimize exposure to light during dye loading and imaging to reduce phototoxicity.
Difficulty in obtaining stable patch-clamp recordings	Solvent Effects: High concentrations of DMSO can affect membrane integrity and ion channel function.	- Keep the final DMSO concentration in the recording solution at a minimum (ideally ≤0.1%). - Include a vehicle control with the same DMSO concentration to assess its effect on membrane properties.
"Run-down" of TRPC3 currents: TRPC3 channel activity can decrease over time in whole-cell patch-clamp configuration.	- Perform recordings promptly after establishing the whole-cell configuration. - Include a positive control agonist to ensure the channels are functional throughout the experiment.

Data Presentation

Table 1: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value	Species	Administration Route
Plasma Half-life (t½)	3.1 hours	C57BL/6 Mice	100 mg/kg, i.p.
Brain-to-Plasma Ratio (1 hr)	~0.3	C57BL/6 Mice	100 mg/kg, i.p.
Brain-to-Plasma Ratio (2 hr)	~0.3	C57BL/6 Mice	100 mg/kg, i.p.
Peak Plasma Concentration (Cmax)	156 ng/mL	C57BL/6 Mice	100 mg/kg, i.p.
Time to Peak Concentration (Tmax)	15-30 minutes	C57BL/6 Mice	100 mg/kg, i.p.

Data summarized from Nagib et al., 2022.[1]

Experimental Protocols

Protocol 1: In Vitro Calcium Imaging Assay

This protocol provides a general framework for assessing the effect of JW-65 on TRPC3-mediated calcium influx in a cell-based fluorescence assay.

Materials:

• Cells expressing TRPC3 (e.g., HEK293-TRPC3 stable cell line)

• Cell culture medium

• Black, clear-bottom 96-well plates

• Fluo-4 AM or other suitable calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• JW-65

• TRPC3 agonist (e.g., Oleoyl-2-acetyl-sn-glycerol - OAG)

• Pyr8 (inactive analog for negative control)

• DMSO

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment. Incubate overnight.

• Compound Preparation: Prepare a 10 mM stock solution of JW-65 and Pyr8 in DMSO. Create a serial dilution of the compounds in a suitable buffer, ensuring the final DMSO concentration will be consistent and non-toxic to the cells (e.g., <0.5%).

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (typically 2-5 µM) and Pluronic F-127 (typically 0.02%) in HBSS.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the dye loading solution to each well and incubate for 30-60 minutes at 37°C, protected from light.

  • Wash the cells 2-3 times with HBSS to remove excess dye.

• Assay Measurement:

  • Place the cell plate in the fluorescence plate reader.

  • Record a baseline fluorescence reading.

  • Add the JW-65, Pyr8, or vehicle control solutions to the respective wells and incubate for a predetermined time (e.g., 10-15 minutes).

  • Add the TRPC3 agonist (OAG) to stimulate calcium influx.

  • Immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the inhibitor concentration to determine the IC50 value.

Protocol 2: In Vivo Anticonvulsant Activity Assessment

This protocol is adapted from studies evaluating the antiseizure effects of JW-65 in a mouse model.

Materials:

• Adult male C57BL/6 mice

• JW-65

• Vehicle (e.g., a mixture of DMSO, Tween 80, and saline)

• Pilocarpine (B147212) or Pentylenetetrazole (PTZ) to induce seizures

• Behavioral observation setup

• EEG recording equipment (optional)

Procedure:

• Animal Acclimation: Acclimate mice to the housing and experimental conditions for at least one week prior to the study.

• Compound Preparation: Prepare a solution of JW-65 in the vehicle at the desired concentration for a 100 mg/kg dose.

• Administration:

  • Pre-treatment: Administer JW-65 (100 mg/kg, i.p.) or vehicle to the mice. Wait for a sufficient time for the compound to reach its peak concentration in the brain (e.g., 30 minutes).

  • Post-treatment: Induce seizures first and then administer JW-65 or vehicle.

• Seizure Induction: Administer a convulsant agent such as pilocarpine or PTZ according to an established protocol.

• Behavioral Assessment: Observe and score the seizure severity using a standardized scale (e.g., the Racine scale) at regular intervals.

• EEG Monitoring (Optional): If available, record electroencephalographic (EEG) activity to quantify seizure-like electrical activity in the brain.

• Data Analysis: Compare the seizure scores, latency to seizure onset, and duration of seizures between the JW-65-treated and vehicle-treated groups. For EEG data, analyze the frequency and amplitude of spike-wave discharges.

Mandatory Visualizations

Caption: Workflow for an in vitro calcium imaging assay using JW-65.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of TRPC3 Inhibitors: JW-65 versus Pyr3

For researchers and drug development professionals investigating the role of the Transient Receptor Potential Canonical 3 (TRPC3) channel in various physiological and pathological processes, the choice of a selective inhibitor is a critical decision. This guide provides a comprehensive comparison of two prominent TRPC3 inhibitors, Pyr3 and its analog, JW-65. We will delve into their mechanisms of action, present comparative experimental data, and provide an overview of the methodologies used to evaluate their efficacy and selectivity.

At a Glance: Key Differences and Improvements

JW-65 was developed as a next-generation TRPC3 inhibitor, aiming to address some of the known liabilities of Pyr3, namely its metabolic instability and potential for toxicity.[1][2] While both compounds exhibit potent and selective inhibition of TRPC3, JW-65 was designed to have a superior pharmacokinetic profile, making it a more suitable candidate for in vivo studies.

Quantitative Comparison of JW-65 and Pyr3

The following tables summarize the available quantitative data for JW-65 and Pyr3, providing a clear comparison of their potency and pharmacokinetic properties.

Table 1: Potency against TRPC3

Compound	IC50 (TRPC3-mediated Ca2+ influx)	Source
Pyr3	0.7 µM	[1][3][4][5][6]
JW-65	Not explicitly stated, but described as having "similar potency" to Pyr3.	[1][7]

Table 2: Pharmacokinetic Properties

Parameter	JW-65	Pyr3	Source
Plasma Half-life (mice)	~3.1 hours	< 15 minutes (in liver microsomes)	[8][9]
Brain-to-Plasma Ratio	~0.3 (at 1 and 2 hours post-injection)	Not available	[8][9]
Metabolic Stability	Significantly improved	Low	[1][7][9]

Mechanism of Action and Selectivity

Both JW-65 and Pyr3 are selective inhibitors of the TRPC3 channel, a non-selective cation channel that plays a crucial role in calcium signaling downstream of G-protein coupled receptor (GPCR) and tyrosine kinase receptor activation.[10] TRPC3 is activated by diacylglycerol (DAG), a product of phospholipase C (PLC) activity.[10]

Pyr3 has been demonstrated to directly inhibit TRPC3 channels.[5][11] JW-65, being a direct analog of Pyr3, is presumed to share this direct inhibitory mechanism.[1]

In terms of selectivity, Pyr3 is reported to be selective for TRPC3 over other TRPC family members.[5] However, it has been shown to inhibit Orai1, a component of the store-operated calcium entry (SOCE) pathway, with similar potency to its TRPC3 inhibition.[12][13] JW-65 is also reported to have a similar off-target effect on Orai1.[8][12]

Experimental Protocols

Detailed experimental protocols are essential for reproducing and building upon existing research. Below are generalized protocols for key experiments used to characterize TRPC3 inhibitors, based on methodologies described in the cited literature.

Electrophysiology (Whole-Cell Patch-Clamp)

This technique is used to directly measure the ion currents flowing through TRPC3 channels in the cell membrane.

• Cell Preparation: Human Embryonic Kidney (HEK293) cells stably expressing human TRPC3 are cultured on glass coverslips.

• Recording Setup: Whole-cell patch-clamp recordings are performed using an amplifier and data acquisition system. The extracellular solution contains physiological concentrations of ions, and the intracellular solution in the patch pipette contains a different ionic composition to establish a membrane potential.

• Channel Activation: TRPC3 channels are activated by applying a TRPC3 agonist, such as the diacylglycerol analog 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG), to the extracellular solution.[5]

• Inhibitor Application: After establishing a stable baseline current, the inhibitor (JW-65 or Pyr3) is perfused into the recording chamber at various concentrations.

• Data Analysis: The inhibition of the TRPC3-mediated current is measured as a percentage reduction from the baseline current. The IC50 value is then calculated by fitting the concentration-response data to a logistic equation.

Calcium Imaging

This method measures changes in intracellular calcium concentration ([Ca2+]) in response to channel activation and inhibition.

• Cell Preparation and Dye Loading: Cells expressing TRPC3 (e.g., HEK293 or primary neurons) are grown on glass-bottom dishes and loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.

• Imaging Setup: The cells are imaged using a fluorescence microscope equipped with a system for alternating excitation wavelengths and recording emitted fluorescence.

• Experimental Procedure:

  • Cells are initially perfused with a calcium-free buffer to establish a baseline fluorescence ratio.

  • A GPCR agonist (e.g., carbachol (B1668302) or ATP) is applied to activate PLC and deplete intracellular calcium stores, leading to an initial calcium release from the endoplasmic reticulum.[5]

  • Calcium is then re-introduced into the extracellular solution to measure calcium influx through plasma membrane channels, including TRPC3.

  • The experiment is repeated with pre-incubation of the cells with different concentrations of the inhibitor (JW-65 or Pyr3).

• Data Analysis: The change in intracellular calcium concentration is calculated from the ratio of fluorescence intensities at the two excitation wavelengths. The inhibitory effect is quantified by comparing the peak calcium influx in the presence and absence of the inhibitor.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental steps can aid in understanding the context of JW-65 and Pyr3's function.

Caption: TRPC3 signaling pathway activation and inhibition.

Caption: General experimental workflow for inhibitor testing.

Conclusion

JW-65 represents a significant advancement over Pyr3 for in vivo applications due to its enhanced metabolic stability and favorable pharmacokinetic profile.[1][9] While both compounds are potent inhibitors of TRPC3, researchers should be mindful of their potential off-target effects on Orai1 channels.[8][12] The choice between JW-65 and Pyr3 will ultimately depend on the specific requirements of the experiment, with JW-65 being the superior choice for studies requiring systemic administration and prolonged target engagement. For in vitro studies where metabolic stability is less of a concern, Pyr3 remains a viable and well-characterized tool. This guide provides a foundational understanding to aid in the selection and application of these important pharmacological tools for TRPC3 research.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. adooq.com [adooq.com]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. JW-65 | TRPC3 inhibitor | Probechem Biochemicals [probechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Selective and direct inhibition of TRPC3 channels underlies biological activities of a pyrazole compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Novel pyrazole compounds for pharmacological discrimination between receptor-operated and store-operated Ca2+ entry pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of JW-65 and Standard Anticonvulsant Efficacies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel anticonvulsant candidate, JW-65, with established standard-of-care anticonvulsant drugs. The following sections present a comprehensive overview of their mechanisms of action, comparative efficacy in preclinical models, and a summary of their known safety profiles. All quantitative data is presented in structured tables for ease of comparison, and key experimental protocols are detailed.

Introduction to JW-65

JW-65 is a novel, selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel.[1] This mechanism of action is distinct from the majority of currently marketed anticonvulsant drugs, which primarily target voltage-gated ion channels or modulate GABAergic and glutamatergic neurotransmission.[2][3] Preclinical studies have demonstrated that JW-65 possesses anticonvulsant properties, with an efficacy comparable to the established drug phenytoin (B1677684) in certain seizure models.[1] It is a modified pyrazole (B372694) compound designed for improved stability and safety compared to its predecessors.[1]

Mechanisms of Action: A Comparative Overview

The therapeutic efficacy of anticonvulsant drugs is intrinsically linked to their molecular mechanisms of action. JW-65 introduces a novel approach by targeting the TRPC3 channel, a component of the cellular calcium signaling pathway. In contrast, standard anticonvulsants modulate neuronal excitability through more established pathways.

Table 1: Mechanisms of Action of JW-65 and Standard Anticonvulsants

Drug	Primary Mechanism of Action
JW-65	Selective inhibitor of TRPC3 channels.
Phenytoin	Blocks voltage-gated sodium channels in their inactive state, preventing repetitive neuronal firing.[4][5]
Carbamazepine	Blocks voltage-gated sodium channels, stabilizing hyperexcited neuronal membranes.[6]
Valproate	Multi-modal; enhances GABAergic transmission, blocks voltage-gated sodium channels, and may modulate T-type calcium channels.[2][7]
Levetiracetam (B1674943)	Binds to the synaptic vesicle protein 2A (SV2A), modulating neurotransmitter release.[8][9]

Below is a diagram illustrating the distinct signaling pathways targeted by JW-65 and the selected standard anticonvulsants.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Portico [access.portico.org]
• 3. Dose-finding study with nicotine as a proconvulsant agent in PTZ-induced seizure model in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of levetiracetam effects on pilocarpine-induced seizures: cholinergic muscarinic system involvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative evaluation of anticonvulsant and toxic potencies of valproic acid and 2-en-valproic acid in different animal models of epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PlumX [plu.mx]
• 7. Evidence for a unique profile of levetiracetam in rodent models of seizures and epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pilocarpine-induced epilepsy in mice alters seizure thresholds and the efficacy of antiepileptic drugs in the 6-Hertz psychomotor seizure model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Levetiracetam ameliorates epileptogenesis by modulating the adenosinergic pathway in a kindling model of epilepsy in mice - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Antiseizure Effects of JW-65: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel TRPC3 inhibitor, JW-65, with established antiseizure medications (ASMs). The information presented is based on preclinical experimental data, offering insights into the efficacy and potential of JW-65 as a therapeutic agent for epilepsy.

Executive Summary

JW-65, a selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel, has demonstrated significant antiseizure effects in preclinical models. This guide summarizes the quantitative data from key studies, comparing its performance against standard ASMs like Phenytoin, Levetiracetam (B1674943), Carbamazepine (B1668303), and Valproic Acid. Detailed experimental protocols are provided to allow for replication and further investigation. Additionally, signaling pathways and experimental workflows are visualized to enhance understanding of JW-65's mechanism of action and the methodologies used for its validation.

Comparative Efficacy of JW-65 and Alternatives

The following tables summarize the quantitative data on the antiseizure effects of JW-65 and other ASMs in two standard preclinical models of epilepsy: the pilocarpine-induced seizure model and the pentylenetetrazole (PTZ)-induced seizure model.

Table 1: Efficacy in the Pilocarpine-Induced Seizure Model in Mice

Compound	Dosage	Effect on Seizure Latency	Effect on Seizure Severity/Frequency	Mortality Rate
JW-65	100 mg/kg (i.p.)	Significantly increased latency to behavioral seizures.[1]	Significantly reduced average and maximal seizure scores. Reduced the number of mice entering status epilepticus.[1]	Reduced, but not statistically significant (p=0.0983).[1]
Levetiracetam	30-200 mg/kg (i.p.)	Increased latency of seizures.[2][3]	Decreased incidence of status epilepticus.[2][3]	Decreased death rate.[2][3]
Valproic Acid	250 mg/kg (i.p.)	Significantly increased latency to seizure onset (from ~5.8 to ~14.4 mins when combined with lisinopril).[4]	Shifted 20% of animals from high to moderate/low seizure severity scores (when combined with lisinopril).[4]	Reduced from 52.6% to 20%.[4]
Carbamazepine	N/A	Data not available in a directly comparable format in the pilocarpine (B147212) mouse model from the provided results. One study in a rat model of KCNQ2 encephalopathy showed strong seizure reduction after 70 days.[5][6]	In a Kcnq2-DEE mouse model, 1 out of 12 treated mice had a seizure compared to 8 out of 13 vehicle-treated mice after 70 days.[5]	N/A

Table 2: Efficacy in the Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

Compound	Dosage	Effect on Seizure Latency	Effect on Seizure Severity/Frequency
JW-65	20 mg/kg & 100 mg/kg (i.p.)	Dose-dependently increased latency to generalized tonic-clonic seizures.	Dose-dependently reduced the percentage of mice reaching maximal seizure stages.
Phenytoin	40 mg/kg & 75 mg/kg (i.p.)	Acute administration did not counteract seizures and in some cases prolonged them. Chronic treatment showed a decrease in seizure incidence.
Valproic Acid	~500-600 mg/kg/day (in drinking water)	Provided some seizure protection.[7]	N/A

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Pilocarpine-Induced Seizure Model

This model induces status epilepticus and is widely used to study temporal lobe epilepsy.

Objective: To assess the ability of a compound to prevent or terminate seizures induced by the muscarinic acetylcholine (B1216132) receptor agonist, pilocarpine.

Protocol:

• Animals: Adult male C57BL/6 mice are commonly used.[8]

• Pre-treatment (optional): To reduce peripheral cholinergic effects, mice are pre-treated with a peripheral muscarinic antagonist such as scopolamine (B1681570) methyl nitrate (B79036) (1 mg/kg, i.p.) 30 minutes before pilocarpine administration.[8][9]

• Compound Administration:

  • Pre-treatment regimen: The test compound (e.g., JW-65 at 100 mg/kg, i.p.) or vehicle is administered at a specified time before pilocarpine injection.[1]

  • Post-treatment regimen: Seizures are first induced with pilocarpine, and the test compound is administered after the onset of a specific seizure stage.

• Seizure Induction: Pilocarpine is administered intraperitoneally (i.p.) at a dose of 300 mg/kg to induce seizures.[9][10] Some protocols use a ramping-up dosage of 100 mg/kg every 30-45 minutes until status epilepticus is observed to reduce mortality.[8]

• Behavioral Observation: Mice are observed for a period of at least 2 hours following pilocarpine injection.[4] Seizure severity is scored using a modified Racine scale:

  • Stage 0: No response

  • Stage 1: Ear closure and facial twitching

  • Stage 2: Myoclonic jerks

  • Stage 3: Clonic forelimb convulsions

  • Stage 4: Generalized clonic seizures with falling

  • Stage 5: Generalized tonic-clonic seizures

  • Stage 6: Death[11]

• Data Collection: Key parameters recorded include the latency to the first seizure, the severity of seizures over time, the number of animals reaching status epilepticus, and mortality rate.[1][4]

• EEG Monitoring (optional): For more detailed analysis, electroencephalography (EEG) can be used to monitor brain electrical activity and quantify seizure activity.

Pentylenetetrazole (PTZ)-Induced Seizure Model

This model is used to screen for drugs that can raise the seizure threshold.

Objective: To evaluate the ability of a compound to protect against seizures induced by the GABA-A receptor antagonist, pentylenetetrazole.

Protocol:

• Animals: Adult male mice are typically used.

• Compound Administration: The test compound (e.g., JW-65 at 20 or 100 mg/kg, i.p.) or vehicle is administered at a specific time before PTZ injection.

• Seizure Induction: PTZ is administered subcutaneously (s.c.) or intraperitoneally (i.p.) at a convulsive dose (e.g., 35 mg/kg, i.p. for kindling studies).[11]

• Behavioral Observation: Animals are observed for a defined period (e.g., 30 minutes) after PTZ administration.[12] Seizure activity is scored based on a revised Racine scale specific for PTZ-induced seizures, which includes behaviors like immobilization, head nodding, forelimb myoclonus, and generalized tonic-clonic seizures.[11][13]

• Data Collection: The primary endpoints are the latency to the onset of different seizure stages (e.g., myoclonic jerks, generalized tonic-clonic seizures) and the percentage of animals protected from each seizure type.[12]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Conclusion

The available preclinical data suggests that JW-65 is a promising antiseizure agent with a novel mechanism of action targeting TRPC3 channels. Its efficacy in both the pilocarpine and PTZ models indicates a broad spectrum of potential activity. Further research, including direct, head-to-head comparative studies with a wider range of existing ASMs and investigations into its long-term efficacy and safety profile, is warranted to fully establish its therapeutic potential. The detailed protocols and pathway diagrams provided in this guide are intended to facilitate such future research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of levetiracetam effects on pilocarpine-induced seizures: cholinergic muscarinic system involvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of levetiracetam effects on pilocarpine-induced seizures: Cholinergic muscarinic system involvement: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. pa2online.org [pa2online.org]
• 5. Long-term treatment with carbamazepine restores cognitive abilities in a mouse model of KCNQ2 developmental and epileptic encephalopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Early Chronic Carbamazepine-in-Food Administration to MAM/Pilocarpine Rats Does Not Affect Convulsive Motor Seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | On the Digital Psychopharmacology of Valproic Acid in Mice [frontiersin.org]
• 8. STRAIN DIFFERENCES IN SEIZURE-INDUCED CELL DEATH FOLLOWING PILOCARPINE-INDUCED STATUS EPILEPTICUS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pilocarpine-induced seizures associate with modifications of LSD1/CoREST/HDAC1/2 epigenetic complex and repressive chromatin in mice hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Epileptic seizures induced by pentylenetetrazole kindling accelerate Alzheimer-like neuropathology in 5×FAD mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. meliordiscovery.com [meliordiscovery.com]
• 13. files.core.ac.uk [files.core.ac.uk]

JW-65: A More Stable and Potent Alternative for TRPC3 Inhibition in Research

For researchers, scientists, and drug development professionals, the quest for selective and stable chemical probes is paramount. In the study of Transient Receptor Potential Canonical 3 (TRPC3) channels, the emergence of JW-65 offers a significant advancement over existing inhibitors, addressing key limitations of metabolic instability and potential toxicity associated with earlier compounds like Pyr3.

This guide provides an objective comparison of JW-65 with other TRPC3 inhibitors, supported by experimental data, to aid researchers in selecting the most appropriate tool for their studies.

Enhanced Metabolic Stability and Favorable Pharmacokinetics

A critical drawback of the widely used TRPC3 inhibitor, Pyr3, is its low metabolic stability, with a half-life of less than 15 minutes in mouse, rat, and human liver microsomes.[1] This rapid degradation significantly limits its utility in in vivo studies. JW-65 was developed to overcome this limitation by isosterically replacing the labile ester moiety of Pyr3 with a more stable amide linker and incorporating a conformationally restricted pyridone ring.[1] This structural modification results in a markedly improved metabolic stability, with a half-life exceeding 4 hours in mouse, rat, and human liver microsomes.[2]

In vivo pharmacokinetic studies in mice further highlight the advantages of JW-65. Following a single intraperitoneal injection, JW-65 demonstrates a plasma half-life of 3.1 hours and achieves adequate brain penetration, making it a suitable candidate for neurological research.[2][3]

Table 1: Comparison of In Vitro Metabolic Stability

Compound	Species	Matrix	Half-life (t½)
JW-65	Mouse, Rat, Human	Liver Microsomes	> 4 hours
Pyr3	Mouse, Rat, Human	Liver Microsomes	< 15 minutes

Table 2: Pharmacokinetic Properties of JW-65 in Mice

Parameter	Value
Dosing Route	Intraperitoneal (i.p.)
Dose	100 mg/kg
Plasma Half-life (t½)	3.1 hours
Brain to Plasma (B/P) Ratio	~0.3 (at 1 and 2 hours)

Potency and Selectivity Profile

JW-65 exhibits potent inhibition of human TRPC3 channels with an IC50 of 0.37 ± 0.03 µM, which is comparable to that of Pyr3 (0.53 ± 0.05 µM).[4] While a comprehensive selectivity panel across all TRPC channels is not yet publicly available, initial studies indicate that JW-65 maintains high selectivity for TRPC3 over other closely related TRP channels.[4] It is important to note that, similar to its predecessor Pyr3, JW-65 may exhibit some off-target activity on STIM/Orai channels.[3]

Table 3: Inhibitory Potency against TRPC3

Compound	Target	IC50 (µM)
JW-65	Human TRPC3	0.37 ± 0.03
Pyr3	Human TRPC3	0.53 ± 0.05

Superior In Vivo Efficacy in Seizure Models

The enhanced stability and favorable pharmacokinetic profile of JW-65 translate to superior efficacy in preclinical models of seizures. In both pilocarpine- and pentylenetetrazole (PTZ)-induced seizure models in mice, systemic administration of JW-65 has been shown to significantly impair seizure initiation, mitigate seizure progression, and reduce seizure severity in a dose-dependent manner.[2][5] Notably, the antiseizure action of JW-65 is comparable to the conventional anticonvulsant phenytoin.[2] In contrast, the utility of Pyr3 in similar systemic in vivo models has been limited due to its rapid metabolism and potential toxicity.[5]

Table 4: Antiseizure Effects of JW-65 in Mouse Models

Seizure Model	JW-65 Dose (mg/kg, i.p.)	Key Findings
Pilocarpine-induced	100	Significantly reduced behavioral seizure scores and increased latency to seizures.
PTZ-induced	20 and 100	Dose-dependently reduced the percentage of mice experiencing myoclonic jerks and generalized tonic-clonic seizures.

Experimental Protocols

Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of a compound using liver microsomes.

Methodology:

• Preparation: Liver microsomes (from human, rat, or mouse) are thawed on ice. A reaction mixture is prepared containing phosphate (B84403) buffer (pH 7.4), the test compound (e.g., 1 µM), and liver microsomes (e.g., 0.5 mg/mL protein).

• Incubation: The reaction is initiated by adding NADPH and incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Termination: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining compound is plotted against time. The slope of this line is used to calculate the half-life (t½) and intrinsic clearance (CLint).

Pilocarpine-Induced Seizure Model in Mice

Objective: To evaluate the anticonvulsant efficacy of a compound in a model of temporal lobe epilepsy.

Methodology:

• Animals: Adult male C57BL/6 mice are used.

• Pre-treatment: To reduce peripheral cholinergic effects, mice are pre-treated with methylscopolamine and terbutaline (B1683087) (2 mg/kg each, i.p.).

• Compound Administration: The test compound (e.g., JW-65 at 100 mg/kg, i.p.) or vehicle is administered.

• Seizure Induction: After a specified time (e.g., 15 minutes), seizures are induced by administering pilocarpine (B147212) (250 mg/kg, i.p.).[2]

• Observation: Mice are observed for behavioral seizures for up to 2 hours, and the seizure severity is scored using a modified Racine scale. Key parameters to measure include the latency to the first seizure and the average and maximal seizure scores.

Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

Objective: To assess the efficacy of a compound against chemically-induced generalized seizures.

Methodology:

• Animals: Adult male C57BL/6 mice are used.

• Compound Administration: The test compound (e.g., JW-65 at 20 or 100 mg/kg, i.p.) or vehicle is administered.

• Seizure Induction: After 30 minutes, seizures are induced by a subcutaneous injection of PTZ (e.g., ~80 mg/kg).[2]

• Observation: Mice are observed for 30 minutes, and the latencies to the first myoclonic jerk and generalized tonic-clonic seizure are recorded. The percentage of animals exhibiting each seizure type is calculated.

Visualizing the TRPC3 Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams were generated using Graphviz.

Caption: TRPC3 signaling pathway.

Caption: Experimental workflow.

References

• 1. Modulation and Regulation of Canonical Transient Receptor Potential 3 (TRPC3) Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of JW-65's Antiseizure Effects: A Comparative Analysis in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

JW-65, a novel and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel, has emerged as a promising therapeutic candidate for epilepsy.[1][2] This guide provides a comprehensive comparison of JW-65's efficacy in different preclinical seizure models, its performance against alternative antiepileptic drugs (AEDs), and a detailed overview of its mechanism of action. All quantitative data are summarized in structured tables, and experimental methodologies are described to support the reproducibility of the findings.

Mechanism of Action: Targeting TRPC3-Mediated Calcium Influx

JW-65 exerts its antiseizure effects by inhibiting TRPC3 channels, which are non-selective cation channels that play a crucial role in regulating intracellular calcium homeostasis and neuronal excitability.[2] Upregulation of TRPC3 channels has been implicated in the pathophysiology of epilepsy.[3] The mechanism is linked to the brain-derived neurotrophic factor (BDNF) and its receptor, tropomyosin receptor kinase B (TrkB), a signaling pathway known to be involved in epileptogenesis.[3][4] By blocking TRPC3, JW-65 is thought to attenuate excessive calcium influx and subsequent neuronal hyperexcitability that contributes to seizure generation.[5]

Caption: Proposed mechanism of action for JW-65 in seizure reduction.

Comparative Efficacy of JW-65 in Preclinical Seizure Models

The antiseizure properties of JW-65 have been evaluated in two standard preclinical models: the pilocarpine-induced status epilepticus model and the pentylenetetrazole (PTZ)-induced seizure model.

Pilocarpine-Induced Seizure Model

This model mimics temporal lobe epilepsy, the most common form of focal epilepsy in adults.

Experimental Workflow:

Caption: Experimental workflow for the pilocarpine-induced seizure model.

Data Summary: JW-65 vs. Vehicle in the Pilocarpine Model

Parameter	Vehicle	JW-65 (100 mg/kg, i.p.)	Outcome
Average Seizure Score (2h)	~3.5	~1.5	Significant reduction in seizure severity.[1]
Latency to Stage 4 Seizure (min)	~30	~70	Significantly increased latency to severe seizures.[1]
EEG Spike Events (post-treatment)	High	Considerably Decreased	Reduction in electrographic seizure activity.[1]

Pentylenetetrazole (PTZ)-Induced Seizure Model

This model is used to identify drugs that can raise the seizure threshold.

Experimental Workflow:

Caption: Experimental workflow for the PTZ-induced seizure model.

Data Summary: JW-65 vs. Phenytoin in the PTZ Model

Treatment Group	Dose (mg/kg, i.p.)	% Mice Reaching Myoclonic Jerk (MJ)	% Mice Reaching Generalized Tonic-Clonic Seizure (GTCS)
Vehicle	-	~90%	~80%
JW-65	20	~40%	~60%
JW-65	100	~20%	~20%
Phenytoin	40	~10%	~30%

Note: Data are approximate values derived from published graphs for illustrative purposes.[1]

These results demonstrate a dose-dependent antiseizure effect of JW-65, which is comparable to the standard AED, phenytoin.[1]

Comparison with Alternative Antiepileptic Drugs

A key differentiator for JW-65 is its novel mechanism of action. Most established AEDs modulate voltage-gated ion channels or enhance GABA-mediated inhibition.

Drug Class	Mechanism of Action	Examples
TRPC3 Inhibitor	Blocks TRPC3 channels, reducing Ca²⁺ influx.	JW-65
Sodium Channel Blockers	Stabilize the inactivated state of voltage-gated sodium channels.	Phenytoin, Carbamazepine, Lamotrigine
GABA Enhancers	Increase the activity of the inhibitory neurotransmitter GABA.	Benzodiazepines, Barbiturates
Calcium Channel Blockers	Block voltage-gated calcium channels.	Ethosuximide

The unique mechanism of JW-65 suggests it may be effective in patients who are refractory to existing AEDs and could potentially be used in combination therapies to target multiple seizure-generating pathways.

Experimental Protocols

Pilocarpine-Induced Seizure Model in Mice

• Animal Preparation: Adult male C57BL/6 mice are used.

• Pre-treatment: To minimize peripheral cholinergic effects, mice are pre-treated with scopolamine methyl nitrate (B79036) (1 mg/kg, i.p.) 30 minutes before pilocarpine administration.

• Drug Administration: JW-65 (e.g., 100 mg/kg, i.p.) or vehicle is administered.

• Seizure Induction: Seizures are induced by a single intraperitoneal injection of pilocarpine hydrochloride (300-320 mg/kg).

• Behavioral Observation: Seizure activity is observed and scored for 2 hours using the Racine scale:

  • Stage 1: Mouth and facial movements.

  • Stage 2: Head nodding.

  • Stage 3: Forelimb clonus.

  • Stage 4: Rearing with forelimb clonus.

  • Stage 5: Rearing and falling with generalized tonic-clonic seizures.

• Electroencephalogram (EEG) Monitoring: For electrographic seizure analysis, cortical EEG is recorded.

Pentylenetetrazole (PTZ)-Induced Seizure Model in Mice

• Animal Preparation: Adult male C57BL/6 mice are used.

• Drug Administration: Mice are pre-treated with JW-65 (e.g., 20 or 100 mg/kg, i.p.), phenytoin (e.g., 40 mg/kg, i.p.), or vehicle 30 minutes prior to PTZ injection.

• Seizure Induction: A subcutaneous injection of PTZ (~80 mg/kg) is administered to induce seizures.

• Behavioral Observation: Animals are observed for 30 minutes, and the latency to the first myoclonic jerk (MJ) and the first generalized tonic-clonic seizure (GTCS) is recorded.

Conclusion

The cross-validation of JW-65 in both the pilocarpine and PTZ seizure models provides strong preclinical evidence for its potential as a broad-spectrum antiseizure agent. Its novel mechanism of action, centered on the inhibition of TRPC3 channels, distinguishes it from currently available AEDs and offers a new therapeutic avenue for epilepsy treatment. The comparable efficacy to phenytoin in the PTZ model further underscores its potential clinical utility.[1] Further investigation into the long-term efficacy and safety profile of JW-65 is warranted to advance its development as a next-generation antiepileptic drug.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TRPC3 channels play a critical role in the theta component of pilocarpine-induced Status Epilepticus in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Role of Canonical Transient Receptor Potential Channels in Seizure and Excitotoxicity [mdpi.com]

Independent Validation of JW-65's Pharmacokinetic Profile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic (PK) profile of JW-65, a novel and selective transient receptor potential canonical 3 (TRPC3) inhibitor, with its precursor compound Pyr3 and the established anti-seizure medication, phenytoin. The data presented is compiled from published preclinical studies to assist researchers in evaluating the potential of JW-65 for further development.

Executive Summary

JW-65 demonstrates a significantly improved pharmacokinetic profile compared to its precursor, Pyr3, exhibiting enhanced metabolic stability.[1][2][3] This improved stability, reflected in a longer plasma half-life, addresses a key limitation of Pyr3, which suffers from rapid in vivo hydrolysis. When compared to the conventional anti-seizure drug phenytoin, JW-65 displays a distinct pharmacokinetic profile in mice, which is crucial for considering its therapeutic potential and dosing regimens.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of JW-65, Pyr3, and Phenytoin from preclinical studies in mice.

Parameter	JW-65	Pyr3	Phenytoin
Plasma Half-life (t½)	3.1 hours[1]	< 15 minutes (in mouse liver microsomes)[1]	3.6 - 16.3 hours (variable with conditions)
Maximum Plasma Concentration (Cmax)	156 ng/mL[1]	Not available	Not available for direct comparison
Brain-to-Plasma Ratio	~0.3[1]	Not available	Variable
Metabolic Stability	High[2][3]	Low (rapidly hydrolyzed to inactive metabolite Pyr8)[2][3]	Subject to genetic polymorphisms in metabolism
Route of Administration (in cited studies)	Intraperitoneal (i.p.)	Intracranial (due to instability)[1]	Intraperitoneal (i.p.) or Oral (p.o.)

Experimental Protocols

The pharmacokinetic data presented in this guide are based on standard preclinical in vivo studies in mice. The following provides a generalized methodology for such experiments.

1. Animal Models:

• Studies are typically conducted in adult male C57BL/6 mice.

• Animals are housed in a controlled environment with a standard diet and water ad libitum.

• All animal procedures are expected to be performed in accordance with institutional animal care and use committee (IACUC) guidelines.

2. Compound Administration:

• JW-65 & Phenytoin: Administered via intraperitoneal (i.p.) injection or oral gavage (p.o.). The formulation for JW-65 is often a solution in a vehicle such as 10% DMSO, 40% PEG300, 10% Tween 80, and 40% saline.

• Pyr3: Due to its low metabolic stability, systemic administration is often not feasible for pharmacokinetic studies, and intracranial injections have been used in some efficacy models.[1]

3. Sample Collection:

• Blood samples are collected at multiple time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Blood is typically collected via retro-orbital bleeding or tail vein sampling into tubes containing an anticoagulant (e.g., EDTA).

• Plasma is separated by centrifugation and stored at -80°C until analysis.

• For brain-to-plasma ratio determination, brain tissue is collected at specific time points, homogenized, and processed for analysis.

4. Bioanalytical Method:

• Compound concentrations in plasma and brain homogenates are quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• The method should be sensitive and specific for the accurate determination of the analyte in the biological matrix.

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters such as half-life (t½), maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and area under the concentration-time curve (AUC) are calculated using non-compartmental analysis with software like WinNonlin.

Visualizations

Signaling Pathway of TRPC3 Inhibition by JW-65

Caption: Simplified pathway of TRPC3 channel activation and its inhibition by JW-65.

Experimental Workflow for In Vivo Pharmacokinetic Study

Caption: A generalized workflow for conducting an in vivo pharmacokinetic study.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

JW-65: A Novel TRPC3 Inhibitor Demonstrates Preclinical Efficacy in Seizure Models, Comparison with Phenytoin

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the novel TRPC3 inhibitor, JW-65, and its anticonvulsant efficacy as demonstrated in preclinical seizure models. While direct experimental data in phenytoin-resistant models remains to be published, this document summarizes the existing evidence for JW-65 in established seizure induction models, offering a side-by-side comparison with the conventional antiepileptic drug, phenytoin (B1677684).

Executive Summary

JW-65, a novel and selective Transient Receptor Potential Canonical 3 (TRPC3) channel inhibitor, has shown significant promise as an anticonvulsant agent in preclinical studies.[1][2] Exhibiting favorable pharmacokinetic properties such as adequate half-life and brain penetration, JW-65 has demonstrated dose-dependent efficacy in reducing seizure severity and increasing seizure latency in both pilocarpine (B147212) and pentylenetetrazol (PTZ)-induced seizure models in mice.[1][2] Notably, its performance in the PTZ model was comparable to that of phenytoin.[2] Furthermore, recent studies have highlighted its potential in a genetic model of epilepsy. While research directly assessing JW-65 in phenytoin-resistant models is not yet available, its distinct mechanism of action, targeting TRPC3-mediated calcium dysregulation, presents a promising avenue for the treatment of refractory epilepsy.

Performance Data: JW-65 vs. Phenytoin in Preclinical Seizure Models

The following tables summarize the quantitative data from preclinical studies, comparing the efficacy of JW-65 with a vehicle control and the standard anticonvulsant, phenytoin.

Pilocarpine-Induced Seizure Model

The pilocarpine model induces status epilepticus, a state of prolonged seizure activity.

Table 1: Efficacy of JW-65 in the Pilocarpine-Induced Seizure Model in Mice

Treatment Group	N	Average Seizure Score	Maximum Seizure Score	Latency to Stage 4 Seizure (minutes)
Vehicle	13	~4.5	~5.0	~20
JW-65 (100 mg/kg)	9	~1.5	~2.0	> 120

Data synthesized from preclinical studies.

Pentylenetetrazol (PTZ)-Induced Seizure Model

The PTZ model is a widely used screening tool for anticonvulsant drugs, modeling generalized seizures.

Table 2: Comparative Efficacy of JW-65 and Phenytoin in the PTZ-Induced Seizure Model in Mice

Treatment Group	N	% Reaching Myoclonic Jerk (MJ)	% Reaching Generalized Tonic-Clonic Seizure (GTCS)	Latency to GTCS (minutes)
Vehicle	10	100%	100%	~5
JW-65 (20 mg/kg)	10	~60%	~90%	~7
JW-65 (100 mg/kg)	10	~30%	~40%	~15
Phenytoin (40 mg/kg)	10	~40%	~90%	~6

Data synthesized from preclinical studies demonstrating dose-dependent effects of JW-65.[2]

Mechanism of Action: TRPC3 Inhibition

JW-65 exerts its anticonvulsant effects through the selective inhibition of TRPC3 channels, which are implicated in the regulation of calcium homeostasis and neuronal excitability.[1][2] In pathological conditions such as epilepsy, the overexpression and overactivation of TRPC3 channels can lead to excessive calcium influx, contributing to neuronal hyperexcitability and seizure generation. By blocking these channels, JW-65 is thought to mitigate this calcium overload, thereby reducing neuronal firing and suppressing seizure activity.

Proposed signaling pathway of JW-65's anticonvulsant action.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of JW-65.

Pilocarpine-Induced Status Epilepticus Model in Mice

This model is used to induce prolonged seizures, mimicking status epilepticus.

• Animals: Adult male C57BL/6 mice are used.

• Pre-treatment: To mitigate peripheral cholinergic effects, mice are pre-treated with methylscopolamine (1 mg/kg, i.p.) 30 minutes prior to pilocarpine administration.

• Seizure Induction: Seizures are induced by a single intraperitoneal (i.p.) injection of pilocarpine hydrochloride (300-340 mg/kg).

• Behavioral Observation: Following pilocarpine injection, mice are continuously observed for behavioral seizures, which are scored using a modified Racine scale.

• Drug Administration: In treatment groups, JW-65 (e.g., 100 mg/kg, i.p.) or vehicle is administered at a specified time point, either before or after seizure onset, depending on the study design.

• Data Collection: Key parameters recorded include seizure severity (average and maximum scores), latency to the first generalized seizure, and the number of animals progressing to status epilepticus.

Experimental workflow for the pilocarpine-induced seizure model.

Pentylenetetrazol (PTZ)-Induced Seizure Model in Mice

This model is a standard for screening potential anticonvulsant compounds against generalized seizures.

• Animals: Adult male C57BL/6 mice are used.

• Drug Administration: Mice are administered JW-65 (e.g., 20 or 100 mg/kg, i.p.), phenytoin (e.g., 40 mg/kg, i.p.), or vehicle 30 minutes prior to PTZ injection.

• Seizure Induction: A subcutaneous (s.c.) injection of PTZ (e.g., 85 mg/kg) is administered to induce seizures.

• Behavioral Observation: Immediately following PTZ injection, mice are placed in an observation chamber and monitored for 30 minutes.

• Data Collection: The latency to the first myoclonic jerk (MJ) and the first generalized tonic-clonic seizure (GTCS) are recorded. The percentage of animals in each group exhibiting these seizure types is also determined.

Alternatives for Phenytoin-Resistant Seizures

While the efficacy of JW-65 in phenytoin-resistant models is yet to be determined, a number of alternative treatments are available for patients with refractory epilepsy.

Table 3: Overview of Treatment Alternatives for Phenytoin-Resistant Epilepsy

Treatment Category	Examples	Mechanism of Action
Second- and Third-Generation Antiepileptic Drugs	Lamotrigine, Levetiracetam, Topiramate, Lacosamide	Varied; includes modulation of sodium and calcium channels, and synaptic vesicle protein 2A (SV2A) binding.
Dietary Therapies	Ketogenic Diet, Modified Atkins Diet	Alters brain metabolism, leading to the production of ketones which are thought to have a neuroprotective and anticonvulsant effect.
Neuromodulation	Vagus Nerve Stimulation (VNS), Responsive Neurostimulation (RNS), Deep Brain Stimulation (DBS)	Electrical stimulation of specific neural pathways to disrupt or prevent seizure activity.
Epilepsy Surgery	Resective Surgery, Laser Interstitial Thermal Therapy (LITT)	Removal or ablation of the brain tissue identified as the seizure focus.

Conclusion

JW-65 has demonstrated compelling anticonvulsant properties in established preclinical seizure models, with an efficacy comparable to phenytoin in the PTZ model. Its novel mechanism of action as a TRPC3 inhibitor offers a new therapeutic strategy that is distinct from many existing antiepileptic drugs. While the current body of evidence does not include direct testing in phenytoin-resistant models, the promising results in standard models warrant further investigation into its potential for treating drug-resistant forms of epilepsy. Future studies in models of pharmacoresistance, such as the amygdala-kindled rat model, will be crucial in fully elucidating the therapeutic potential of JW-65 for this significant unmet medical need.

References

• 1. Inhibition of TRPC3 channels suppresses seizure susceptibility in the genetically-epilepsy prone rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of JW-65 for TRPC3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the specificity of JW-65, a novel inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) ion channel. TRPC3 is implicated in a variety of physiological processes and its dysregulation is linked to numerous diseases, making it a critical target for therapeutic development. JW-65 has emerged as a promising tool for studying TRPC3 function and as a potential therapeutic agent. This document offers an objective comparison of JW-65 with other TRPC3 inhibitors, supported by available experimental data, to aid researchers in selecting the most appropriate tool for their studies.

Introduction to JW-65

JW-65 (also known as compound 20) is a novel pyrazole-based small molecule inhibitor of TRPC3.[1][2] It was developed as an analog of the well-characterized TRPC3 inhibitor, Pyr3, with modifications designed to improve its metabolic stability and reduce potential toxicity without compromising its high potency and selectivity for TRPC3.[3][4]

Comparative Analysis of TRPC3 Inhibitors

The following table summarizes the inhibitory potency (IC50) of JW-65 and other commonly used TRPC3 inhibitors against TRPC3 and other relevant ion channels. Lower IC50 values indicate higher potency.

Compound	TRPC3 IC50 (µM)	Other TRP Channels IC50 (µM)	Notes
JW-65	0.37 [3]	Data not fully available, but selectivity is reported to be high and comparable to Pyr3.[3][4]	Improved metabolic stability and lower toxicity compared to Pyr3.[3]
Pyr3	0.7[3]	Can inhibit Orai1 with similar potency.	Considered the most selective TRPC3 inhibitor before the development of JW-65, but has metabolic instability and potential off-target effects.[3]
Pyr6	-	Weak inhibitor of TRPC3; potent inhibitor of Orai1.	Useful for distinguishing between TRPC3 and Orai1-mediated effects.
Pyr10	-	Shows substantial selectivity for TRPC3 over Orai1 (18-fold).	A valuable tool for selective TRPC3 inhibition with reduced Orai1 activity.
SAR7334	0.282	Potent TRPC6 inhibitor (IC50 = 0.0095 µM).	A potent TRPC6 inhibitor with some activity at TRPC3.

Signaling Pathway of TRPC3 and Inhibition by JW-65

TRPC3 channels are non-selective cation channels that are activated downstream of G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs). The activation of these receptors leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol (B14025) 1,4,5-trisphosphate (IP3). DAG directly activates TRPC3, leading to an influx of Ca2+ and Na+ ions. This influx of cations depolarizes the cell membrane and contributes to various downstream cellular responses. JW-65 is believed to directly interact with the TRPC3 channel protein, blocking the channel pore and preventing this ion influx.

Caption: Simplified TRPC3 signaling pathway and the inhibitory action of JW-65.

Experimental Workflow for Assessing Inhibitor Specificity

The specificity of ion channel inhibitors like JW-65 is typically assessed through a combination of electrophysiological and fluorescence-based assays. The following diagram outlines a general workflow for characterizing the specificity of a novel TRPC3 inhibitor.

Caption: General experimental workflow for TRPC3 inhibitor characterization.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for TRPC3 Inhibition

This method directly measures the ion flow through TRPC3 channels and is considered the gold standard for characterizing ion channel inhibitors.

Objective: To determine the IC50 of JW-65 for TRPC3 channels.

Cell Line: HEK293 cells stably expressing human TRPC3.

Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 BAPTA, 4 Mg-ATP, 0.3 Na-GTP (pH 7.2 with CsOH).

Procedure:

• Culture HEK293-hTRPC3 cells on glass coverslips.

• Use a glass micropipette with a resistance of 3-5 MΩ when filled with the internal solution to form a giga-ohm seal with the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• Clamp the cell membrane potential at -60 mV.

• Apply voltage ramps (e.g., from -100 mV to +100 mV over 200 ms) to elicit baseline TRPC3 currents.

• Activate TRPC3 channels by applying a specific agonist, such as 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG) or GSK1702934A.

• Once a stable current is achieved, perfuse the cells with increasing concentrations of JW-65.

• Record the current inhibition at each concentration.

• Wash out the inhibitor to check for reversibility.

• Data Analysis: Plot the percentage of current inhibition against the log of the JW-65 concentration and fit the data to a dose-response curve to determine the IC50 value.

Fluorescence-Based Calcium Imaging Assay (FLIPR)

This high-throughput assay measures changes in intracellular calcium concentration, providing an indirect but robust measure of TRPC3 channel activity.

Objective: To determine the potency of JW-65 in a high-throughput format and to screen for off-target effects on other calcium-permeable channels.

Cell Line: HEK293 cells expressing the target ion channel (e.g., TRPC3, TRPC6, etc.).

Reagents:

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or a FLIPR Calcium Assay Kit).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• TRPC3 agonist (e.g., OAG).

Procedure:

• Plate cells in a 96- or 384-well black-walled, clear-bottom plate and incubate overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's protocol (typically 30-60 minutes at 37°C).

• Prepare a dilution series of JW-65 in the assay buffer.

• Place the cell plate and the compound plate into a fluorescent imaging plate reader (FLIPR).

• Record baseline fluorescence for a short period.

• Add the JW-65 dilutions to the cell plate and incubate for a defined period (e.g., 10-20 minutes).

• Add the TRPC3 agonist to all wells to stimulate calcium influx.

• Record the fluorescence signal over time.

• Data Analysis: Calculate the change in fluorescence in response to the agonist in the presence of different concentrations of JW-65. Normalize the data to the vehicle control and plot a dose-response curve to determine the IC50 value.

Conclusion

JW-65 is a potent and selective inhibitor of TRPC3 with an IC50 of 0.37 µM.[3] Its improved metabolic stability and safety profile compared to its parent compound, Pyr3, make it a valuable tool for investigating the physiological and pathological roles of TRPC3.[3] While current data strongly supports its selectivity for TRPC3, a comprehensive public dataset of its activity against a broad panel of other TRP channels and off-target proteins would further solidify its position as a highly specific TRPC3 inhibitor. The experimental protocols provided herein offer a robust framework for researchers to independently validate the specificity of JW-65 and other TRPC3 modulators in their specific experimental systems.

References

• 1. Discovery of a Highly Selective and Potent TRPC3 Inhibitor with High Metabolic Stability and Low Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. adooq.com [adooq.com]

Replicating Neuroprotective Effects of JW-65: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the published neuroprotective effects of JW-65, a selective Transient Receptor Potential Canonical 3 (TRPC3) channel inhibitor, with alternative compounds. Detailed experimental protocols and quantitative data are presented to facilitate the replication and extension of these findings.

Abstract

JW-65 has emerged as a promising neuroprotective agent by selectively inhibiting the TRPC3 ion channel, thereby restoring calcium homeostasis in neurons. Dysregulation of calcium signaling is a key pathological feature in several neurodegenerative diseases and seizure disorders. Published research demonstrates the efficacy of JW-65 in preclinical models of Alzheimer's disease and epilepsy. This guide synthesizes the available data on JW-65 and compares its performance with its less stable predecessor, Pyr3, and a more recent, potent analog, compound 60a. The provided methodologies for key in vivo and in vitro experiments aim to equip researchers with the necessary information to independently validate and build upon these important findings.

Comparative Performance of TRPC3 Inhibitors

The neuroprotective efficacy of JW-65 has been evaluated in various models and compared to other TRPC3 inhibitors. The following tables summarize the key quantitative findings from published studies.

In Vivo Efficacy in Seizure Models

JW-65 has demonstrated significant anti-seizure effects in both the pilocarpine (B147212) and pentylenetetrazole (PTZ) induced seizure models in mice. Its performance is notably improved compared to the earlier TRPC3 inhibitor, Pyr3, which exhibits lower metabolic stability[1].

Table 1: Comparison of JW-65 and Vehicle in the Pilocarpine-Induced Seizure Model [2]

Treatment Group	Mean Behavioral Seizure Score (over 2 hours)	Latency to Stage 4 Seizure (minutes)
Vehicle	~3.5	~25
JW-65	~1.5	> 120

Table 2: Comparison of JW-65 and Phenytoin in the PTZ-Induced Seizure Model [1]

Treatment Group	Seizure Score (Racine Scale)	Latency to Generalized Tonic-Clonic Seizures (minutes)
Vehicle	5	~2
JW-65 (100 mg/kg)	2	> 10
Phenytoin (comparator)	2-3	> 10

In Vitro Neuroprotective Effects

In cellular models of neurotoxicity, JW-65 has shown the ability to rescue neurons from amyloid-β (Aβ)-induced cell death.

Table 3: Neuroprotective Effect of JW-65 against Aβ-induced Toxicity in Neuronal Cell Culture [3][4]

Treatment Condition	Cell Viability (%)
Control	100
Aβ Oligomers	58
Aβ Oligomers + JW-65	85

Comparative Potency of TRPC3 Antagonists

Recent studies have led to the development of even more potent TRPC3 antagonists, such as compound 60a.

Table 4: In Vitro Potency of TRPC3 Inhibitors [2]

Compound	IC50 for TRPC3 Inhibition (nM)
Pyr3	~200
JW-65	~50
Compound 60a	~12.5

Signaling Pathway of JW-65's Neuroprotective Action

JW-65 exerts its neuroprotective effects by inhibiting the TRPC3 channel, which is a crucial component of a signaling cascade initiated by the activation of G-protein coupled receptors (GPCRs). This pathway plays a significant role in modulating intracellular calcium levels.

References

• 1. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Neuroprotective Properties of Eudesmin on a Cellular Model of Amyloid-β Peptide Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective effects of ZL006 in Aβ1–42-treated neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of JW-65: A Comprehensive Guide for Laboratory Professionals

Essential guidance on the proper handling, storage, and disposal of the novel TRPC3 inhibitor, JW-65, is critical for ensuring laboratory safety and environmental protection. This document provides detailed procedural information for researchers, scientists, and drug development professionals, offering a framework for the safe management of this pyrazole-based compound. In the absence of a specific Safety Data Sheet (SDS) for JW-65, the following protocols are derived from best practices for the handling and disposal of structurally similar pyrazole (B372694) compounds.

Immediate Safety and Logistical Information

The proper management of JW-65 begins with a clear understanding of its potential hazards and the necessary precautions to mitigate them. As a pyrazole derivative, JW-65 should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE): Strict adherence to PPE protocols is mandatory when handling JW-65. This includes, but is not limited to:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against potential splashes and eye irritation.
Hand Protection	Chemically resistant gloves (e.g., nitrile).	Prevents skin contact and potential absorption.
Body Protection	Laboratory coat.	Protects skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or with a fume hood.	Minimizes inhalation of any potential dust or aerosols.

Storage: Proper storage is crucial to maintain the integrity of JW-65 and prevent accidental exposure. Commercial suppliers recommend storing JW-65 as a solid at -20°C for up to one month and at -80°C for up to six months.[1] Stock solutions should also be stored at -80°C for up to six months or -20°C for one month to prevent degradation.[1]

Operational and Disposal Plans

A systematic approach to waste management is essential for the safe disposal of JW-65 and any contaminated materials.

Spill Management Protocol

In the event of a spill, the following procedures should be immediately implemented:

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation to disperse any potential vapors or dust.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the substance.

• Collection: Place all contaminated materials into a clearly labeled, sealed, and chemically compatible hazardous waste container.

• Decontamination: Thoroughly clean the spill area with an appropriate solvent or detergent and collect all cleaning materials as hazardous waste.

Step-by-Step Disposal Protocol

Under no circumstances should JW-65 be disposed of down the drain or in regular trash. The primary method of disposal is through a licensed hazardous waste disposal facility.

• Waste Segregation: Keep JW-65 waste separate from other chemical waste streams to avoid potential reactions.

• Containerization: Place solid JW-65 waste and any contaminated consumables (e.g., pipette tips, gloves) into a designated, leak-proof, and clearly labeled hazardous waste container. Solutions containing JW-65 should be collected in a separate, compatible liquid waste container.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "JW-65 (TRPC3 Inhibitor)," and any other relevant hazard information.

• Final Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Experimental Protocols

JW-65 has been utilized in several preclinical studies to investigate its role as a TRPC3 inhibitor. The following summarizes a typical experimental protocol for in vivo studies in mice.

Pharmacokinetic Study Protocol: A study to determine the pharmacokinetic properties of JW-65 was conducted in adult male C57BL/6 mice.[2]

• Compound Formulation: JW-65 was formulated in a vehicle solution consisting of 10% DMSO, 40% PEG 300, 10% Tween 80, and 40% saline.[2]

• Administration: A single systemic dose of 100 mg/kg was administered via intraperitoneal (i.p.) injection.[2][3]

• Sample Collection: Blood samples were collected from the saphenous vein at multiple time points post-administration (e.g., 15 min, 30 min, 1 h, 2 h, 4 h, 8 h, and 24 h).[2]

• Analysis: Plasma concentrations of JW-65 were determined to calculate pharmacokinetic parameters such as half-life and brain-to-plasma ratio.[2][3]

Data Presentation

The pharmacokinetic analysis of JW-65 in mice yielded the following quantitative data:[2][3]

Parameter	Value
Maximum Plasma Concentration	156 ng/mL
Time to Maximum Concentration	15-30 minutes
Plasma Half-life	3.1 hours
Brain to Plasma Ratio (1 hr)	~0.3
Brain to Plasma Ratio (2 hr)	~0.3

Mandatory Visualization

JW-65 and the TRPC3 Signaling Pathway

JW-65 acts as an inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel. The activation of TRPC3 is a complex process downstream of G-protein coupled receptors (GPCRs) and involves several key signaling molecules. The following diagram illustrates this pathway.

TRPC3 signaling pathway and the inhibitory action of JW-65.

Experimental Workflow for In Vivo Study

The following diagram outlines the general workflow for conducting an in vivo experiment with JW-65 in a mouse model.

General experimental workflow for a JW-65 in vivo study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of TRPC3 channels by a novel pyrazole compound confers antiseizure effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Essential Safety and Operational Guide for Handling JW-65

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling the selective TRPC3 inhibitor, JW-65. The following protocols are based on established best practices for handling potent, solid-form, pyrazole-based compounds in a laboratory setting. All personnel must review this guide and the relevant Safety Data Sheet (SDS) before commencing any work with this compound.

I. Immediate Safety and Handling

JW-65 is a solid pyrazole (B372694) derivative intended for laboratory research.[1] While specific toxicity data is limited, compounds of this class should be handled with care, assuming the potential for skin, eye, and respiratory irritation.[1] Standard laboratory procedures for handling potent small molecules should be strictly followed.

Personal Protective Equipment (PPE):

Proper PPE is mandatory to prevent exposure during handling, weighing, and reconstitution of JW-65. The following table summarizes the required equipment.

Protection Area	Equipment	Specification & Rationale
Eye & Face	Safety Goggles with Side Shields	Required to protect against dust particles and splashes. Must conform to EN166 (EU) or NIOSH (US) standards.[2][3]
Face Shield	To be worn in conjunction with safety goggles when there is a significant splash hazard.[3]
Hand	Chemical-Resistant Gloves	Nitrile or other compatible, impermeable gloves are required. Always inspect gloves for integrity before use and dispose of them properly after handling.[3][4]
Body	Laboratory Coat	A standard lab coat is necessary to protect skin and clothing from contamination.[1]
Impervious Clothing	Consider an impervious apron or suit if handling large quantities or if there is a risk of significant contamination.[1]
Respiratory	Approved Respirator	A NIOSH-approved respirator should be used if working outside of a certified chemical fume hood or if dust generation is likely.[3][4]
Feet	Closed-toe Shoes	Required for all laboratory work to protect against spills.

II. Operational Plan: From Receipt to Disposal

Adherence to a systematic workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Experimental Protocol: Handling and Reconstitution

• Designated Area : All handling of solid JW-65, including weighing and transfer, must be conducted in a certified chemical fume hood to control airborne particulates.[1]

• PPE Donning : Before entering the designated handling area, don all required PPE as specified in the table above.

• Preparation : Prepare all necessary equipment, such as spatulas, weighing paper, and solvent vials, within the fume hood. Use disposable materials where possible to simplify cleanup.

• Weighing : Carefully weigh the desired amount of JW-65. Minimize the creation of dust during transfer.[1]

• Dissolving : To reconstitute, slowly add the solid powder to the solvent to prevent splashing. Ensure the vial is clearly and accurately labeled with the compound name, concentration, date, and solvent.

• Post-Handling Decontamination : After handling, thoroughly decontaminate all non-disposable equipment and the work surface within the fume hood. Dispose of all contaminated disposable materials as hazardous waste.

• Personal Hygiene : Wash hands and any potentially exposed skin thoroughly with soap and water after completing the procedure, even if gloves were worn.[4]

III. Disposal Plan

Proper disposal of JW-65 and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste : All solid waste contaminated with JW-65, including weighing papers, pipette tips, and used gloves, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[5]

• Liquid Waste : Solutions containing JW-65 should be collected in a separate, appropriately labeled hazardous waste container for liquid organic waste. Do not mix with incompatible waste streams.[6]

• Disposal Method : Under no circumstances should JW-65 be disposed of down the drain or in general waste.[5] All waste must be disposed of through a licensed chemical waste disposal facility in accordance with local, state, and federal regulations.[2]

IV. Emergency Procedures: Chemical Spill

In the event of a spill, immediate and correct action is critical to contain the material and prevent exposure.

Spill Response Workflow:

The following diagram outlines the step-by-step procedure for managing a solid spill of JW-65.

Caption: Workflow for handling a minor solid chemical spill of JW-65.

Spill Cleanup Protocol:

• Control and Communicate : Control the spill at its source if safe to do so. Alert all personnel in the immediate area and evacuate if necessary.[7]

• Containment : For a solid spill, gently cover the material with a plastic sheet or wet paper towels to avoid generating dust.[8] For a liquid spill, use an inert absorbent material to contain it.[7]

• Cleanup : Wearing appropriate PPE, carefully sweep or scoop the contained material into a designated hazardous waste container.[5] Avoid actions that could make the powder airborne.[8]

• Decontamination : Clean the spill area thoroughly with a suitable solvent or detergent and water.[2]

• Disposal : All contaminated materials, including absorbents and PPE, must be collected and disposed of as hazardous waste.[7]

• Reporting : Report the incident to your institution's Environmental Health and Safety (EHS) department.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jwpharmlab.com [jwpharmlab.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemkleancorp.com [chemkleancorp.com]
• 8. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]